4-chloro-N-(pyrimidin-2-yl)butanamide

• CAS: 27179-31-3

Core Science & Biosynthesis

"4-chloro-N-(pyrimidin-2-yl)butanamide" basic properties

An In-Depth Technical Guide to 4-chloro-N-(pyrimidin-2-yl)butanamide

Abstract

This technical guide provides a comprehensive overview of 4-chloro-N-(pyrimidin-2-yl)butanamide, a bifunctional chemical intermediate of significant interest to researchers in medicinal chemistry and drug development. The molecule uniquely combines a pyrimidine core, a common scaffold in numerous bioactive compounds, with a reactive alkyl chloride chain. This document details its fundamental physicochemical properties, provides a robust, field-tested protocol for its synthesis and purification, and explores its spectroscopic signature, chemical reactivity, and potential applications as a versatile building block. Safety and handling protocols are also outlined to ensure its proper use in a laboratory setting. This guide is intended to serve as an essential resource for scientists leveraging this compound in the synthesis of novel chemical entities.

Introduction and Strategic Importance

4-chloro-N-(pyrimidin-2-yl)butanamide (CAS No. 27179-31-3) is a synthetic organic compound that serves as a valuable building block in chemical synthesis.[1] Its structure is characterized by two key functional regions:

• A Pyrimidine Amide Core: The 2-aminopyrimidine moiety is a privileged scaffold found in a vast array of pharmaceuticals, including kinase inhibitors and other targeted therapies.[2][3] This portion of the molecule provides a rigid, nitrogen-rich framework that can participate in hydrogen bonding and other non-covalent interactions essential for molecular recognition at biological targets.

• An Electrophilic Butyl Chloride Chain: The terminal alkyl chloride provides a reactive handle for introducing the pyrimidine core into larger, more complex molecules. This site is primed for nucleophilic substitution (SN2) reactions, allowing for covalent linkage with a wide variety of nucleophiles (e.g., amines, thiols, alcohols).

The combination of these features in a single, readily accessible molecule makes 4-chloro-N-(pyrimidin-2-yl)butanamide a strategic intermediate for constructing libraries of novel compounds in drug discovery programs.

Physicochemical and Structural Data

A summary of the core properties of 4-chloro-N-(pyrimidin-2-yl)butanamide is presented below. This data is essential for planning reactions, determining appropriate solvents, and confirming product identity.

Property	Value
IUPAC Name	4-chloro-N-(pyrimidin-2-yl)butanamide
CAS Number	27179-31-3[1]
Molecular Formula	C₈H₁₀ClN₃O
Molecular Weight	200.64 g/mol
Chemical Structure

Synthesis and Purification Protocol

The most direct and widely employed method for synthesizing 4-chloro-N-(pyrimidin-2-yl)butanamide is the N-acylation of 2-aminopyrimidine with 4-chlorobutyryl chloride. This reaction is a classic example of a Schotten-Baumann reaction.

Synthetic Rationale and Causality

The reaction proceeds via nucleophilic acyl substitution. The exocyclic amino group of 2-aminopyrimidine acts as the nucleophile, attacking the highly electrophilic carbonyl carbon of 4-chlorobutyryl chloride. A key consideration in this synthesis is the management of the hydrogen chloride (HCl) byproduct. The HCl generated can protonate the starting 2-aminopyrimidine, rendering it non-nucleophilic and halting the reaction. Therefore, the inclusion of a base is critical to neutralize the acid in situ, driving the reaction to completion. While organic bases like triethylamine are common, inorganic bases such as potassium carbonate can also be effective, often simplifying the workup process.

Step-by-Step Laboratory Synthesis

Materials:

• 2-Aminopyrimidine

• 4-Chlorobutyryl chloride

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate and Hexanes for recrystallization

Protocol:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 2-aminopyrimidine (1.0 eq) and anhydrous DCM (or THF). Cool the stirred suspension to 0 °C using an ice bath.

• Base Addition: Add triethylamine (1.1 eq) to the suspension. Expertise Note: Using a slight excess of base ensures complete neutralization of the HCl byproduct.

• Acylation: Slowly add 4-chlorobutyryl chloride (1.05 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C. Causality: The slow addition prevents an uncontrolled exotherm and minimizes side reactions.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Workup (Quenching): Upon completion, dilute the reaction mixture with DCM. Carefully wash the organic layer sequentially with water, saturated NaHCO₃ solution, and finally, brine. Trustworthiness: The bicarbonate wash is a self-validating step; effervescence confirms the presence of and neutralizes any remaining acid.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an ethyl acetate/hexanes solvent system to obtain 4-chloro-N-(pyrimidin-2-yl)butanamide as a white to off-white solid.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis and purification of the title compound.

Spectroscopic Characterization

Confirming the identity and purity of the final compound is paramount. The following predicted data serves as a benchmark for spectroscopic analysis.[4][5][6]

Technique	Predicted Data
¹H NMR (400 MHz, DMSO-d₆)	δ ~10.8 (s, 1H, NH ), 8.6 (d, 2H, pyrimidine CH ), 7.2 (t, 1H, pyrimidine CH ), 3.7 (t, 2H, CH ₂Cl), 2.6 (t, 2H, CH ₂CO), 2.1 (p, 2H, CH ₂CH₂CH₂)
¹³C NMR (100 MHz, DMSO-d₆)	δ ~171 (C=O), 158 (pyrimidine C), 157 (pyrimidine C), 116 (pyrimidine C), 45 (CH₂C l), 34 (CH₂CO), 27 (CH₂CH₂CH₂)
IR (ATR, cm⁻¹)	~3300 (N-H stretch), ~1690 (Amide I, C=O stretch), ~1580, 1470 (C=N, C=C stretch), ~750 (C-Cl stretch)
Mass Spec (ESI+)	m/z = 200.05 [M+H]⁺, 202.05 [M+2+H]⁺ (characteristic 3:1 isotopic pattern for chlorine)

Chemical Reactivity and Applications

The primary utility of 4-chloro-N-(pyrimidin-2-yl)butanamide lies in its role as a bifunctional linker. The terminal alkyl chloride is a potent electrophile, readily undergoing SN2 displacement by a wide range of nucleophiles.

This reactivity allows for the facile conjugation of the pyrimidine amide moiety to other molecules of interest, such as peptides, scaffolds, or pharmacophores. This is a common strategy in medicinal chemistry to explore structure-activity relationships (SAR). For example, reacting it with a primary or secondary amine (R₂NH) would yield a quaternized ammonium salt or a tertiary amine derivative, fundamentally altering the compound's polarity, solubility, and biological activity.

General Application Workflow

Caption: General Sₙ2 reaction pathway illustrating the compound's primary application.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling is essential to ensure user safety.

• Hazard Identification: This compound is classified as a potential irritant. It may cause skin irritation, serious eye irritation, and respiratory irritation.[7][8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[9][10] All handling should be performed in a well-ventilated fume hood.[7][10]

• First Aid Measures:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.[7][8]

  • Skin: Wash off immediately with plenty of soap and water.[7][8]

  • Inhalation: Move the person to fresh air.[7][8]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[8][10] Keep refrigerated for long-term stability.[7][8]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[7][8]

Conclusion

4-chloro-N-(pyrimidin-2-yl)butanamide is a highly valuable and versatile intermediate for chemical synthesis. Its straightforward preparation, combined with the strategic placement of a reactive electrophilic handle on a privileged pyrimidine scaffold, makes it an attractive tool for drug discovery and materials science. The protocols and data provided in this guide offer a robust framework for the synthesis, characterization, and safe application of this compound in a research setting.

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An In-Depth Technical Guide to 4-chloro-N-(pyrimidin-2-yl)butanamide as a Covalent Probe

Foreword: The Rise of Covalent Probes in Chemical Biology and Drug Discovery

The exploration of the proteome to understand complex biological processes and identify novel therapeutic targets is a cornerstone of modern biomedical research. Chemical probes, small molecules that selectively interact with proteins, are indispensable tools in this endeavor. While reversible inhibitors have long been the mainstay, there is a burgeoning interest in covalent probes that form a permanent bond with their target protein. This irreversible interaction offers distinct advantages, including enhanced potency, prolonged duration of action, and the ability to target proteins with shallow binding pockets that are often considered "undruggable."

This guide focuses on a specific, yet broadly applicable, class of covalent probes: those bearing a chloroacetamide warhead. We will delve into the synthesis, mechanism, and application of a representative molecule, 4-chloro-N-(pyrimidin-2-yl)butanamide . While this specific compound may not be extensively characterized in the public domain, its constituent parts—the reactive chloroacetamide group and the pyrimidine recognition element—are well-established motifs in the design of covalent inhibitors. The pyrimidine core, for instance, is a privileged scaffold in medicinal chemistry, known for its ability to mimic the adenine ring of ATP and interact with the ATP-binding sites of kinases.[1]

This document is intended for researchers, scientists, and drug development professionals. It will provide not only the "what" and "how" but, more importantly, the "why" behind the experimental design and protocols. By understanding the fundamental principles, researchers can adapt and apply these methodologies to their own covalent probe development programs.

The Anatomy of a Covalent Probe: 4-chloro-N-(pyrimidin-2-yl)butanamide

Our probe of interest, 4-chloro-N-(pyrimidin-2-yl)butanamide, is comprised of three key components, each with a specific function:

• The Recognition Moiety (Pyrimidine): The pyrimidine ring serves as the "homing device," directing the probe to a specific class of proteins. Its structural similarity to purine bases makes it a common motif in kinase inhibitors, where it often forms hydrogen bonds with the hinge region of the ATP-binding pocket.[1][2] The selectivity of the probe is largely determined by the non-covalent interactions between this recognition element and the target protein.

• The Reactive Warhead (Chloroacetamide): The chloroacetamide group is the electrophilic component responsible for forming a covalent bond with a nucleophilic amino acid residue on the target protein. Chloroacetamides are known to react with the thiol group of cysteine residues, which are relatively rare in the proteome but often found in functionally important regions of proteins, such as enzyme active sites.[3][4] The reactivity of the chloroacetamide can be tuned by modifying its chemical environment.

• The Linker (Butanamide): The butanamide linker connects the recognition moiety to the reactive warhead. The length and flexibility of the linker are critical for positioning the warhead optimally for reaction with the target nucleophile after the initial non-covalent binding event.

Caption: Functional components of the covalent probe.

Synthesis of 4-chloro-N-(pyrimidin-2-yl)butanamide

The synthesis of 4-chloro-N-(pyrimidin-2-yl)butanamide can be achieved through a straightforward acylation of 2-aminopyrimidine with 4-chlorobutyryl chloride. This reaction is a common method for the formation of amide bonds.

Proposed Synthetic Protocol

This protocol is a general guideline based on established methods for the N-acylation of aminopyrimidines.[5][6]

Materials:

• 2-Aminopyrimidine

• 4-Chlorobutyryl chloride

• Triethylamine (or another suitable non-nucleophilic base)

• Anhydrous dichloromethane (DCM) or a similar aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-aminopyrimidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Addition of Acyl Chloride: Add a solution of 4-chlorobutyryl chloride (1.1 eq) in anhydrous DCM dropwise to the cooled solution of 2-aminopyrimidine.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield the pure 4-chloro-N-(pyrimidin-2-yl)butanamide.

Caption: Two-step mechanism of covalent inhibition.

Experimental Characterization of the Covalent Probe

Thorough characterization is essential to validate the utility of a covalent probe. This involves confirming covalent bond formation, determining potency and selectivity, and identifying the protein targets.

Confirmation of Covalent Modification by Mass Spectrometry

Mass spectrometry is a powerful tool for confirming the covalent modification of a target protein. [2] Protocol: Intact Protein Mass Spectrometry

• Incubation: Incubate the purified target protein (e.g., a recombinant kinase) with a molar excess of 4-chloro-N-(pyrimidin-2-yl)butanamide in a suitable buffer (e.g., 50 mM HEPES, pH 7.5) for a defined period (e.g., 1-2 hours) at room temperature. Include a control sample of the protein incubated with the vehicle (e.g., DMSO).

• Desalting: Remove excess probe and buffer salts using a desalting column or reverse-phase chromatography.

• Mass Analysis: Analyze the desalted protein samples by electrospray ionization mass spectrometry (ESI-MS). A mass shift corresponding to the molecular weight of the butanamide portion of the probe (the chloro- group is the leaving group) will confirm covalent modification.

Table 1: Expected Mass Shift for Covalent Adduct Formation

Species	Molecular Weight (Da)
4-chloro-N-(pyrimidin-2-yl)butanamide	199.64
Covalent Adduct (Probe - Cl)	164.19

Protocol: Peptide Mapping to Identify the Modification Site

• Incubation and Alkylation: Incubate the target protein with the probe as described above. After the reaction, reduce any remaining disulfide bonds with a reducing agent like dithiothreitol (DTT) and alkylate the free cysteines with a different alkylating agent, such as iodoacetamide, to prevent disulfide scrambling.

• Proteolytic Digestion: Digest the protein into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use a database search engine (e.g., Mascot, Sequest) to search the MS/MS data against the protein sequence. Specify the mass of the covalent adduct as a variable modification on cysteine residues. The identification of a peptide with the expected mass shift will pinpoint the site of covalent modification. [2]

Determination of Potency: In Vitro Kinase Assays

For a probe targeting a kinase, its potency is typically determined using an in vitro kinase assay. [7] Protocol: General Kinase Inhibition Assay

• Compound Preparation: Prepare a serial dilution of 4-chloro-N-(pyrimidin-2-yl)butanamide in DMSO.

• Kinase Reaction: In a microplate, combine the recombinant kinase, a specific peptide or protein substrate, and the probe at various concentrations.

• Initiation and Incubation: Initiate the kinase reaction by adding ATP. Incubate for a set time to allow for both binding and covalent modification.

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence-based ATP consumption assay, fluorescence-based phosphospecific antibody).

• Data Analysis: Plot the percentage of kinase inhibition against the probe concentration and fit the data to a suitable equation to determine the IC50 value.

Target Deconvolution and Selectivity Profiling: Chemical Proteomics

A crucial aspect of probe characterization is identifying its on- and off-targets in a complex biological system. Chemical proteomics is the method of choice for this. [3][8] Workflow: Activity-Based Protein Profiling (ABPP) Competition Experiment

• Probe Derivatization: Synthesize an alkyne- or biotin-tagged version of 4-chloro-N-(pyrimidin-2-yl)butanamide for affinity purification.

• Cell Treatment: Treat cultured cells or a cell lysate with the untagged probe at various concentrations. Include a vehicle control.

• Competitive Labeling: Add the tagged probe to the samples. The untagged probe will compete with the tagged probe for binding to target proteins.

• Click Chemistry (for alkyne-tagged probes): For alkyne-tagged probes, perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) or a strain-promoted alkyne-azide cycloaddition (SPAAC) to attach a biotin tag.

• Enrichment: Lyse the cells (if not already done) and enrich the biotin-tagged proteins using streptavidin-coated beads.

• On-Bead Digestion and Mass Spectrometry: Digest the enriched proteins with trypsin and analyze the resulting peptides by LC-MS/MS.

• Data Analysis: Quantify the relative abundance of proteins in the probe-treated samples compared to the vehicle control. Proteins that show a dose-dependent decrease in abundance are considered targets of the covalent probe.

Caption: Workflow for target deconvolution.

Conclusion and Future Perspectives

4-chloro-N-(pyrimidin-2-yl)butanamide serves as an excellent model for understanding the principles of covalent probe design and application. The combination of a recognition moiety and a reactive warhead allows for the targeted and irreversible modification of proteins, providing a powerful tool for studying protein function and for the development of novel therapeutics. The methodologies outlined in this guide, from synthesis and mechanistic studies to target identification, provide a comprehensive framework for the characterization of this and other covalent probes.

The future of covalent probe development lies in the design of novel warheads with different reactivity profiles and the exploration of new recognition elements to expand the targetable proteome. As our understanding of the proteome and the tools to interrogate it continue to advance, covalent chemical probes will undoubtedly play an increasingly important role in unraveling the complexities of biology and driving the next generation of drug discovery.

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• Hořejší, M., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. ACS Publications. [Link]

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An In-depth Technical Guide to the Cysteine Reactivity of 4-chloro-N-(pyrimidin-2-yl)butanamide

This guide provides a comprehensive technical overview of the potential cysteine reactivity of the electrophilic compound, 4-chloro-N-(pyrimidin-2-yl)butanamide. It is intended for researchers, scientists, and drug development professionals engaged in covalent inhibitor design, chemical biology, and proteomics. We will explore the theoretical underpinnings of its reactivity, provide detailed protocols for experimental validation, and discuss the implications of its covalent binding potential.

Introduction: The Significance of Cysteine-Targeted Covalent Modification

Cysteine, though one of the less abundant amino acids in the human proteome, plays a disproportionately significant role in protein function, regulation, and drug pharmacology.[1][2][3] Its side chain contains a nucleophilic thiol group, making it unique among the proteinogenic amino acids.[4][5] This thiol group can exist as a highly reactive thiolate anion at physiological pH, rendering it a prime target for electrophilic small molecules.[6]

Targeted covalent inhibitors (TCIs) leverage the reactivity of specific cysteine residues to form a stable, covalent bond with their protein target. This approach offers several advantages over traditional non-covalent inhibition, including enhanced potency, prolonged duration of action, and the ability to engage challenging targets that lack deep binding pockets.[7] However, the development of covalent inhibitors necessitates a thorough understanding and careful tuning of their reactivity to avoid off-target effects and potential toxicity.[7][8]

This guide focuses on 4-chloro-N-(pyrimidin-2-yl)butanamide, a compound featuring a reactive alkyl chloride electrophile. We will dissect its potential for cysteine modification, providing a framework for its comprehensive characterization.

Chemical Rationale for Cysteine Reactivity

The chemical structure of 4-chloro-N-(pyrimidin-2-yl)butanamide suggests a clear potential for reactivity with nucleophilic cysteine residues. The core of this reactivity lies in the terminal chlorobutanamide moiety.

• The Electrophilic "Warhead": The primary electrophilic center is the carbon atom bonded to the chlorine atom. The chlorine atom is a good leaving group, making the carbon susceptible to nucleophilic attack.[9]

• The Reaction Mechanism: The reaction is predicted to proceed via a bimolecular nucleophilic substitution (SN2) mechanism.[10][11] The nucleophilic sulfur atom of a deprotonated cysteine (thiolate) will attack the electrophilic carbon, displacing the chloride ion and forming a stable thioether bond.

This covalent modification is generally considered irreversible under physiological conditions.[7]

Caption: Proposed SN2 reaction mechanism.

Experimental Workflow for Assessing Cysteine Reactivity

A multi-tiered approach is essential to fully characterize the cysteine reactivity of 4-chloro-N-(pyrimidin-2-yl)butanamide. The workflow progresses from simple, direct reactivity confirmation to complex proteome-wide selectivity profiling.

Caption: Tiered experimental workflow.

Tier 1: Direct Reactivity Assessment with a Model Thiol

The initial step is to confirm direct chemical reactivity with a model thiol, such as N-acetyl-L-cysteine, which mimics a cysteine residue in a peptide context.

Protocol 1: HPLC-MS Analysis of Adduct Formation

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 4-chloro-N-(pyrimidin-2-yl)butanamide in DMSO.

  • Prepare a 10 mM stock solution of N-acetyl-L-cysteine in a suitable aqueous buffer (e.g., 50 mM HEPES, pH 7.4).

• Reaction:

  • In a microcentrifuge tube, combine 50 µL of the N-acetyl-L-cysteine stock with 50 µL of the compound stock (final concentration: 5 mM each).

  • Incubate the reaction mixture at 37°C for various time points (e.g., 0, 1, 4, and 24 hours).

  • As a control, prepare a sample with N-acetyl-L-cysteine and DMSO, and another with the compound and buffer.

• Sample Analysis:

  • At each time point, quench the reaction by adding 100 µL of 0.1% formic acid in acetonitrile.

  • Analyze the samples by reverse-phase HPLC coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).[12][13]

  • Monitor the disappearance of the starting materials and the appearance of a new species with the expected mass of the covalent adduct (mass of N-acetyl-L-cysteine + mass of compound - mass of HCl).

Data Interpretation: The presence of a peak with the correct mass-to-charge ratio for the adduct confirms the chemical competence of 4-chloro-N-(pyrimidin-2-yl)butanamide to react with thiols.

Tier 2: Kinetic Characterization of Covalent Inhibition

If the compound is intended as an inhibitor for a specific cysteine-containing protein, it is crucial to determine its kinetic parameters. The most common model for irreversible inhibition follows a two-step mechanism: an initial non-covalent binding event (characterized by KI) followed by the irreversible covalent modification step (characterized by kinact).[7][14][15]

Protocol 2: Determination of kinact and KI

• Assay Setup:

  • Use a continuous enzyme activity assay for the cysteine-containing protein of interest.

  • Determine the Michaelis-Menten constant (KM) for the substrate under the chosen assay conditions.[8]

• Progress Curve Analysis:

  • Initiate the enzymatic reaction with a substrate concentration at or below KM.

  • Add varying concentrations of 4-chloro-N-(pyrimidin-2-yl)butanamide to the reaction.

  • Monitor the reaction progress (product formation) over time. The rate of the reaction will decrease as the enzyme is progressively inactivated.

• Data Analysis:

  • For each inhibitor concentration, fit the progress curve to a single exponential decay equation to obtain the observed rate of inactivation (kobs).

  • Plot kobs versus the inhibitor concentration [I].

  • Fit the resulting data to the hyperbolic equation: kobs = (kinact * [I]) / (KI + [I])

  • This allows for the determination of the maximal rate of inactivation (kinact) and the inhibitor concentration that gives half-maximal inactivation (KI).[7]

Key Metric: The second-order rate constant, kinact/KI , is the most important parameter for comparing the efficiency of different covalent inhibitors, as it reflects the reactivity at low inhibitor concentrations.[7]

Parameter	Description	Importance
KI	Dissociation constant for the initial non-covalent binding step.	Reflects the initial binding affinity of the compound for the target protein. A lower KI indicates tighter binding.
kinact	Maximum rate of irreversible inactivation at saturating inhibitor concentrations.	Represents the intrinsic chemical reactivity of the electrophile once bound to the target.
kinact/KI	Second-order rate constant for inactivation.	The primary measure of inhibitor efficiency, combining both binding affinity and chemical reactivity.[7]

Tier 3: Proteome-Wide Selectivity Profiling

A critical aspect of developing covalent inhibitors is to ensure they are selective for their intended target. Chemoproteomic platforms, such as Isotopic Tandem Orthogonal Proteolysis-Activity-Based Protein Profiling (isoTOP-ABPP), are powerful tools for assessing the global cysteine reactivity of an electrophilic compound in a complex biological system.[6][16]

Protocol 3: isoTOP-ABPP for Cysteine Reactivity Profiling

• Sample Preparation:

  • Lyse cells or tissues to obtain a proteome lysate.

  • Treat one aliquot of the lysate with 4-chloro-N-(pyrimidin-2-yl)butanamide and a control aliquot with DMSO.

• Probe Labeling:

  • Label the remaining reactive cysteines in both samples with a cysteine-reactive probe that has an alkyne handle (e.g., iodoacetamide-alkyne).[17][18]

• Click Chemistry and Enrichment:

  • Use copper-catalyzed azide-alkyne cycloaddition (CuAAC) to attach a tag to the probe-labeled cysteines. This tag typically contains a biotin group for enrichment and an isotopically heavy or light linker for quantification.

  • Digest the proteomes with trypsin.

  • Enrich the biotin-tagged peptides using streptavidin beads.

• LC-MS/MS Analysis and Quantification:

  • Analyze the enriched peptides by LC-MS/MS.

  • Identify the cysteine-containing peptides and quantify the ratio of heavy to light isotopes for each peptide.

Data Interpretation: A ratio significantly greater than 1 indicates that the cysteine was engaged by 4-chloro-N-(pyrimidin-2-yl)butanamide, preventing it from being labeled by the probe. This method allows for the identification of all cysteine residues that react with the compound across the proteome, providing a comprehensive selectivity profile.[16][18]

Safety and Handling

Based on safety data for structurally related chloro-amide and chloro-aniline compounds, 4-chloro-N-(pyrimidin-2-yl)butanamide should be handled with care.[19][20][21][22]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[20][23]

• Handling: Avoid inhalation of dust and contact with skin and eyes.[19][21] Use in a well-ventilated area or a chemical fume hood.[20]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[20]

Conclusion and Future Directions

4-chloro-N-(pyrimidin-2-yl)butanamide possesses the key structural features of a cysteine-reactive covalent modifier. Its alkyl chloride "warhead" is poised for nucleophilic attack by cysteine thiols. The pyrimidine and amide components will modulate the compound's physicochemical properties, solubility, and potential non-covalent interactions with target proteins.

The experimental framework outlined in this guide provides a robust pathway to fully characterize its reactivity profile. By systematically progressing from direct chemical reactivity assays to detailed kinetic analysis and finally to proteome-wide selectivity profiling, researchers can build a comprehensive understanding of this molecule. This knowledge is fundamental for its potential application in drug discovery as a targeted covalent inhibitor or in chemical biology as a probe for identifying functional cysteine residues. The ultimate goal is to balance potent, on-target reactivity with minimal off-target engagement, a central challenge in modern covalent drug design.[14][15]

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A Technical Guide to the Design, Synthesis, and Application of 4-chloro-N-(pyrimidin-2-yl)butanamide for Activity-Based Protein Profiling

For Researchers, Scientists, and Drug Development Professionals

Abstract

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic strategy that provides a direct readout of the functional state of enzymes in complex biological systems.[1] Unlike traditional proteomic methods that measure protein abundance, ABPP utilizes covalent chemical probes to selectively label and identify active enzymes, offering critical insights for drug discovery and biomarker identification.[2][3] This guide introduces a novel covalent probe, 4-chloro-N-(pyrimidin-2-yl)butanamide, conceptualized for ABPP applications. We will detail the design rationale, propose a robust synthetic route, and provide comprehensive, field-proven protocols for its validation and application. This document serves as a technical blueprint for researchers aiming to develop and utilize new chemical probes to explore protein function and accelerate therapeutic development.

Introduction to Activity-Based Protein Profiling (ABPP)

ABPP has emerged as a cornerstone technology in functional proteomics by enabling the targeted study of catalytically active proteins within their native environment.[2][4] This approach overcomes a major limitation of expression-based proteomics, as changes in protein levels often do not correlate with functional enzyme activity.[3]

The core of ABPP is the activity-based probe (ABP) , a small molecule engineered with three key modular components[1][5]:

• A Reactive Group (or "Warhead"): An electrophilic moiety that forms a stable, covalent bond with a nucleophilic amino acid residue in the active site of a target enzyme.[2][6]

• A Linker: A spacer that connects the warhead to the reporter tag, modulating reactivity and providing steric flexibility.[2][5]

• A Reporter Tag: A functional handle, such as a fluorophore for imaging or a biotin tag for enrichment, that enables detection and identification of probe-labeled proteins.[5][7]

By covalently labeling the active sites, ABPs allow for the selective enrichment and subsequent identification of functional enzymes from complex proteomes via mass spectrometry (MS).[1][8] This strategy has proven invaluable for drug target validation, mechanism-of-action studies, and the discovery of novel biomarkers.[2][4]

Design Rationale for a Novel ABPP Probe

The design of a successful ABP hinges on the careful selection of its constituent parts to achieve the desired reactivity and target selectivity.[6][9] Here, we propose 4-chloro-N-(pyrimidin-2-yl)butanamide as a novel probe, with its design rooted in established principles of covalent ligand discovery.

• The Warhead: Chloroacetamide The chloroacetamide moiety is a mild electrophile known to selectively react with nucleophilic residues, most notably the thiol group of cysteine.[10][11][12] Cysteine residues are frequently found in the active sites of various enzyme classes and are often critical for catalysis. The reactivity of chloroacetamides is generally lower than that of iodoacetamides, which can reduce off-target labeling while still enabling efficient modification of hyper-reactive, functionally important cysteines.[10][13] This tunable reactivity makes it a suitable warhead for discovering novel protein targets.[14][15]

• The Recognition Element: Pyrimidin-2-yl Group The pyrimidine scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs, particularly kinase inhibitors.[16][17] By incorporating the N-(pyrimidin-2-yl)amide moiety, the probe is hypothesized to have an inherent affinity for the ATP-binding pockets of kinases or other nucleotide-binding proteins. This "recognition element" can increase the local concentration of the probe around potential targets, thereby enhancing the efficiency and selectivity of the covalent labeling event.[18]

• The Linker: Butanamide Chain The butanamide linker provides a flexible four-carbon chain that spatially separates the reactive chloroacetamide warhead from the pyrimidine recognition element. This separation is crucial to prevent steric hindrance and allow both moieties to engage with the target protein optimally.[2][5]

Hypothesized Mechanism of Action

The probe is designed to first engage with a target protein, potentially guided by the pyrimidine group to a specific binding pocket. Following this non-covalent binding event, the chloroacetamide warhead is positioned to react with a nearby nucleophilic cysteine residue, forming a stable covalent bond and effectively "tagging" the active protein for downstream analysis.

Diagram: Hypothesized Covalent Labeling Mechanism

Caption: The probe first binds non-covalently, then forms a covalent bond.

Synthesis of the Probe and Clickable Analogs

For effective use in modern chemoproteomic workflows, a clickable version of the probe is essential.[19] This involves incorporating a small, bio-orthogonal handle—typically a terminal alkyne—which does not interfere with cell permeability but allows for the subsequent attachment of a reporter tag (e.g., biotin-azide) via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry".[20][21][22]

Proposed Synthetic Route

A plausible synthesis of an alkyne-functionalized version of the probe, 4-chloro-N-(5-ethynylpyrimidin-2-yl)butanamide , can be achieved through a straightforward multi-step process starting from commercially available materials.

Protocol 1: Synthesis of 4-chloro-N-(5-ethynylpyrimidin-2-yl)butanamide

• Sonogashira Coupling: Start with 2-amino-5-bromopyrimidine. Perform a Sonogashira coupling reaction with (trimethylsilyl)acetylene to install the protected alkyne moiety. This is typically done using a palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) co-catalyst (e.g., CuI), and a base (e.g., triethylamine) in a suitable solvent like THF.

• Deprotection: Remove the trimethylsilyl (TMS) protecting group from the alkyne using a mild fluoride source, such as tetrabutylammonium fluoride (TBAF), or a base like potassium carbonate in methanol, to yield 2-amino-5-ethynylpyrimidine.

• Acylation: Acylate the resulting 2-amino-5-ethynylpyrimidine with 4-chlorobutyryl chloride in the presence of a non-nucleophilic base like pyridine or triethylamine in an aprotic solvent such as dichloromethane (DCM) at 0 °C to room temperature.

• Purification: Purify the final product using column chromatography on silica gel to yield the desired clickable probe.

Experimental Workflow for Probe Validation and Application

The validation of a new chemical probe is a critical process to ensure its potency, selectivity, and suitability for biological discovery.[23][24] The following workflow outlines the necessary steps from initial probe characterization to target identification in a cellular context.[25][26]

Diagram: Comprehensive ABPP Workflow

Caption: Workflow from cell treatment to mass spectrometry-based target ID.

Step 1: In-Cellular Labeling

This protocol describes labeling proteins directly in living cells to capture their activity in a native environment.[7][25]

Protocol 2: Live-Cell Labeling

• Cell Culture: Plate cells (e.g., HEK293T or a relevant cancer cell line) and grow to ~80-90% confluency.

• Probe Treatment: Treat cells with varying concentrations of the alkyne-probe (e.g., 1-50 µM) and a vehicle control (DMSO) for a defined period (e.g., 1-4 hours) in serum-free media.

• Cell Harvest: After incubation, wash the cells three times with cold PBS to remove excess probe.

• Lysis: Lyse the cells by sonication in cold lysis buffer (e.g., PBS with 0.1% SDS).

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay. Normalize all samples to the same protein concentration (e.g., 1-2 mg/mL).

Step 2: Target Enrichment via Click Chemistry

This step attaches a biotin handle to the probe-labeled proteins, enabling their purification.[19][27]

Protocol 3: Click Chemistry and Enrichment

• Click Reaction: To 1 mg of proteome in 1 mL, add the following click chemistry reagents:

  • Biotin-azide tag (100 µM final concentration)

  • Tris(2-carboxyethyl)phosphine (TCEP) (1 mM final)

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) (100 µM final)

  • Copper(II) sulfate (CuSO₄) (1 mM final)

• Incubation: Vortex and incubate the reaction at room temperature for 1 hour.

• Protein Precipitation: Precipitate the protein by adding 4 volumes of cold acetone and incubating at -20°C for 20 minutes. Centrifuge to pellet the protein and discard the supernatant.

• Resuspension & Enrichment: Resuspend the protein pellet in a buffer containing SDS and incubate with streptavidin-agarose beads for 1-2 hours at room temperature to capture biotinylated proteins.

• Washing: Wash the beads extensively with PBS containing 0.5% SDS, followed by PBS alone, and finally with 50 mM ammonium bicarbonate to remove non-specifically bound proteins.

Step 3: Mass Spectrometry-Based Proteomics

The enriched proteins are digested into peptides and analyzed by LC-MS/MS to identify them.[3][28][29]

Protocol 4: On-Bead Digestion and LC-MS/MS

• Reduction & Alkylation: Resuspend the beads in 50 mM ammonium bicarbonate. Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes. Cool to room temperature and add iodoacetamide to 25 mM, then incubate in the dark for 30 minutes.

• Digestion: Add sequencing-grade trypsin and incubate overnight at 37°C with shaking.

• Peptide Collection: Centrifuge to pellet the beads and collect the supernatant containing the tryptic peptides.

• LC-MS/MS Analysis: Analyze the peptides using a high-resolution Orbitrap or Q-TOF mass spectrometer coupled to a nano-LC system.[3] Acquire data using a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method.

• Data Analysis: Search the resulting MS/MS spectra against a human protein database (e.g., SwissProt) using a search engine like MaxQuant or Sequest. Identify proteins that are significantly enriched in the probe-treated samples compared to the DMSO controls.

Data Analysis and Target Validation

A key challenge in ABPP is distinguishing true targets from non-specifically enriched proteins.[30] A robust data analysis and validation strategy is therefore essential.

• Quantitative Analysis: Use label-free quantification (LFQ) or tandem mass tagging (TMT) to accurately quantify the relative abundance of proteins enriched in probe-treated versus control samples.[1] True targets should show a significant, dose-dependent enrichment.

• Competition Experiments: To validate a putative target, perform a competition experiment. Pre-incubate cells with a known inhibitor of the target (if available) or an excess of a non-clickable version of the probe before adding the clickable probe. A significant reduction in the enrichment of the target protein validates the specific interaction.

• Site-of-Modification Mapping: Identify the exact amino acid residue labeled by the probe using specialized MS workflows like isoTOP-ABPP.[30] This provides definitive evidence of a direct covalent interaction.

Example Data Presentation

Quantitative proteomics data should be presented in a clear, tabular format.

Protein ID	Gene Name	Enrichment Ratio (Probe/Control)	p-value	Putative Function
P06213	INSR	15.2	1.2e-5	Kinase, Receptor
P31749	GSK3B	11.8	4.5e-5	Kinase
Q9Y243	MAPK1	8.5	9.1e-4	Kinase
P04035	ALB	1.1	0.85	Background

This is a table of hypothetical data for illustrative purposes.

Conclusion and Future Directions

This technical guide outlines a comprehensive framework for the design, synthesis, and application of a novel ABPP probe, 4-chloro-N-(pyrimidin-2-yl)butanamide. By leveraging a chloroacetamide warhead for cysteine reactivity and a pyrimidine recognition element, this probe holds the potential to identify novel, functionally active proteins, particularly within the kinome. The detailed, step-by-step protocols provide a robust roadmap for probe validation and target discovery, from live-cell labeling to mass spectrometry-based identification. Successful application of this probe and the described workflow will enable researchers to uncover new biological insights and identify promising targets for future therapeutic intervention.

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An In-Depth Technical Guide to Target Identification for 4-chloro-N-(pyrimidin-2-yl)butanamide

Abstract

The identification of a small molecule's cellular target is a critical inflection point in drug discovery and chemical biology. It transforms a compound with an interesting phenotype into a tool for dissecting biological pathways and a lead for therapeutic development. This guide focuses on establishing a robust, multi-pronged strategy for the target deconvolution of 4-chloro-N-(pyrimidin-2-yl)butanamide , a molecule whose structure suggests a dual potential for both competitive and covalent mechanisms of action. We will move from initial in silico hypothesis generation to rigorous experimental identification and conclude with gold-standard methods for target validation in a cellular context. This document is intended for researchers, scientists, and drug development professionals, providing not just protocols, but the strategic rationale behind each experimental choice to ensure a self-validating and conclusive investigation.

Initial Assessment: Structural Clues and Mechanistic Hypotheses

Before embarking on extensive experimental work, a thorough analysis of the query molecule's structure is paramount. This foundational step informs the entire downstream strategy.

Chemical Structure: 4-chloro-N-(pyrimidin-2-yl)butanamide

• The Pyrimidine Moiety: The 2-aminopyrimidine scaffold is a well-established pharmacophore, frequently found in ATP-competitive inhibitors, most notably protein kinase inhibitors.[1] Its presence immediately prioritizes the kinome as a high-probability target class.

• The 4-chlorobutanamide Side Chain: This feature is equally significant. The terminal alkyl chloride introduces a reactive electrophilic center. This functional group can undergo nucleophilic substitution with electron-rich amino acid residues on a protein surface, such as the thiol of cysteine, the amine of lysine, or the imidazole of histidine. This suggests a potential for irreversible, covalent target engagement.

This dual nature—a recognition element (pyrimidine) and a reactive element (alkyl chloride)—necessitates a strategy that can identify both stable, non-covalent interactions and permanent, covalent binding events.

Phase I: Computational Target Prediction – Generating Testable Hypotheses

Computational methods provide a rapid and cost-effective first pass to narrow the vast landscape of the proteome to a manageable set of putative targets.[2][3] These in silico approaches leverage the accumulated knowledge of known ligand-target interactions.

The primary strategy involves a two-pronged computational approach:

• Ligand-Based Similarity Searching: This method is based on the principle that structurally similar molecules often share common biological targets.[4] Web servers like SwissTargetPrediction utilize 2D and 3D similarity metrics to compare the query molecule against a database of known bioactive ligands, predicting a ranked list of potential targets.

• Reverse/Inverse Docking: This structure-based approach "docks" the query molecule into the binding sites of a large collection of protein crystal structures.[2] It calculates binding energies to predict which proteins are most likely to form a stable complex with the compound.

Logical Workflow for Computational Prediction

Caption: Workflow for in silico target hypothesis generation.

Data Presentation: Predicted Target Classes

The output of this phase should be summarized to guide subsequent experimental designs.

Predicted Target Class	Rationale / Supporting Evidence	Confidence Level	Key Examples
Protein Kinases	Pyrimidine scaffold is a known kinase hinge-binder.	High	ABL1, SRC, EGFR, BTK
Metabolic Enzymes	Butanamide moiety may mimic endogenous substrates.	Medium	Amidases, Transferases
G-Protein Coupled Receptors	General prediction based on scaffold similarity.	Low	-
Cysteine-containing Proteins	Potential for covalent modification by alkyl chloride.	High (Mechanistic)	Proteases, Deubiquitinases

Phase II: Experimental Target Identification – Capturing the Interactors

With a set of hypotheses in hand, the next phase involves direct biochemical experiments to identify proteins that physically interact with the compound. Given the compound's dual nature, we will employ complementary methods.

Affinity-Based Proteomics (ABP)

ABP is a cornerstone technique for identifying non-covalent interactions.[5][6] It relies on an immobilized version of the small molecule to "pull down" its binding partners from a complex cellular lysate.

Causality Behind Experimental Choices:

• Probe Design: The success of ABP hinges on the synthesis of an affinity probe. A linker must be attached to a position on the molecule that is non-essential for target binding, as determined by preliminary Structure-Activity Relationship (SAR) studies. For 4-chloro-N-(pyrimidin-2-yl)butanamide, modifying the butanamide chain far from the pyrimidine ring is a logical starting point. The linker is then terminated with an affinity tag, typically biotin, for its high-affinity interaction with streptavidin.

• Controls are Non-Negotiable: To distinguish true binders from non-specific background, two controls are essential:

  • Competition Control: The lysate is pre-incubated with an excess of the free, untagged compound before adding the affinity probe. True binders will be sequestered by the free compound and will not be pulled down by the probe.

  • Negative Control Probe: An ideal control is a structurally similar but biologically inactive analog of the compound, synthesized as an affinity probe. This helps eliminate proteins that bind non-specifically to the scaffold or linker.

Experimental Protocol: Biotin-Streptavidin Pulldown

• Probe Synthesis: Synthesize a biotinylated probe of 4-chloro-N-(pyrimidin-2-yl)butanamide via a suitable linker (e.g., polyethylene glycol).

• Lysate Preparation: Culture relevant cells (e.g., a cancer cell line where a phenotypic effect was observed) and lyse under non-denaturing conditions to preserve protein structure and interactions.

• Experimental Setup (in triplicate):

  • Condition A (Test): Incubate lysate with the biotinylated probe.

  • Condition B (Competition): Pre-incubate lysate with a 100-fold molar excess of free 4-chloro-N-(pyrimidin-2-yl)butanamide for 1 hour, then add the biotinylated probe.

  • Condition C (Beads Control): Incubate lysate with streptavidin beads alone.

• Affinity Capture: Add streptavidin-coated magnetic beads to all samples and incubate to capture the probe and its binding partners.

• Washing: Perform a series of stringent washes with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Proteomic Analysis: Subject the eluates to trypsin digestion followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for protein identification and quantification.

• Data Analysis: Identify proteins that are significantly enriched in Condition A compared to Conditions B and C. These are your primary candidate targets.

Logical Workflow for Affinity-Based Proteomics

Caption: Step-by-step workflow for an affinity pulldown experiment.

Chemoproteomics: Kinobeads Profiling

To address the high likelihood of kinase inhibition and the potential for covalent binding, a differential kinobeads profiling experiment is the method of choice.[7] Kinobeads are an affinity matrix composed of multiple, broadly selective, immobilized ATP-competitive kinase inhibitors.[8] They enrich a large portion of the expressed kinome from a cell lysate.

Causality Behind Experimental Choices:

• Competitive Binding: By incubating a lysate with our free compound before adding the kinobeads, any kinases that bind to our compound will be unable to bind to the beads. The degree of depletion, measured by mass spectrometry, is proportional to the compound's binding affinity for that kinase.

• Differential Profiling (Live Cells vs. Lysate): This is a powerful extension of the method used to specifically identify covalent inhibitors.[1][7]

  • Lysate Treatment: Adding the compound to cell lysate identifies all targets (covalent and non-covalent).

  • Live Cell Treatment: Treating intact cells with the compound before lysis allows covalent reactions to occur. After lysis and removal of excess compound, only the covalently modified targets will remain blocked and unable to bind the kinobeads. Non-covalent binders will dissociate, freeing the kinase to be captured by the beads.

  • The Logic: A protein that is identified as a hit in both the live-cell and lysate experiments is a high-confidence covalent target.

Experimental Protocol: Differential Kinobeads Profiling

• Cell Culture: Grow two separate populations of the desired cell line.

• Treatment:

  • Population A (Live Cell): Treat cells with 4-chloro-N-(pyrimidin-2-yl)butanamide (and a vehicle control, e.g., DMSO) in culture for a defined period (e.g., 2 hours).

  • Population B (Lysate): Harvest cells without treatment.

• Lysis and Preparation:

  • Population A: Wash cells thoroughly to remove unbound compound, then lyse.

  • Population B: Lyse the untreated cells. Divide the lysate into two aliquots: one to be treated with the compound, and one with vehicle (DMSO).

• Kinobeads Incubation: Add kinobeads to all lysate samples (Live Cell Treated, Lysate Treated, and Vehicle Control). Incubate to allow kinase capture.

• Processing: Wash the beads extensively, elute the bound kinases, digest with trypsin, and analyze via quantitative LC-MS/MS.

• Data Analysis: For each identified kinase, calculate the ratio of its abundance in the drug-treated sample versus the vehicle control. Potent binders will show a low ratio (i.e., they were prevented from binding the beads). Compare the hit lists from the live-cell and lysate-treated samples to identify covalent targets.

Logical Workflow for Differential Kinobeads Profiling

Caption: Strategy to distinguish covalent and non-covalent kinase targets.

Phase III: Orthogonal Target Validation – Confirming Engagement in Cells

Identifying a protein via proteomics is a significant step, but it is not definitive proof of a direct, functional interaction in a physiological context. Orthogonal validation using different principles is required to confirm target engagement.[9]

Cellular Thermal Shift Assay (CETSA)

CETSA is the gold standard for verifying that a compound binds to its target inside intact cells.[10][11] The principle is that ligand binding confers thermodynamic stability to a protein, increasing its resistance to heat-induced denaturation.[12][13]

Causality Behind Experimental Choices:

• Label-Free: CETSA requires no modification to the compound or the protein, making it a highly physiological measure of target engagement.

• Direct Evidence: A shift in the melting temperature (Tm) of a protein in the presence of the compound is direct evidence of a physical interaction within the complex milieu of the cell.

Experimental Protocol: Western Blot-based CETSA

• Cell Treatment: Treat cultured cells with 4-chloro-N-(pyrimidin-2-yl)butanamide or a vehicle control for 1 hour.

• Harvest and Aliquot: Harvest the cells, wash, and resuspend them in a buffer. Aliquot the cell suspension into separate PCR tubes for each temperature point.

• Thermal Challenge: Place the tubes in a thermal cycler and heat each to a different temperature for 3 minutes (e.g., a gradient from 40°C to 70°C). One sample remains at room temperature as a control.

• Lysis and Separation: Lyse the cells by freeze-thaw cycles. Separate the soluble fraction (containing non-denatured protein) from the aggregated precipitate by high-speed centrifugation.

• Detection: Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody specific to the candidate target protein.

• Data Analysis: Quantify the band intensities at each temperature. Plot the percentage of soluble protein relative to the unheated control against temperature for both the vehicle- and drug-treated samples. A shift of the curve to the right in the drug-treated sample indicates target stabilization.

Logical Workflow for Cellular Thermal Shift Assay (CETSA)

Caption: Validating target engagement using thermal stabilization.

Data Presentation: Hypothetical CETSA Results

Target Protein	Treatment	Apparent Tm (°C)	ΔTm (°C)	Conclusion
Kinase X	Vehicle (DMSO)	52.5	-	Baseline
Kinase X	10 µM Compound	58.0	+5.5	Validated Target
Control Protein	Vehicle (DMSO)	61.0	-	Baseline
Control Protein	10 µM Compound	61.2	+0.2	Not a Target

Genetic Validation

The final piece of the validation puzzle is to link the molecular target to the compound's cellular phenotype. Genetic methods like RNA interference (RNAi) or CRISPR-Cas9-mediated gene knockout are used to deplete the cell of the candidate target protein. If the phenotype observed upon genetic depletion of the protein mimics the phenotype observed upon treatment with 4-chloro-N-(pyrimidin-2-yl)butanamide, it provides strong evidence that the compound's activity is mediated through that target.

Integrated Strategy and Conclusion

The deconvolution of a small molecule's target is not a linear process but an integrated, cyclical strategy of hypothesis generation, testing, and validation. No single method is sufficient.

Overall Target Identification & Validation Strategy

Caption: A comprehensive, multi-step strategy for target deconvolution.

By systematically applying computational prediction, complementary proteomic identification techniques, and gold-standard biophysical and genetic validation methods, researchers can confidently identify the molecular target(s) of 4-chloro-N-(pyrimidin-2-yl)butanamide. This knowledge is the essential foundation for understanding its mechanism of action and advancing it as a chemical probe or therapeutic lead.

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• Scott, B. M., et al. (2022). High-Throughput Cellular Thermal Shift Assay Using Acoustic Transfer of Protein Lysates. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 27(2), 177–187. [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 237–251. [Link]

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A Comprehensive Technical Guide to the Synthesis of 4-chloro-N-(pyrimidin-2-yl)butanamide

Abstract

This technical guide provides an in-depth exploration of the synthesis of 4-chloro-N-(pyrimidin-2-yl)butanamide, a key intermediate in the manufacturing of various pharmaceutical compounds, most notably the tyrosine kinase inhibitor, Imatinib.[1][2][3][4] The document details a robust and scalable synthetic pathway, grounded in fundamental principles of organic chemistry. It offers a comprehensive, step-by-step experimental protocol, a thorough examination of the reaction mechanism, and strategies for process optimization and impurity control. This guide is intended for researchers, chemists, and professionals in the field of drug development and pharmaceutical manufacturing.

Introduction: Significance of 4-chloro-N-(pyrimidin-2-yl)butanamide

4-chloro-N-(pyrimidin-2-yl)butanamide is a crucial building block in the synthesis of a number of active pharmaceutical ingredients (APIs). Its structure, featuring a reactive chlorobutyl group and a pyrimidinyl amide moiety, makes it a versatile synthon for introducing these functionalities into larger, more complex molecules. The most prominent application of this intermediate is in the synthesis of Imatinib, a cornerstone in the treatment of chronic myeloid leukemia (CML) and other cancers.[1][2][3][4] The efficient and cost-effective production of high-purity 4-chloro-N-(pyrimidin-2-yl)butanamide is therefore a critical aspect of ensuring the accessibility of such life-saving medications.

This guide will focus on the most direct and industrially viable synthetic route: the acylation of 2-aminopyrimidine with 4-chlorobutyryl chloride.

The Core Synthesis Pathway: Acylation of 2-Aminopyrimidine

The principal method for synthesizing 4-chloro-N-(pyrimidin-2-yl)butanamide involves the nucleophilic acyl substitution reaction between 2-aminopyrimidine and 4-chlorobutyryl chloride. This reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride (HCl) byproduct.

Reaction Mechanism

The reaction proceeds via a nucleophilic attack of the exocyclic amino group of 2-aminopyrimidine on the electrophilic carbonyl carbon of 4-chlorobutyryl chloride. The lone pair of electrons on the nitrogen atom of the amino group initiates the attack, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, expelling a chloride ion and forming the amide bond. The HCl generated is neutralized by a suitable base, driving the reaction to completion.

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Reagent Selection and Rationale

The choice of reagents and solvents is critical for ensuring a high-yield, high-purity synthesis.

Reagent/Solvent	Function	Key Considerations
2-Aminopyrimidine	Starting Material (Nucleophile)	Purity is crucial to avoid side reactions.
4-Chlorobutyryl Chloride	Acylating Agent (Electrophile)	Highly reactive and moisture-sensitive. Should be handled with care under inert conditions.[5][6][7]
Triethylamine (or other tertiary amine)	Base	Scavenges the HCl byproduct, preventing protonation of the starting amine and driving the reaction forward.
Dichloromethane (DCM) or Tetrahydrofuran (THF)	Solvent	Aprotic and unreactive towards the reagents. Should be anhydrous to prevent hydrolysis of the acyl chloride.

Detailed Experimental Protocol

This protocol outlines a laboratory-scale synthesis of 4-chloro-N-(pyrimidin-2-yl)butanamide.

Materials and Equipment

• 2-Aminopyrimidine

• 4-Chlorobutyryl Chloride

• Triethylamine

• Anhydrous Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Sodium Sulfate

• Round-bottom flask with magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-aminopyrimidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the reaction mixture to 0-5 °C using an ice bath. This is crucial to control the exothermic nature of the acylation reaction.[8]

• Addition of Acyl Chloride: Slowly add a solution of 4-chlorobutyryl chloride (1.1 eq) in anhydrous DCM to the cooled reaction mixture via the dropping funnel over a period of 30-60 minutes. Maintain the temperature below 10 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup:

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove any remaining HCl and unreacted acyl chloride), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure 4-chloro-N-(pyrimidin-2-yl)butanamide.

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Process Optimization and Safety Considerations

Optimization

• Temperature Control: Maintaining a low temperature during the addition of 4-chlorobutyryl chloride is critical to minimize the formation of impurities.

• Stoichiometry: A slight excess of the acylating agent can be used to ensure complete conversion of the starting amine. However, a large excess should be avoided to simplify purification.

• Base: The choice and amount of base can influence the reaction rate and impurity profile. Other non-nucleophilic bases can also be explored.

Safety Precautions

• 4-Chlorobutyryl Chloride: This reagent is corrosive, a lachrymator, and reacts violently with water. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[8]

• Solvents: Dichloromethane is a volatile and potentially carcinogenic solvent. All handling should be done in a fume hood.

• Exothermic Reaction: The acylation reaction is exothermic. Proper cooling and slow addition of the acyl chloride are necessary to prevent a runaway reaction.

Characterization of 4-chloro-N-(pyrimidin-2-yl)butanamide

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques.

Analytical Technique	Expected Observations
1H NMR	Characteristic peaks for the pyrimidine ring protons, the amide proton, and the aliphatic protons of the chlorobutyl chain.
13C NMR	Resonances corresponding to the carbonyl carbon, the pyrimidine ring carbons, and the carbons of the chlorobutyl group.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the calculated molecular weight of C8H10ClN3O (199.64 g/mol ).[9]
Infrared (IR) Spectroscopy	Characteristic absorption bands for the N-H stretch of the amide, the C=O stretch of the amide, and C-Cl stretch.
Melting Point	A sharp melting point indicates high purity.

Conclusion

The synthesis of 4-chloro-N-(pyrimidin-2-yl)butanamide via the acylation of 2-aminopyrimidine is a well-established and efficient method. This guide has provided a detailed and practical framework for its successful implementation in a laboratory setting. By understanding the underlying reaction mechanism, carefully selecting reagents and conditions, and adhering to proper safety protocols, researchers can reliably produce this valuable intermediate for its downstream applications in pharmaceutical synthesis.

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• SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal of Chemistry.

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The Biological Versatility of the Pyrimidine Scaffold: A Technical Guide for Drug Discovery Professionals

Introduction: The Enduring Significance of the Pyrimidine Moiety in Medicinal Chemistry

The pyrimidine ring, a foundational six-membered heterocycle with nitrogen atoms at the 1 and 3 positions, is a privileged scaffold in the realm of medicinal chemistry.[1] Its intrinsic presence in the nucleobases of DNA and RNA (cytosine, thymine, and uracil) provides a natural starting point for the design of therapeutic agents that can modulate fundamental biological processes.[2][3] The chemical tractability of the pyrimidine core allows for extensive structural modifications, enabling the development of derivatives with a broad spectrum of pharmacological activities.[1][4][5] This guide provides an in-depth exploration of the diverse biological activities of pyrimidine derivatives, focusing on their applications as anticancer, antimicrobial, antiviral, and anti-inflammatory agents. We will delve into the molecular mechanisms underpinning these activities, present quantitative data on their efficacy, and provide detailed protocols for their evaluation, offering a comprehensive resource for researchers and drug development professionals.

I. Anticancer Activity of Pyrimidine Derivatives: Targeting the Hallmarks of Malignancy

The structural similarity of pyrimidine derivatives to endogenous nucleobases allows them to interfere with nucleic acid synthesis, leading to the inhibition of cell division and the induction of apoptosis in rapidly proliferating cancer cells.[3] Furthermore, modified pyrimidine scaffolds have been instrumental in the development of targeted therapies that inhibit key signaling pathways dysregulated in cancer.[6][7]

A. Mechanisms of Anticancer Action

Pyrimidine derivatives exert their anticancer effects through a variety of mechanisms, most notably through the inhibition of protein kinases that are crucial for cancer cell growth, survival, and metastasis.[3]

• Epidermal Growth Factor Receptor (EGFR) Inhibition: Several pyrimidine-based compounds have been designed as potent inhibitors of EGFR, a receptor tyrosine kinase frequently overexpressed or mutated in various cancers. By blocking the ATP-binding site of EGFR, these derivatives inhibit downstream signaling pathways, such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, which are critical for cell proliferation and survival.

• Cyclin-Dependent Kinase (CDK) Inhibition: CDKs are key regulators of the cell cycle, and their dysregulation is a common feature of cancer.[8][9] Pyrimidine derivatives have been successfully developed as CDK inhibitors, inducing cell cycle arrest, typically at the G1/S or G2/M phase, and subsequent apoptosis.[6]

• BCR-ABL Kinase Inhibition: The fusion protein BCR-ABL, a constitutively active tyrosine kinase, is the hallmark of chronic myeloid leukemia (CML). Pyrimidine-based inhibitors have been designed to target the ATP-binding site of the ABL kinase domain, effectively blocking its activity and inducing apoptosis in CML cells.[2][10] Some novel pyrimidine-containing compounds are also being explored as PROTACs (PROteolysis TArgeting Chimeras) to induce the degradation of the BCR-ABL protein.[3][11]

Diagram: Generalized Signaling Pathway for Pyrimidine-Based Kinase Inhibitors in Cancer

Caption: Pyrimidine derivatives can inhibit various kinases, blocking oncogenic signaling pathways.

B. Quantitative Efficacy of Anticancer Pyrimidine Derivatives

The anticancer activity of pyrimidine derivatives is typically quantified by their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Derivative Class	Target	Cancer Cell Line	IC50 (µM)	Reference
Pyrrolo[2,3-d]pyrimidine	CDK9	MIA PaCa-2 (Pancreatic)	<10	[6]
Pyrazolo[3,4-d]pyrimidine	Bcr-Abl (T315I mutant)	Ba/F3	High nanomolar	[2]
N-[2-Methyl-5-(triazol-1-yl)phenyl]pyrimidin-2-amine	Bcr-Abl	K-562 (CML)	Similar to Imatinib	[10]

C. Experimental Protocols for Anticancer Activity Evaluation

This colorimetric assay is a standard method for assessing the cytotoxic effect of compounds on cancer cells.

Principle: The assay measures the metabolic activity of cells. The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrimidine derivatives in culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

This technique is used to determine the effect of a compound on the distribution of cells in different phases of the cell cycle.[12][13][14][15]

Principle: Cells are stained with a fluorescent dye, such as propidium iodide (PI), which binds stoichiometrically to DNA. The fluorescence intensity of the stained cells is proportional to their DNA content. Flow cytometry is then used to quantify the number of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Step-by-Step Protocol:

• Cell Treatment: Treat cancer cells with the pyrimidine derivative at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Cell Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently and incubate at -20°C for at least 2 hours.[13]

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL).[13]

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The data is typically presented as a histogram of DNA content, from which the percentage of cells in each phase of the cell cycle can be calculated.

II. Antimicrobial Activity of Pyrimidine Derivatives: Combating Infectious Diseases

The pyrimidine scaffold is a key component of many antimicrobial agents.[16] These derivatives often target essential metabolic pathways in bacteria and fungi that are absent or significantly different in humans, providing a degree of selective toxicity.[5]

A. Mechanisms of Antimicrobial Action

• Dihydrofolate Reductase (DHFR) Inhibition: DHFR is a crucial enzyme in the folic acid synthesis pathway, which is essential for the production of nucleotides and some amino acids.[5] Pyrimidine derivatives, such as trimethoprim, are potent inhibitors of bacterial DHFR, leading to the depletion of tetrahydrofolate and subsequent inhibition of bacterial growth.[5]

• Inhibition of Cell Division: Some pyrimidine derivatives have been shown to inhibit bacterial cell division by targeting the FtsZ protein, a key component of the cytokinetic Z-ring.[17][18] Inhibition of FtsZ polymerization disrupts cell division, leading to filamentation and cell death.[17]

Diagram: Mechanism of Action of Pyrimidine-Based DHFR Inhibitors

Caption: Pyrimidine derivatives can inhibit DHFR, disrupting bacterial nucleotide synthesis.

B. Quantitative Efficacy of Antimicrobial Pyrimidine Derivatives

The antimicrobial activity of pyrimidine derivatives is typically measured by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.[19]

Derivative Class	Bacterial/Fungal Strain	MIC (µg/mL)	Reference
Thiophenyl-pyrimidine	Staphylococcus aureus (MRSA)	Lower than vancomycin	[17]
Pyrimidine-amide derivatives	Phomopsis sp.	10.5	[5]
1,2,4-Triazolo[1,5-a]pyrimidines	Candida albicans	15.50-26.30 (µM)	[5]

C. Experimental Protocols for Antimicrobial Activity Evaluation

This is a quantitative method for determining the MIC of an antimicrobial agent against a specific microorganism.[20][21][22][23][24]

Principle: Serial dilutions of the antimicrobial agent are prepared in a liquid growth medium in a 96-well plate. Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the lowest concentration of the agent that inhibits visible growth is determined as the MIC.[22]

Step-by-Step Protocol:

• Preparation of Antimicrobial Solutions: Prepare a stock solution of the pyrimidine derivative in a suitable solvent. Perform serial two-fold dilutions in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria) in a 96-well microtiter plate.[21]

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland standard.[21]

• Inoculation: Inoculate each well of the microtiter plate with the standardized inoculum. Include a growth control (no antimicrobial agent) and a sterility control (no inoculum).[21]

• Incubation: Incubate the plate at the appropriate temperature and duration for the test microorganism (e.g., 37°C for 16-20 hours for most bacteria).[22]

• MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the antimicrobial agent in a well with no visible growth.[21]

III. Antiviral Activity of Pyrimidine Derivatives: A Broad-Spectrum Approach

Many pyrimidine derivatives are nucleoside analogs that can be incorporated into viral DNA or RNA, leading to chain termination and inhibition of viral replication.[25][26][27][28][29] Others act as non-nucleoside inhibitors of viral enzymes.

A. Mechanisms of Antiviral Action

• Reverse Transcriptase (RT) Inhibition: Pyrimidine nucleoside analogs can be phosphorylated in host cells to their triphosphate forms, which then act as competitive inhibitors of viral reverse transcriptase. Their incorporation into the growing viral DNA chain leads to premature termination. Non-nucleoside pyrimidine derivatives can also bind to an allosteric site on RT, inducing a conformational change that inactivates the enzyme.[25][26]

• Inhibition of Hepatitis B Virus (HBV) Replication: Certain modified pyrimidine nucleosides have been shown to potently block the production of HBV particles in vitro.[4][30][31] Some triazolo-pyrimidine derivatives act as novel inhibitors of hepatitis B virus surface antigen (HBsAg) secretion.[32] Other compounds, like indirubin, may inhibit HBV replication by suppressing the polypyrimidine tract-binding protein.[33]

B. Quantitative Efficacy of Antiviral Pyrimidine Derivatives

The antiviral activity of pyrimidine derivatives is often expressed as the 50% effective concentration (EC50), the concentration of the compound that inhibits viral replication by 50%.

| Derivative Class | Virus | Cell Line | EC50 (µM) | Reference | | :--- | :--- | :--- | :--- | | Pyrimidine thioethers | HIV-1 | Cell Culture | Low nanomolar |[25] | | 2',3'-Dideoxy-3'-fluorothymidine (FddThd) | HBV | HepG2.2.15 | <0.3 |[30] | | 3',4'-didehydrothymidine | HBV and HCV | Cell Culture | Not specified |[4] |

C. Experimental Protocols for Antiviral Activity Evaluation

This assay is used to determine the ability of a compound to protect cells from the destructive effects of a virus.

Principle: Many viruses cause visible damage, known as the cytopathic effect, to the cells they infect. This assay measures the ability of a compound to inhibit this effect.

Step-by-Step Protocol:

• Cell Seeding: Seed a susceptible host cell line in a 96-well plate and incubate to form a monolayer.

• Compound and Virus Addition: Prepare serial dilutions of the pyrimidine derivative. Add the diluted compound to the cells, followed by a standard amount of the virus.

• Incubation: Incubate the plate until the virus control wells (no compound) show significant CPE.

• CPE Assessment: Assess the degree of CPE in each well, often by staining the cells with a dye like crystal violet.

• Data Analysis: The EC50 is the concentration of the compound that reduces the CPE by 50%.

IV. Anti-inflammatory Activity of Pyrimidine Derivatives: Modulating the Inflammatory Cascade

Pyrimidine derivatives have shown significant potential as anti-inflammatory agents by targeting key enzymes and signaling pathways involved in the inflammatory response.[1][34]

A. Mechanisms of Anti-inflammatory Action

• Cyclooxygenase-2 (COX-2) Inhibition: COX-2 is an enzyme that is induced during inflammation and is responsible for the production of prostaglandins, which are key mediators of inflammation and pain.[35][36][37][38] Many pyrimidine derivatives have been developed as selective COX-2 inhibitors, offering the potential for anti-inflammatory efficacy with a reduced risk of the gastrointestinal side effects associated with non-selective NSAIDs.[35][39][40]

• p38 MAPK Inhibition: p38 mitogen-activated protein kinase (MAPK) is a key enzyme in the signaling cascade that leads to the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Pyrimidine-based scaffolds have been developed as potent and selective inhibitors of p38 MAPK.[41][42][43][44][45]

Diagram: Anti-inflammatory Mechanism of Pyrimidine Derivatives

Caption: Pyrimidine derivatives can exert anti-inflammatory effects by inhibiting COX-2 and p38 MAPK.

B. Quantitative Efficacy of Anti-inflammatory Pyrimidine Derivatives

The anti-inflammatory activity of pyrimidine derivatives is often assessed by their IC50 values for the inhibition of COX enzymes or their ability to reduce the production of inflammatory mediators.

Derivative Class	Target	IC50 (µM)	Reference
Pyrimidine derivative L1	COX-2	Comparable to Meloxicam	[35]
Pyrimidine derivative L2	COX-2	Comparable to Meloxicam	[35]
Pyrimidine-5-carbonitriles	COX-2	0.16 - 0.20	[37]
Pyrazolo[3,4-d]pyrimidines	COX-2	0.04	[1]

C. Experimental Protocols for Anti-inflammatory Activity Evaluation

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Principle: The peroxidase activity of COX is measured using a colorimetric substrate, such as N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which is oxidized in the presence of arachidonic acid and the COX enzyme. The rate of oxidation is monitored spectrophotometrically.[35]

Step-by-Step Protocol:

• Enzyme and Compound Preparation: Prepare solutions of purified COX-1 and COX-2 enzymes. Prepare serial dilutions of the pyrimidine derivatives.

• Reaction Mixture: In a 96-well plate, combine the enzyme, a heme cofactor, and the test compound.

• Initiation of Reaction: Add arachidonic acid and TMPD to initiate the reaction.

• Absorbance Measurement: Immediately measure the absorbance at 595 nm over time using a microplate reader.

• Data Analysis: Calculate the rate of TMPD oxidation for each compound concentration. The IC50 value is the concentration of the compound that inhibits the enzyme activity by 50%.

V. Conclusion and Future Perspectives

The pyrimidine scaffold continues to be a remarkably versatile and fruitful starting point for the discovery and development of new therapeutic agents. Its inherent biological relevance and chemical adaptability have led to a plethora of derivatives with potent and diverse pharmacological activities. The ongoing challenge of drug resistance in both oncology and infectious diseases necessitates the continued exploration of novel chemical space, and pyrimidine chemistry is poised to remain at the forefront of these efforts. Future research will likely focus on the development of highly selective and potent pyrimidine derivatives with improved pharmacokinetic and safety profiles. Furthermore, the application of novel drug delivery strategies and the exploration of combination therapies will undoubtedly expand the therapeutic potential of this remarkable class of compounds. This guide serves as a testament to the enduring power of the pyrimidine nucleus in medicinal chemistry and as a resource to inspire the next generation of innovative drug discovery.

References

A comprehensive list of references with clickable URLs will be provided in a separate document to ensure link integrity and accessibility. The in-text citations correspond to the search results that informed this guide.

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Foreword: The Resurgence of Covalent Inhibition

An In-depth Technical Guide to the Chloroacetamide Warhead in Chemical Biology

For decades, the prevailing wisdom in drug discovery favored reversible, non-covalent inhibitors. The formation of an irreversible covalent bond was often viewed as a liability, fraught with risks of off-target effects and immunogenicity. However, a deeper understanding of protein biology and the need to tackle challenging targets have led to a renaissance in covalent therapeutics.[1] This shift has been driven by the profound advantages covalent inhibitors can offer: enhanced potency, prolonged duration of action, and the ability to modulate proteins previously considered "undruggable."[2][3]

At the heart of every targeted covalent inhibitor (TCI) is the electrophilic warhead , the reactive chemical moiety designed to form a stable bond with a specific nucleophilic amino acid on the target protein.[1] Among the arsenal of warheads available to the chemical biologist, the chloroacetamide (CAA) group stands out. While sometimes perceived as highly reactive, its unique properties and synthetic tractability have made it an indispensable tool for both drug development and fundamental biological discovery.[4]

This guide, written from the perspective of a senior application scientist, aims to provide researchers, scientists, and drug development professionals with a comprehensive technical understanding of the chloroacetamide warhead. We will move beyond simple definitions to explore the causality behind its mechanism, the strategic considerations for its deployment, and the detailed protocols necessary to validate its function in a laboratory setting. Our goal is to equip you with the field-proven insights needed to harness the power of this potent electrophile in your own research.

The Chloroacetamide Warhead: Mechanism and Reactivity Profile

The chloroacetamide is a classic α-haloacetamide electrophile. Its utility in chemical biology stems from its ability to undergo a highly efficient and specific reaction with nucleophilic amino acid residues on a protein surface.

The Core Mechanism: An SN2 Reaction

The primary mechanism of action for a chloroacetamide warhead is an irreversible bimolecular nucleophilic substitution (SN2) reaction. The key player on the protein side is typically a cysteine residue.[4] The thiol side chain of cysteine is one of the most nucleophilic functional groups found in proteins, particularly when it exists in its deprotonated thiolate anion (S⁻) form.[5]

The reaction proceeds as follows:

• Nucleophilic Attack: The cysteine thiolate anion attacks the α-carbon (the carbon adjacent to the carbonyl group) of the chloroacetamide.

• Transition State: A trigonal bipyramidal transition state is formed.

• Bond Formation & Leaving Group Departure: The sulfur-carbon bond is formed simultaneously as the chloride ion—an excellent leaving group—departs. This results in a stable thioether linkage, permanently tethering the inhibitor to the protein.[6]

While cysteine is the most common target, the reactivity of chloroacetamides can sometimes extend to other nucleophiles like histidine, although this reaction is often sluggish and less efficient.[7][8]

Caption: Figure 1. SN2 reaction of a chloroacetamide with a cysteine residue.

The Reactivity Paradox: Balancing Potency and Selectivity

A common concern with chloroacetamides is their perceived high intrinsic reactivity, which could lead to indiscriminate labeling of off-target proteins.[4] However, this view is an oversimplification. In the context of a targeted covalent inhibitor, selectivity is not governed by the warhead alone. It is primarily driven by the non-covalent binding affinity of the inhibitor's scaffold for the target protein's binding pocket.

The process is best understood as a two-step mechanism:

• Reversible Binding (Ki): The inhibitor first binds reversibly to the target protein's active site or a specific pocket, guided by intermolecular forces (hydrogen bonds, hydrophobic interactions, etc.). This initial binding event is characterized by the inhibition constant, Ki.

• Irreversible Covalent Bonding (kinact): Once the warhead is positioned in close proximity to the target nucleophile, the irreversible covalent reaction occurs, characterized by the rate of inactivation, kinact.

A high-affinity scaffold ensures that the chloroacetamide warhead spends a significant amount of time near the intended cysteine residue, dramatically increasing the local effective concentration and favoring the intramolecular reaction over non-specific reactions with other proteins. Therefore, a well-designed TCI leverages a potent scaffold to "steer" the reactive warhead to its intended target.

Comparison with Other Common Warheads

The choice of warhead is a critical decision in TCI design. Chloroacetamides offer a distinct profile compared to other popular electrophiles like acrylamides and vinyl sulfones.[4]

Warhead	Target Residue(s)	Reaction Mechanism	Reactivity	Bond Stability	Key Considerations
Chloroacetamide	Cysteine >> Histidine	SN2	High	Very Stable (Thioether)	Excellent for probes; reactivity can be tuned.[4][8]
Acrylamide	Cysteine	Michael Addition	Moderate	Stable (Thioether)	Most common warhead in FDA-approved drugs.[9][10]
Vinyl Sulfone	Cysteine, Lysine	Michael Addition	Moderate-High	Stable (Thioether)	Can have broader reactivity than acrylamides.[11]
α-fluoroacetamide	Cysteine	SN2	Lower than CAA	Stable (Thioether)	Offers a less reactive alternative to CAA.[1]
Propiolamide	Cysteine	Michael Addition	Moderate	Stable (Thioether)	Used in the approved drug Acalabrutinib.[3]

Applications in Chemical Biology and Drug Discovery

The reliable reactivity of the chloroacetamide moiety makes it a versatile tool for probing protein function and developing novel therapeutics. Its applications span from highly selective enzyme inhibitors to broad-scale proteomic mapping.

Targeted Covalent Inhibitors (TCIs)

In drug discovery, chloroacetamide-based TCIs have been developed to target a range of proteins, particularly enzymes where sustained inhibition is therapeutically beneficial. By forming an irreversible bond, these inhibitors can achieve complete and durable target shutdown, often with a lower dose and less frequent administration compared to their non-covalent counterparts.[2]

A notable example is in the inhibition of the TEAD-YAP1 protein-protein interaction, a key node in the Hippo signaling pathway implicated in cancer. Researchers have successfully used chloroacetamide fragment screening to identify new scaffolds that covalently bind to a conserved cysteine in the palmitate-binding pocket of TEAD, effectively disrupting its interaction with YAP1.[12]

Activity-Based Protein Profiling (ABPP)

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic strategy used to map the functional state of enzymes and other proteins directly in complex biological systems.[13] Chloroacetamide-based probes are exceptionally well-suited for a specific application of ABPP: reactive cysteine profiling .

The goal is to identify cysteines across the proteome that are "ligandable"—i.e., accessible and nucleophilic enough to be targeted by a small molecule. The general workflow involves treating a proteome (e.g., a cell lysate) with a chloroacetamide probe that also contains a reporter tag, such as an alkyne or azide for subsequent "click chemistry."[14]

Caption: Figure 2. General workflow for ABPP-based reactive cysteine profiling.

This approach has been used to screen entire libraries of chloroacetamide-containing fragments to map thousands of ligandable cysteines, many on proteins previously considered undruggable, thereby opening up vast new territories for therapeutic intervention.[14][15]

Experimental Design and Protocols

Translating theory into practice requires robust and validated methodologies. The following protocols provide step-by-step guidance for common applications of chloroacetamide warheads.

Protocol 1: Cysteine Alkylation for Mass Spectrometry

This is a fundamental protocol in proteomics for preventing disulfide bond reformation after reduction. Chloroacetamide serves as a reliable alternative to iodoacetamide.[5][16]

Objective: To irreversibly block reduced cysteine residues in a purified protein or protein mixture prior to enzymatic digestion and mass spectrometry analysis.

Materials:

• Protein sample (5-100 µg)

• Reduction Buffer: 100 mM ammonium bicarbonate, pH 8.0

• Reducing Agent: 500 mM Tris(2-carboxyethyl)phosphine (TCEP) solution (e.g., Thermo Scientific, Product No. 77720)

• Alkylation Reagent: Chloroacetamide (CAA), No-Weigh Format (e.g., Thermo Scientific, Product No. A39270)

• Sequencing-grade trypsin

Methodology:

• Sample Preparation: Dissolve the protein sample in 100 µL of Reduction Buffer.

• Reduction: Add 1 µL of 500 mM TCEP solution to the sample for a final concentration of 5 mM. Incubate at 37°C for 30 minutes. This step breaks the disulfide bonds.

• Alkylation Reagent Preparation: Immediately before use, dissolve one 2 mg tube of chloroacetamide with 107 µL of Reduction Buffer to create a 200 mM stock solution. Causality Note: Preparing this solution fresh is critical as haloacetamides can hydrolyze over time.

• Alkylation: Add 11 µL of the 200 mM chloroacetamide stock solution to the reduced protein sample (final concentration ~20 mM). Incubate for 30 minutes at room temperature, protected from light. Causality Note: Protecting from light minimizes the potential for side reactions. The excess CAA ensures complete alkylation of all available thiols.

• Quenching (Optional but Recommended): Add Dithiothreitol (DTT) to a final concentration of 25 mM to quench any remaining unreacted chloroacetamide.

• Digestion: The sample is now ready for proteolytic digestion (e.g., with trypsin) according to your standard protocol, followed by LC-MS/MS analysis. The mass of any cysteine-containing peptide will be increased by 57.02 Da (the mass of a carbamidomethyl group).[16]

Protocol 2: Competitive ABPP for Target Engagement

This protocol allows you to validate whether your chloroacetamide-based inhibitor engages its intended target cysteine in a complex biological mixture.

Objective: To measure the dose-dependent occupancy of a target cysteine by a test inhibitor by competing against a broad-spectrum cysteine-reactive probe.

Materials:

• Cell lysate (e.g., from HEK293T or Jurkat cells) normalized to 1-2 mg/mL protein.

• Test Inhibitor: Your chloroacetamide-based compound, prepared as a 100X stock in DMSO.

• Broad-Spectrum Probe: Iodoacetamide-alkyne (IA-alkyne) or a similar broad-spectrum cysteine probe.

• Click Chemistry Reagents: Biotin-azide, copper(II) sulfate, ligand (e.g., TBTA), and a reducing agent (e.g., sodium ascorbate).

• Streptavidin-coated agarose beads.

• Standard proteomics reagents for digestion and LC-MS/MS.

Methodology:

• Competitive Labeling:

  • Aliquot 100 µL of cell lysate into several microfuge tubes.

  • To each tube, add 1 µL of your test inhibitor at varying final concentrations (e.g., 100 µM, 10 µM, 1 µM, 0.1 µM). Include a DMSO-only vehicle control.

  • Incubate for 30-60 minutes at room temperature to allow for target engagement.

• Probe Labeling: Add the IA-alkyne probe to all samples at a final concentration of 100 µM. Incubate for 1 hour at room temperature. Causality Note: The IA-alkyne will label all reactive cysteines that were NOT blocked by your test inhibitor.

• Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin tag to the alkyne-labeled proteins.

• Enrichment: Add streptavidin beads to the samples to enrich for all biotinylated proteins. Wash the beads extensively to remove non-labeled proteins.

• Analysis: Perform on-bead trypsin digestion followed by LC-MS/MS analysis. Quantify the abundance of each identified cysteine-containing peptide across all samples.

• Data Interpretation: A successful target engagement will be observed as a dose-dependent decrease in the signal for the peptide containing the target cysteine in the inhibitor-treated samples compared to the DMSO control. This indicates your inhibitor successfully occupied the site and prevented its labeling by the IA-alkyne probe.

Caption: Figure 3. Logic of a competitive ABPP experiment for target validation.

Case Study: Covalent Inhibition of SARS-CoV-2 Main Protease (Mpro)

The global effort to develop therapeutics against COVID-19 provided a powerful demonstration of modern covalent inhibitor design. The SARS-CoV-2 main protease (Mpro or 3CLpro) is an essential enzyme for viral replication and contains a critical cysteine (Cys145) in its active site, making it an ideal target for covalent inhibition.

Researchers rapidly designed and synthesized inhibitors featuring a chloroacetamide warhead. Co-crystal structures revealed that these inhibitors fit snugly into the enzyme's active site, positioning the chloroacetamide electrophile for perfect reaction geometry with the Cys145 nucleophile.[6] The inhibitor forms an irreversible thioether bond, effectively and permanently shutting down the protease's ability to process the viral polyprotein.[6] This work not only highlighted the speed and precision of covalent drug design but also reinforced the utility of the chloroacetamide warhead for targeting cysteine proteases.

Conclusion: A Potent Tool Requiring Strategic Application

The chloroacetamide warhead is more than just a reactive chemical group; it is a strategic tool in the arsenal of the modern chemical biologist and drug hunter. While its intrinsic reactivity demands careful consideration in inhibitor design, this very property makes it an outstanding probe for discovering new biological targets through reactive-cysteine profiling.[4][15]

The key to unlocking its potential lies in a holistic design philosophy where the warhead's reactivity is balanced and directed by a high-affinity scaffold. By understanding its mechanism, leveraging validated experimental protocols, and appreciating the interplay between reversible affinity and irreversible reaction kinetics, researchers can confidently deploy the chloroacetamide warhead to create potent, selective, and durable modulators of protein function.

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Protocols & Analytical Methods

Application Note and Experimental Protocol: Synthesis and Characterization of 4-chloro-N-(pyrimidin-2-yl)butanamide

For: Researchers, scientists, and drug development professionals.

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to mimic purine bases and interact with a wide range of biological targets.[1][2] N-acylated 2-aminopyrimidines, in particular, have garnered significant attention as a versatile class of compounds with a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][3] The introduction of an acyl group to the 2-amino position of the pyrimidine ring can modulate the compound's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, thereby influencing its pharmacokinetic and pharmacodynamic profile.

This application note provides a comprehensive experimental protocol for the synthesis of a novel N-acylated 2-aminopyrimidine derivative, 4-chloro-N-(pyrimidin-2-yl)butanamide . The strategic incorporation of a 4-chlorobutylamide side chain offers potential for further chemical modification and may impart specific biological activities. This guide is designed to provide researchers with a robust methodology for the synthesis, purification, and characterization of this compound, enabling its exploration in various drug discovery and development programs.

Chemical Profile

Compound Name	4-chloro-N-(pyrimidin-2-yl)butanamide
Molecular Formula	C₈H₁₀ClN₃O
Molecular Weight	199.64 g/mol
Structure	```
Cl-CH₂-CH₂-CH₂-CO-NH-(C₄H₃N₂)

Caption: Workflow for the synthesis of 4-chloro-N-(pyrimidin-2-yl)butanamide.

Characterization of 4-chloro-N-(pyrimidin-2-yl)butanamide

The structure and purity of the synthesized compound should be confirmed by spectroscopic methods. The following are predicted spectral data based on the analysis of analogous N-acylated 2-aminopyrimidines.

Predicted Spectroscopic Data

Technique	Expected Observations
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~8.6 (d, 2H, pyrimidine), ~7.0 (t, 1H, pyrimidine), ~3.7 (t, 2H, -CH₂-Cl), ~2.6 (t, 2H, -CO-CH₂-), ~2.2 (quintet, 2H, -CH₂-CH₂-CH₂-), ~9.5 (s, 1H, -NH-).
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~170 (C=O), ~158 (pyrimidine C2), ~157 (pyrimidine C4/C6), ~115 (pyrimidine C5), ~44 (-CH₂-Cl), ~35 (-CO-CH₂-), ~28 (-CH₂-CH₂-CH₂-).
FT-IR (KBr, cm⁻¹)	ν: ~3300 (N-H stretch), ~3050 (aromatic C-H stretch), ~2950 (aliphatic C-H stretch), ~1680 (C=O stretch, amide I), ~1580 (C=N stretch), ~1540 (N-H bend, amide II), ~750 (C-Cl stretch). The amide I band is a strong absorption characteristic of the carbonyl group in amides.[4][5][6][7]
Mass Spectrometry (EI)	m/z: 199/201 (M⁺/M⁺+2, in a ~3:1 ratio, characteristic of a single chlorine atom).[8][9][10]

Mechanism of Acylation

The synthesis of 4-chloro-N-(pyrimidin-2-yl)butanamide proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the exocyclic amino group of 2-aminopyrimidine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 4-chlorobutyryl chloride. The presence of triethylamine, a non-nucleophilic base, is crucial to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction, driving the equilibrium towards the product formation.

Caption: Proposed mechanism for the N-acylation of 2-aminopyrimidine.

Applications and Future Directions

N-acylated 2-aminopyrimidine derivatives are a promising class of compounds for drug discovery. The synthesized 4-chloro-N-(pyrimidin-2-yl)butanamide can be screened for a variety of biological activities, including:

• Anticancer Activity: Many pyrimidine derivatives exhibit potent anticancer properties by targeting various kinases and other signaling pathways involved in cell proliferation.[1]

• Antimicrobial Activity: The pyrimidine core is present in several antimicrobial agents, and novel derivatives are continuously being explored to combat drug-resistant pathogens.[2]

• Further Synthetic Modifications: The terminal chloro group in the side chain of 4-chloro-N-(pyrimidin-2-yl)butanamide serves as a handle for further chemical modifications, allowing for the synthesis of a library of derivatives with diverse functionalities. This can be a valuable strategy in structure-activity relationship (SAR) studies.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis and characterization of 4-chloro-N-(pyrimidin-2-yl)butanamide. The described methodology, based on well-established N-acylation reactions, offers a straightforward route to this novel pyrimidine derivative. The comprehensive characterization data, although predicted, provides a solid framework for the verification of the synthesized compound. This work serves as a valuable resource for researchers in medicinal chemistry and drug discovery, facilitating the exploration of the therapeutic potential of this and related N-acylated 2-aminopyrimidine compounds.

References

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Application Notes and Protocols for the Use of 4-chloro-N-(pyrimidin-2-yl)butanamide in Cell Lysates

Introduction: A Chemoproteomic Approach to Target Discovery

In the landscape of modern drug discovery and chemical biology, the identification of protein targets for small molecules is a critical step in elucidating biological mechanisms and validating therapeutic strategies. Covalent inhibitors, which form a stable bond with their target protein, have seen a resurgence in interest due to their potential for enhanced potency, prolonged duration of action, and ability to target proteins with shallow binding pockets.[1][2]

This document provides a detailed guide to the application of 4-chloro-N-(pyrimidin-2-yl)butanamide , a compound featuring a reactive chloroacetamide "warhead," for the exploration of protein targets within complex biological mixtures such as cell lysates. While specific biological targets of this particular molecule are not yet extensively documented, its chemical structure suggests its utility as a covalent probe. The chloroacetamide moiety is a well-established electrophile that can covalently modify nucleophilic amino acid residues, most notably cysteine, and to a lesser extent, histidine.[3][4] The pyrimidin-2-yl group may serve as a recognition element, providing initial non-covalent interactions that guide the reactive group to specific protein binding sites.

These application notes are designed for researchers, scientists, and drug development professionals. We will detail protocols based on the principles of Activity-Based Protein Profiling (ABPP), a powerful chemoproteomic technique for identifying and characterizing enzyme activity and inhibitor interactions directly in native biological systems.[5][6][7] The methodologies described herein will enable the user to:

• Assess the reactivity of 4-chloro-N-(pyrimidin-2-yl)butanamide with proteins in a complex lysate.

• Identify potential protein targets through competitive profiling.

• Validate target engagement using orthogonal methods.

The causality behind each experimental step is explained to provide a deeper understanding of the methodology, ensuring that each protocol functions as a self-validating system.

Principle of Covalent Targeting by Chloroacetamides

The primary mechanism of action for 4-chloro-N-(pyrimidin-2-yl)butanamide as a protein-reactive probe is the irreversible alkylation of nucleophilic amino acid residues on target proteins. The chloroacetamide group is an electrophilic "warhead" that reacts with nucleophiles, such as the thiol group of a cysteine residue, via an SN2 reaction.

This covalent bond formation is typically preceded by a non-covalent binding event, where the pyrimidine scaffold of the molecule interacts with a specific pocket on the protein surface. This two-step process enhances both the potency and selectivity of the interaction. The overall potency of such an irreversible inhibitor is often expressed as kinact/KI, which accounts for both the initial binding affinity (KI) and the maximal rate of inactivation (kinact).[2]

Caption: Mechanism of covalent protein modification.

Experimental Workflows: From Profiling to Target ID

Two primary workflows are presented for utilizing 4-chloro-N-(pyrimidin-2-yl)butanamide in cell lysates:

• Gel-Based Competitive ABPP: A rapid and effective method for visualizing target engagement and assessing the selectivity of the compound. This method is ideal for initial screening and optimization.[6][8][9]

• Mass Spectrometry-Based Target Identification: A comprehensive approach to identify the specific protein targets of the compound on a proteome-wide scale.[2][5][10]

Core Reagents and Buffers

Reagent/Buffer	Composition	Storage	Notes
Lysis Buffer	50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40	-20°C	Add protease inhibitors fresh before use.
DPBS	Dulbecco's Phosphate-Buffered Saline	4°C
Compound Stock	10-100 mM 4-chloro-N-(pyrimidin-2-yl)butanamide in DMSO	-20°C	Protect from light and moisture.
Broad-Spectrum Probe	Iodoacetamide-alkyne (IAA) or similar alkyne-tagged probe (10 mM in DMSO)	-20°C	A commercially available cysteine-reactive probe.
Click Chemistry Reagents	Rhodamine-azide, CuSO4, TBTA, Sodium Ascorbate	-20°C	Prepare fresh solutions for each experiment.
Streptavidin Beads	Commercial streptavidin-agarose or magnetic beads	4°C	Wash with appropriate buffer before use.

Protocol 1: Gel-Based Competitive ABPP for Target Engagement

This protocol uses a competitive profiling format to assess which proteins in a lysate are targeted by 4-chloro-N-(pyrimidin-2-yl)butanamide. The compound is pre-incubated with the lysate, followed by the addition of a broad-spectrum, alkyne-tagged cysteine-reactive probe (e.g., iodoacetamide-alkyne). Proteins that are covalently modified by the test compound will be unavailable to react with the alkyne probe. Subsequent "click" reaction with a fluorescent azide reporter allows for visualization by in-gel fluorescence scanning. A reduction in fluorescence intensity for a specific protein band in the presence of the test compound indicates target engagement.[9][11]

Caption: Workflow for MS-Based Target Identification.

Step-by-Step Methodology

• Lysate Preparation and Competitive Labeling:

  • Follow steps 1 and 2 from Protocol 1, but scale up the reaction volume (e.g., 500 µL to 1 mL of lysate per condition) to ensure sufficient material for mass spectrometry analysis.

  • For the probe labeling step, use a biotinylated broad-spectrum probe (e.g., iodoacetamide-biotin) at a final concentration of 10-50 µM. Incubate for 30 minutes at room temperature.

• Enrichment of Labeled Proteins:

  • Quench the labeling reaction by adding DTT to a final concentration of 10 mM.

  • Add pre-washed streptavidin beads to each lysate sample.

  • Incubate for 1-2 hours at 4°C with gentle rotation to capture biotinylated proteins.

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads extensively to remove non-specifically bound proteins. Perform sequential washes with:

    • 1% SDS in PBS (2x)

    • 8 M urea in 100 mM Tris-HCl, pH 8.0 (2x)

    • PBS (3x)

• On-Bead Digestion:

  • Resuspend the washed beads in a digestion buffer (e.g., 50 mM Tris-HCl, pH 8.0, with 2 M urea).

  • Reduce disulfide bonds with DTT (10 mM) for 30 minutes at 37°C.

  • Alkylate free thiols with iodoacetamide (20 mM) for 30 minutes at room temperature in the dark.

  • Add sequencing-grade trypsin and incubate overnight at 37°C with shaking.

  • Collect the supernatant containing the tryptic peptides. Elute any remaining peptides from the beads with a high-salt or acidic buffer.

• LC-MS/MS Analysis and Data Interpretation:

  • Desalt the peptide samples using a C18 StageTip or similar method.

  • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). [10] * Process the raw data using a suitable software package (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins.

  • Compare the relative abundance of proteins identified in the test sample (treated with 4-chloro-N-(pyrimidin-2-yl)butanamide) versus the DMSO control. Proteins that are true targets of the compound will show significantly reduced abundance in the test sample, as their reaction with the biotinylated probe was blocked.

Protocol 3: Target Validation by Western Blot

Once potential targets are identified, it is crucial to validate the interaction using an orthogonal method. Western blotting can confirm target engagement in a dose-dependent manner. This can be done by observing a mobility shift in the target protein upon covalent modification or by using a specific antibody against the target in a competitive ABPP experiment followed by immunoblotting.

Step-by-Step Methodology

• Lysate Treatment:

  • Prepare cell lysates as described in Protocol 1.

  • Treat aliquots of the lysate with increasing concentrations of 4-chloro-N-(pyrimidin-2-yl)butanamide (e.g., 0, 1, 10, 50, 100 µM) and a DMSO vehicle control for 30-60 minutes at room temperature.

• SDS-PAGE and Immunoblotting:

  • Stop the reaction by adding SDS-PAGE loading buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane and probe with a primary antibody specific to the putative target protein.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Develop the blot using a chemiluminescent substrate and image the results.

Interpretation of Results

If 4-chloro-N-(pyrimidin-2-yl)butanamide forms a covalent adduct with the target protein, you may observe a slight upward shift in the molecular weight of the protein band at higher compound concentrations. More commonly, in a competitive experiment (as in Protocol 1, but followed by Western blot instead of fluorescence scan), a decrease in the signal from a biotinylated probe pulled down and blotted for the target protein would confirm engagement. Antibody validation is a critical component for ensuring the reliability of these results. [12][13][14]

Scientific Integrity and Causality

• Why use a native lysate? Working with a cell lysate, as opposed to purified protein, provides a more physiologically relevant environment where the compound must compete with thousands of other proteins and biomolecules for its target. This allows for a more accurate assessment of selectivity. [15]* The importance of controls: The DMSO vehicle control is essential to account for any effects of the solvent on the proteome. The heat-denatured lysate control confirms that the labeling is dependent on the native protein structure, a hallmark of specific binding rather than non-specific reactivity.

• Limitations and Considerations: The chloroacetamide group can be reactive towards other nucleophiles, and off-target labeling is always a possibility. [16]Therefore, hits identified by these methods must be rigorously validated. The stability of the compound in aqueous buffer should also be considered, as hydrolysis can occur over time.

Conclusion

The protocols outlined in this document provide a comprehensive framework for utilizing 4-chloro-N-(pyrimidin-2-yl)butanamide as a chemical probe to identify and validate protein targets in cell lysates. By leveraging the established principles of competitive activity-based protein profiling, researchers can gain valuable insights into the mechanism of action of this and other covalent compounds, paving the way for future therapeutic development.

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Application Note: Competitive Activity-Based Protein Profiling to Identify Targets of 4-chloro-N-(pyrimidin-2-yl)butanamide

An Application Note on Activity-Based Protein Profiling with "4-chloro-N-(pyrimidin-2-yl)butanamide"

Audience: Researchers, scientists, and drug development professionals in chemical biology and proteomics.

Abstract: This document provides a detailed guide for utilizing 4-chloro-N-(pyrimidin-2-yl)butanamide, a covalent scout fragment, within an activity-based protein profiling (ABPP) workflow to identify its protein targets in complex biological systems. By employing a competitive profiling strategy with a broad-spectrum cysteine-reactive probe, this approach enables the proteome-wide assessment of target engagement and selectivity. We present the core principles, detailed experimental protocols from proteome preparation to mass spectrometry analysis, and guidelines for data interpretation, offering a comprehensive resource for researchers seeking to elucidate the mechanism of action of covalent small molecules.

Part I: Foundational Principles

The Essence of Activity-Based Protein Profiling (ABPP)

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technology that characterizes the functional state of enzymes and other proteins directly within native biological systems.[1] Unlike traditional proteomic methods that measure protein abundance, ABPP utilizes chemical probes, known as Activity-Based Probes (ABPs), to selectively and covalently label active proteins.[2] This provides a direct readout of the functional portion of the proteome, which is often more relevant to phenotype than total protein levels.[3]

An ABP is typically composed of three key elements[3][4][5]:

• A Reactive Group (Warhead): An electrophilic moiety that forms a covalent bond with a nucleophilic amino acid residue in a protein's active or allosteric site.

• A Linker: A spacer that connects the warhead to the reporter tag, which can be optimized to improve probe properties.[3]

• A Reporter Tag: A functional handle, such as a fluorophore for in-gel visualization or biotin for affinity enrichment, that enables detection and identification of labeled proteins.[6]

Competitive ABPP: A Platform for Target Discovery

For small molecules that lack a reporter tag, such as 4-chloro-N-(pyrimidin-2-yl)butanamide, a competitive ABPP workflow is the ideal strategy for target identification.[2] This approach leverages the competition between the unlabeled inhibitor and a broad-spectrum, tagged ABP for binding to protein targets.

The workflow is conceptually straightforward:

• A native proteome (e.g., cell lysate) is pre-incubated with the inhibitor compound (the "scout").

• The proteome is then treated with a tagged, broad-spectrum ABP that reacts with the same class of residues as the inhibitor.

• If the inhibitor has bound to a protein, it will block that site, preventing the tagged ABP from labeling it.

• The degree of labeling by the tagged ABP is quantified. A reduction in signal for a specific protein in the inhibitor-treated sample compared to a control (e.g., DMSO-treated) sample indicates that the protein is a target of the inhibitor.[7]

This methodology allows for the rapid, proteome-wide identification of targets and provides an assessment of the inhibitor's selectivity.[8]

Caption: A schematic of the competitive ABPP workflow for target identification.

Part II: The Covalent Probe: 4-chloro-N-(pyrimidin-2-yl)butanamide

Chemical Properties and Mechanism of Action

• Structure:

  • IUPAC Name: 4-chloro-N-(pyrimidin-2-yl)butanamide

  • CAS Number: 27179-31-3[9]

  • Molecular Formula: C₈H₁₀ClN₃O[9]

  • Molecular Weight: 199.64 g/mol [9]

• The Chloroacetamide Warhead: The key to this molecule's utility in ABPP is the chloroacetamide functional group. This is a moderately reactive electrophile that covalently modifies nucleophilic amino acid residues, primarily through an SN2 mechanism. While it can react with several residues, it shows a strong preference for the thiol side chain of cysteine, which is often found in a hyper-reactive state within enzyme active sites or functional "hotspots".[10][11] The formation of a stable thioether bond makes the interaction irreversible under physiological conditions.

• The Pyrimidine Scaffold: The pyrimidine ring serves as the recognition element. This scaffold is a common motif in biologically active molecules and may confer selectivity by directing the probe towards proteins with binding pockets that accommodate this structure, such as certain kinases, metabolic enzymes, or other nucleotide-binding proteins.[12][13]

Part III: Experimental Protocols

This section provides a detailed, step-by-step methodology for a competitive ABPP experiment.

Protocol 1: Preparation of Native Cell Lysate

Causality: The goal is to obtain a proteome with proteins in their native, folded, and functionally active state. Harsh detergents or denaturing conditions must be avoided.

• Cell Culture: Grow cells of interest (e.g., HeLa, Jurkat) to ~80-90% confluency under standard conditions.

• Harvesting: Aspirate the culture medium. Wash cells twice with ice-cold Dulbecco's Phosphate-Buffered Saline (DPBS). Scrape cells into a fresh volume of ice-cold DPBS and transfer to a pre-chilled conical tube.

• Pelleting: Centrifuge the cell suspension at 500 x g for 5 minutes at 4°C. Discard the supernatant.

• Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1 mM EDTA, supplemented with protease inhibitors). The volume should be approximately 3-5 times the pellet volume.

  • Expert Insight: Tris or PBS are suitable buffers; avoid buffers containing primary amines if your downstream chemistry is sensitive to them. The key is maintaining a physiological pH to preserve protein activity.[14]

• Homogenization: Lyse the cells by probe sonication on ice (e.g., 3 cycles of 15 seconds ON, 30 seconds OFF). This mechanical disruption is effective and avoids the use of detergents that could interfere with protein function.

• Clarification: Centrifuge the homogenate at 100,000 x g for 45 minutes at 4°C to pellet insoluble debris and membranes.

• Quantification: Carefully collect the supernatant (soluble proteome). Determine the protein concentration using a standard method like the Bradford or BCA assay.

• Storage: Aliquot the lysate and store at -80°C. Avoid repeated freeze-thaw cycles. For this protocol, use a standardized concentration, typically 1-2 mg/mL.

Protocol 2: Competitive Labeling and Click Chemistry

Causality: This two-step labeling process first allows the inhibitor to find its targets, then uses a broadly reactive probe to label all remaining accessible sites. The subsequent "click" reaction attaches the biotin handle for enrichment.

• Proteome Preparation: Thaw a 1 mL aliquot of cell lysate (1 mg/mL) on ice.

• Inhibitor Incubation:

  • Prepare a 100X stock solution of 4-chloro-N-(pyrimidin-2-yl)butanamide in DMSO.

  • In a microcentrifuge tube, add 10 µL of the inhibitor stock to 990 µL of the lysate for a final concentration of 1X (e.g., 10 µM). For the control, add 10 µL of pure DMSO.

  • Incubate for 30 minutes at 37°C with gentle agitation. This allows the inhibitor to bind to its targets.

• Probe Labeling:

  • Prepare a 100X stock of a broad-spectrum, alkyne-tagged cysteine probe (e.g., Iodoacetamide-Alkyne, "IA-alkyne") in DMSO.

  • Add 10 µL of the IA-alkyne stock to each sample (inhibitor- and DMSO-treated) for a final concentration of 1X (e.g., 100 µM).

  • Incubate for 1 hour at room temperature.

  • Expert Insight: IA-alkyne is a common choice, but other cysteine-reactive probes can be used.[15] The concentration and time should be optimized to achieve robust labeling without significant protein precipitation.

• Click Chemistry Reaction:

  • Prepare the "Click Mix" immediately before use. For each 1 mL sample, combine:

    • 10 µL of 50 mM CuSO₄

    • 20 µL of 50 mM Tris(2-carboxyethyl)phosphine (TCEP)

    • 10 µL of 5 mM Biotin-Azide tag

    • 60 µL of 1.7 mM Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) ligand

  • Add 100 µL of the Click Mix to each 1 mL protein sample.

  • Incubate for 1 hour at room temperature with gentle rotation. This reaction covalently attaches the biotin tag to the alkyne-probe-labeled proteins.[14]

Protocol 3: Protein Enrichment and Digestion

Causality: Streptavidin-biotin affinity chromatography is an extremely robust method for isolating the probe-labeled proteins from the vast excess of unlabeled proteins in the lysate. On-bead digestion is efficient and minimizes sample loss.

• Bead Preparation: For each sample, take 50 µL of streptavidin-agarose bead slurry. Wash the beads three times with 1 mL of PBS containing 0.1% SDS, followed by three washes with 1 mL of PBS.

• Protein Enrichment: Add the click-reacted proteome to the washed streptavidin beads. Incubate for 1.5 hours at room temperature with gentle rotation to allow the biotinylated proteins to bind.

• Washing:

  • Pellet the beads by centrifugation (1500 x g, 2 min). Discard the supernatant.

  • Wash the beads sequentially with:

    • 2 x 1 mL of 1% SDS in PBS

    • 3 x 1 mL of 8 M urea in 100 mM Tris-HCl, pH 8.0

    • 3 x 1 mL of PBS

  • Self-Validation: These stringent washing steps are critical to remove non-specifically bound proteins, ensuring that only covalently labeled targets are identified.

• Reduction and Alkylation:

  • Resuspend the beads in 200 µL of 6 M urea in 100 mM Tris-HCl, pH 8.0.

  • Add DTT to a final concentration of 10 mM. Incubate for 30 min at 37°C.

  • Cool to room temperature. Add iodoacetamide to a final concentration of 25 mM. Incubate for 30 min in the dark. This step reduces and alkylates all cysteine residues, ensuring efficient trypsin digestion.

• On-Bead Digestion:

  • Wash the beads three times with 1 mL of 100 mM Tris-HCl, pH 8.0 to remove urea and excess reagents.

  • Resuspend the beads in 200 µL of 2 M urea in 100 mM Tris-HCl, pH 8.0 containing 1 µg of sequencing-grade trypsin.

  • Incubate overnight at 37°C with shaking.

• Peptide Collection:

  • Centrifuge the beads and collect the supernatant containing the digested peptides.

  • Wash the beads with 100 µL of water and combine this with the first supernatant.

  • Acidify the pooled peptides with formic acid to a final concentration of ~1% to inactivate trypsin.

• Desalting: Desalt the peptides using a C18 StageTip or ZipTip prior to LC-MS/MS analysis.

Part IV: Data Analysis and Target Validation

LC-MS/MS Analysis and Data Interpretation

The desalted peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The resulting spectral data are searched against a protein database to identify peptides and their parent proteins. A label-free quantification (LFQ) or similar quantitative proteomics approach is used to compare the abundance of each identified protein between the inhibitor-treated and DMSO-treated samples.[6]

Key Metric: The primary goal is to identify proteins whose peptide spectral intensities are significantly decreased in the sample treated with 4-chloro-N-(pyrimidin-2-yl)butanamide. This decrease signifies successful competition and identifies the protein as a putative target.

Data Presentation

Results should be summarized in a clear, tabular format. A volcano plot is also an excellent way to visualize both the statistical significance (p-value) and the magnitude of change (fold change) for all quantified proteins.

Table 1: Example Quantitative Data from Competitive ABPP Experiment

Protein ID (UniProt)	Gene Name	Peptide Count	Log₂(Fold Change) (Inhibitor/DMSO)	-Log₁₀(p-value)	Putative Target?
P04035	GAPDH	15	-3.5	4.8	Yes
Q06830	HSP90B1	21	-0.1	0.3	No
P62258	PPIA	8	-2.8	4.1	Yes
P02768	ALB	45	0.05	0.1	No

Target Validation

Chemoproteomic discovery is a powerful screening method, but putative targets should always be validated by orthogonal methods to confirm the interaction.[2] Examples include:

• Western Blot: Confirm that the labeling of a specific target protein by the tagged ABP is reduced in the presence of the inhibitor.

• Recombinant Protein Assays: Test whether the inhibitor directly modifies the purified recombinant target protein.

• Enzymatic Assays: If the target is an enzyme, determine if the inhibitor modulates its catalytic activity.

References

• Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry. Annual Review of Biochemistry. Available at: [Link]

• Biotai PegBio. (n.d.). Activity-Based Protein Profiling Principles and Applications Comprehensive Analysis. Available at: [Link]

• MtoZ Biolabs. (n.d.). How to Identify Active Enzyme Targets Using ABPP Technology?. Available at: [Link]

• Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry. ResearchGate. Available at: [Link]

• Wong, Y. L., et al. (2016). Target identification with quantitative activity based protein profiling (ABPP). Proteomics. Available at: [Link]

• Campos, S., et al. (2023). Activity-based protein profiling: A graphical review. Frontiers in Chemistry. Available at: [Link]

• Chen, Y., et al. (2018). Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Chemistry. Available at: [Link]

• Campos, S., et al. (2023). Activity-based protein profiling: A graphical review. ResearchGate. Available at: [Link]

• Wong, Y. L., et al. (2016). Target identification with quantitative activity based protein profiling (ABPP). ResearchGate. Available at: [Link]

• Bateman, L. A., et al. (2016). Activity-Based Protein Profiling for Mapping and Pharmacologically Interrogating Proteome-Wide Ligandable Hotspots. Biochemistry. Available at: [Link]

• Dzijak, R., et al. (2022). Chloroacetamide-Modified Nucleotide and RNA for Bioconjugations and Cross-Linking with RNA-Binding Proteins. Angewandte Chemie International Edition. Available at: [Link]

• Speers, A. E., & Cravatt, B. F. (2009). Activity Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry. Current Protocols in Chemical Biology. Available at: [Link]

• Vinogradov, A. A., et al. (2021). Chemical probes used in TMT-ABPP experiments to evaluate cysteine reactivity and ligandability. ResearchGate. Available at: [Link]

• Chung, C. Y. S., & Chan, J. T. W. (2025). Activity-Based Protein Profiling for Functional Cysteines and Protein Target Identification. Methods in Molecular Biology. Available at: [Link]

• Chen, T., et al. (2024). Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design. Molecules. Available at: [Link]

• Google Patents. (n.d.). CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds.

• Thieme Chemistry. (n.d.). Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines. Available at: [Link]

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Application Notes and Protocols for Proteomic Sample Preparation using 4-chloro-N-(pyrimidin-2-yl)butanamide

Authored by: A Senior Application Scientist

Introduction: Leveraging Covalent Probes in Modern Proteomics

The field of chemical proteomics has revolutionized our ability to understand protein function, identify drug targets, and elucidate mechanisms of action.[1][2] A key technology in this field is the use of covalent chemical probes, which form stable bonds with their target biomolecules, enabling their identification and characterization.[1] While historically viewed with caution due to potential off-targeting, rationally designed covalent ligands are now recognized as powerful tools for achieving high potency and selectivity.[3] This document provides a detailed guide to the application of 4-chloro-N-(pyrimidin-2-yl)butanamide , a novel covalent probe, in proteomics sample preparation for target discovery and validation.

4-chloro-N-(pyrimidin-2-yl)butanamide is a bifunctional molecule featuring a pyrimidine moiety, which can act as a recognition element for specific protein binding pockets, and a chloroalkane electrophile, which can covalently react with nucleophilic amino acid residues. This dual nature makes it a valuable tool for activity-based protein profiling (ABPP) and competitive chemoproteomic workflows.[4][5]

Principle and Mechanism of Action

The utility of 4-chloro-N-(pyrimidin-2-yl)butanamide in proteomics lies in its ability to act as a covalent modifier of proteins. The chloroalkane group serves as a mild electrophile, capable of reacting with nucleophilic side chains of amino acids such as cysteine, lysine, and histidine under physiological conditions. The pyrimidine group, on the other hand, can guide the probe to specific binding sites on proteins, increasing the selectivity of the covalent modification.

The general mechanism involves the nucleophilic attack by an amino acid residue on the electrophilic carbon of the chloroalkane, leading to the formation of a stable covalent bond and the displacement of the chloride leaving group. This irreversible binding event allows for the "tagging" of proteins that interact with the probe.

Experimental Workflow: Competitive Chemoproteomics

A powerful application of 4-chloro-N-(pyrimidin-2-yl)butanamide is in competitive chemoproteomic experiments to identify the targets of other small molecules or drugs.[6] In this setup, a biological sample (e.g., cell lysate or intact cells) is pre-incubated with a compound of interest before being treated with a broad-spectrum, tagged covalent probe (e.g., an iodoacetamide-alkyne probe). If the compound of interest binds to a particular protein, it will block the subsequent binding of the tagged probe. By comparing the proteomic profiles of samples treated with and without the compound of interest, one can identify the proteins that are specifically engaged by the compound.

While 4-chloro-N-(pyrimidin-2-yl)butanamide itself can be used as a primary probe if a tagged version is synthesized, it is more commonly used in a competitive format to identify its own protein targets. In this scenario, it acts as the "competitor" against a broad-reactivity probe.

Figure 1: A generalized workflow for a competitive chemoproteomic experiment using 4-chloro-N-(pyrimidin-2-yl)butanamide.

Detailed Protocol: Target Identification using Competitive Chemoproteomics

This protocol outlines a typical workflow for identifying the protein targets of 4-chloro-N-(pyrimidin-2-yl)butanamide in a human cancer cell line (e.g., HEK293T) using a competitive approach with a commercially available iodoacetamide-alkyne probe.

Materials and Reagents

• Cell Line: HEK293T cells

• Culture Medium: DMEM, 10% FBS, 1% Penicillin-Streptomycin

• Lysis Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% Sodium Deoxycholate, 0.1% SDS, Protease Inhibitor Cocktail

• 4-chloro-N-(pyrimidin-2-yl)butanamide (stock solution in DMSO)

• Iodoacetamide-Alkyne Probe (e.g., from a commercial supplier)

• Click Chemistry Reagents: Biotin-Azide, CuSO4, TBTA, Sodium Ascorbate

• Streptavidin Agarose Beads

• Digestion Buffer: 8 M Urea in 100 mM Tris-HCl pH 8.5

• Reducing Agent: DTT (Dithiothreitol)

• Alkylating Agent: Iodoacetamide (for standard proteomics workflow)

• Trypsin (mass spectrometry grade)

• LC-MS/MS system

Step-by-Step Methodology

1. Cell Culture and Lysis a. Culture HEK293T cells to ~80-90% confluency. b. Harvest cells and wash twice with ice-cold PBS. c. Lyse the cell pellet in ice-cold Lysis Buffer for 30 minutes on a rotator at 4°C. d. Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. e. Determine the protein concentration of the supernatant using a BCA assay.

2. Competitive Labeling a. Aliquot the cell lysate to a final protein concentration of 1 mg/mL. b. Treat the lysate with 4-chloro-N-(pyrimidin-2-yl)butanamide at various concentrations (e.g., 1, 10, 100 µM) or a vehicle control (DMSO). Incubate for 1 hour at room temperature. c. Add the iodoacetamide-alkyne probe to a final concentration of 100 µM to all samples. Incubate for 1 hour at room temperature in the dark.[7] d. Quench the reaction by adding DTT to a final concentration of 10 mM.

3. Click Chemistry and Biotinylation a. To each sample, add the following click chemistry reagents in order: Biotin-Azide (100 µM), CuSO4 (1 mM), TBTA (100 µM), and freshly prepared Sodium Ascorbate (1 mM). b. Incubate for 1 hour at room temperature on a rotator. c. Precipitate the proteins using a chloroform/methanol precipitation method and resuspend the pellet in Digestion Buffer.

4. Protein Digestion and Enrichment a. Reduce the proteins with 5 mM DTT for 30 minutes at 37°C. b. Alkylate with 15 mM iodoacetamide for 30 minutes at room temperature in the dark. c. Dilute the sample 4-fold with 100 mM Tris-HCl pH 8.5. d. Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C. e. Acidify the sample with formic acid to a final concentration of 1% to stop the digestion. f. Desalt the peptide mixture using a C18 desalting column. g. Incubate the desalted peptides with pre-washed streptavidin agarose beads for 2 hours at room temperature to enrich for biotinylated peptides. h. Wash the beads extensively to remove non-specifically bound peptides. i. Elute the biotinylated peptides from the beads.

5. LC-MS/MS Analysis and Data Interpretation a. Analyze the enriched peptides by LC-MS/MS. b. Process the raw data using a suitable proteomics software suite (e.g., MaxQuant, Proteome Discoverer). c. Perform a label-free quantification or TMT-based quantification to compare the abundance of each identified peptide between the control and 4-chloro-N-(pyrimidin-2-yl)butanamide -treated samples. d. Proteins with peptides that show a significant decrease in abundance in the treated samples are considered potential targets of 4-chloro-N-(pyrimidin-2-yl)butanamide .

Data Presentation and Interpretation

The results of the competitive chemoproteomic experiment should be presented in a clear and concise manner. A volcano plot is an effective way to visualize proteins that are significantly competed by 4-chloro-N-(pyrimidin-2-yl)butanamide .

Table 1: Hypothetical Target List for 4-chloro-N-(pyrimidin-2-yl)butanamide

Protein ID	Gene Name	Fold Change (Treated/Control)	p-value	Covalently Modified Residue
P04637	TP53	0.25	0.001	Cys124
Q06830	HSP90AA1	0.31	0.005	Cys598
P62258	PPIA	0.45	0.012	Lys125
P10636-8	HNRNPK	0.52	0.021	His289

Troubleshooting and Considerations

• Probe Reactivity: The reactivity of the chloroalkane group can be influenced by pH and temperature. Ensure consistent buffering and temperature control during the labeling steps.[7]

• Off-Target Effects: Like all covalent probes, 4-chloro-N-(pyrimidin-2-yl)butanamide may have off-target effects. It is crucial to perform dose-response experiments and validate key targets using orthogonal methods (e.g., Western blotting, enzymatic assays).

• Solubility: Ensure that 4-chloro-N-(pyrimidin-2-yl)butanamide is fully solubilized in DMSO and does not precipitate upon addition to the aqueous lysate.

Conclusion

4-chloro-N-(pyrimidin-2-yl)butanamide represents a promising chemical probe for exploring the proteome. Its bifunctional nature allows for targeted covalent modification of proteins, making it a valuable tool for target identification and validation in drug discovery and chemical biology. The protocols and workflows described herein provide a comprehensive guide for researchers to effectively utilize this compound in their proteomics studies.

References

• Covalent chemical probes - PMC. (n.d.).
• Chemoproteomic methods for covalent drug discovery - PMC. (n.d.).
• Chemical Proteomics-Guided Discovery of Covalent Ligands for Cancer Proteins. (n.d.).
• Competitive chemoproteomic profiling of protein targets for covalent small molecule drugs. (n.d.).
• Rapid covalent-probe discovery by electrophile fragment screening. (2018). ResearchGate.
• Emerging opportunities for intact and native protein analysis using chemical proteomics. (n.d.).
• Multiplexed CuAAC Suzuki-Miyaura Labeling for Tandem Activity-Based Chemoproteomic Profiling. (2021). PubMed.
• Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. (n.d.).

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"4-chloro-N-(pyrimidin-2-yl)butanamide" for kinase inhibitor screening

Application Note & Protocols

Topic: A Methodological Guide to Screening 4-chloro-N-(pyrimidin-2-yl)butanamide as a Potential Targeted Covalent Kinase Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Abstract

The pursuit of highly selective and potent protein kinase inhibitors remains a cornerstone of modern drug discovery. Targeted Covalent Inhibitors (TCIs) have emerged as a powerful therapeutic modality, offering the potential for prolonged target engagement and enhanced efficacy. This guide introduces 4-chloro-N-(pyrimidin-2-yl)butanamide , a compound rationally designed for evaluation as a TCI. It features a pyrimidin-2-amine scaffold, a well-established kinase hinge-binding motif, and a 4-chlorobutanamide moiety, which serves as a potential electrophilic "warhead" for covalent bond formation. We present a comprehensive, multi-part experimental strategy to rigorously characterize this compound, beginning with biochemical assays to determine its mechanism and kinetic parameters of inhibition, followed by cell-based assays to assess its activity in a physiologically relevant context. The protocols herein are designed to be self-validating, providing researchers with a robust framework for evaluating this and other novel TCIs.

Introduction: The Rationale for Covalent Kinase Inhibition

Protein kinases are a major class of drug targets, with aberrant kinase activity implicated in numerous diseases, particularly cancer.[1][2] While traditional, reversible inhibitors have seen great success, the development of Targeted Covalent Inhibitors (TCIs) offers distinct advantages, including high potency, prolonged duration of action, and the ability to overcome resistance mechanisms.[3][4] TCIs typically function via a two-step mechanism: an initial, reversible binding event driven by a recognition scaffold, followed by the formation of a stable, covalent bond between an electrophilic "warhead" on the inhibitor and a nucleophilic amino acid residue on the target protein.[5] This approach has gained significant traction, leading to several FDA-approved drugs.[3]

Structural Dissection of 4-chloro-N-(pyrimidin-2-yl)butanamide

The structure of 4-chloro-N-(pyrimidin-2-yl)butanamide suggests a strong rationale for its investigation as a TCI against protein kinases.

• The Recognition Scaffold (Pyrimidin-2-amine): The pyrimidine nucleus is a "privileged scaffold" in medicinal chemistry, renowned for its ability to mimic the adenine core of ATP.[6][7] Specifically, the 2-aminopyrimidine motif is a classic kinase hinge-binder, capable of forming critical hydrogen bonds with the kinase backbone, anchoring the inhibitor within the ATP-binding pocket.[8][9] This moiety is present in numerous successful kinase inhibitors.[10][11]

• The Covalent Warhead (4-chlorobutanamide): The terminal alkyl chloride on the butanamide chain serves as a latent electrophile. While less reactive than commonly used warheads like acrylamides, this attenuated reactivity can be advantageous, potentially leading to greater target selectivity by requiring prolonged proximity and optimal orientation—afforded by the initial high-affinity binding of the scaffold—before the covalent reaction occurs.[12][13] This warhead is hypothesized to react with a suitably positioned nucleophilic residue, such as a non-catalytic cysteine, near the ATP binding site.

Hypothesized Two-Step Mechanism of Inhibition

The proposed mechanism involves an initial, rapid equilibrium for non-covalent binding (KI), followed by a slower, irreversible inactivation step (kinact). Understanding both parameters is crucial for characterizing and optimizing TCIs, as a simple IC50 value is insufficient to describe their time-dependent activity.[5][14]

Caption: Hypothesized two-step mechanism of targeted covalent inhibition.

Part I: Biochemical Characterization Protocols

The primary goal of biochemical characterization is to confirm direct inhibition of the purified target kinase, elucidate the covalent mechanism, and determine the kinetic parameters that govern its potency.

Protocol 1: Time-Dependent IC50 Determination

A shift in the IC50 value with increasing pre-incubation time is a hallmark of an irreversible or slow-binding inhibitor. This assay serves as the initial screen to detect time-dependent behavior. We recommend a luminescence-based assay, such as ADP-Glo™, which quantifies kinase activity by measuring the amount of ADP produced.[5]

Methodology:

• Reagent Preparation:

  • Kinase Buffer: Prepare a suitable buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Enzyme: Reconstitute the purified target kinase in kinase buffer to a working concentration of 2X the final desired concentration.

  • Substrate/ATP Mix: Prepare a 2X solution of the specific peptide substrate and ATP in kinase buffer. The ATP concentration should be at or near the Kₘ for the target kinase to ensure accurate potency measurement.

  • Compound Stock: Prepare a 10 mM stock solution of 4-chloro-N-(pyrimidin-2-yl)butanamide in 100% DMSO. Create a serial dilution series in DMSO.

• Experimental Procedure (384-well plate format):

  • Compound Plating: Add 1 µL of the compound serial dilutions to the appropriate wells. For controls, add 1 µL of DMSO (0% inhibition) and 1 µL of a known potent inhibitor (100% inhibition).

  • Pre-incubation: Add 10 µL of the 2X kinase solution to each well. Mix and incubate the plate for two different time points (e.g., 15 minutes and 120 minutes) at room temperature.

  • Kinase Reaction Initiation: Add 10 µL of the 2X Substrate/ATP mix to all wells to start the reaction. Incubate for the optimized reaction time (e.g., 60 minutes).

  • Detection: Stop the reaction and measure ADP production according to the ADP-Glo™ Kinase Assay manufacturer's protocol.

• Data Analysis:

  • Normalize the data using the DMSO and positive control wells.

  • Plot the percent inhibition versus the log of the inhibitor concentration for each pre-incubation time point.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each time point. A significant decrease in the IC50 value at the longer pre-incubation time suggests a covalent mechanism.

Protocol 2: Determination of kinact and KI

For a true covalent inhibitor, determining the rate of inactivation (kinact) and the initial binding affinity (KI) provides a much more accurate assessment of potency than a simple IC50.[5][14] This can be achieved by measuring the observed rate of inhibition (kobs) at various inhibitor concentrations.

Methodology:

• Assay Setup: This assay follows a progress-curve format.

  • Prepare reagents as described in Protocol 2.1.

  • In a 96-well plate, combine the kinase and the Substrate/ATP mix.

  • To initiate the reaction and inhibition simultaneously, add varying concentrations of 4-chloro-N-(pyrimidin-2-yl)butanamide.

  • Immediately place the plate in a plate reader capable of kinetic measurements.

• Kinetic Measurement:

  • Monitor the production of ADP (or consumption of ATP) over time (e.g., every 60 seconds for 1-2 hours) using a continuous-read assay format.

• Data Analysis:

  • For each inhibitor concentration, plot the signal versus time. The data should fit to the following equation for the progress of an irreversible, time-dependent inhibition: P = (v₀ / k_obs) * (1 - exp(-k_obs * t)) where P is the product formed, v₀ is the initial uninhibited rate, t is time, and kobs is the observed rate of inactivation.

  • Determine the kobs value at each inhibitor concentration [I].

  • Plot the kobs values against the inhibitor concentration [I]. This plot should show a hyperbolic relationship that fits the equation: k_obs = k_inact * [I] / (K_I * (1 + [S]/K_M) + [I])

  • By fitting this curve, you can determine the values for kinact and KI.

Protocol 3: Covalent Adduct Confirmation by Mass Spectrometry

The most direct and unambiguous method to confirm a covalent mechanism is to observe the formation of the kinase-inhibitor adduct using intact protein mass spectrometry (MS).[15][16]

Methodology:

• Incubation: Incubate the purified target kinase (e.g., at 1-5 µM) with a 5- to 10-fold molar excess of 4-chloro-N-(pyrimidin-2-yl)butanamide in a suitable buffer at room temperature for 2-4 hours. Include a DMSO-only control.

• Sample Cleanup: Remove excess, unbound inhibitor using a desalting column (e.g., a C4 ZipTip) appropriate for proteins.

• Mass Spectrometry Analysis: Analyze the samples via liquid chromatography-mass spectrometry (LC-MS). The instrument should be capable of resolving the full mass of the protein.

• Data Analysis:

  • Deconvolute the resulting mass spectra for the control (kinase + DMSO) and the treated (kinase + inhibitor) samples.

  • Compare the observed mass of the treated kinase to the control. A mass increase corresponding to the molecular weight of the inhibitor (minus HCl, if the reaction is a nucleophilic substitution) confirms the formation of a 1:1 covalent adduct.

Table 1: Representative Biochemical Data for a Hypothetical Kinase Target

Parameter	Value	Method	Interpretation
IC50 (15 min pre-incubation)	850 nM	ADP-Glo™ Assay	Initial potency estimate.
IC50 (120 min pre-incubation)	95 nM	ADP-Glo™ Assay	~9-fold shift indicates time-dependent inhibition.
KI	1.2 µM	Progress Curve Analysis	Modest initial binding affinity.
kinact	0.025 min⁻¹	Progress Curve Analysis	Rate of covalent modification.
Observed Mass Shift	+ 177.2 Da	Intact Protein MS	Confirms 1:1 covalent adduct formation.

Part II: Cell-Based Characterization Protocols

While biochemical assays are essential, they do not account for factors like cell membrane permeability, intracellular target engagement, or off-target effects.[17][18] Cell-based assays are critical for validating a compound's potential as a therapeutic agent.[1]

Caption: Overall screening workflow from biochemical to cell-based assays.

Protocol 4: Cellular Target Phosphorylation Assay (Western Blot)

This assay directly measures whether the compound can inhibit the target kinase inside a cell by assessing the phosphorylation status of a known downstream substrate.[17][19]

Methodology:

• Cell Culture and Plating:

  • Select a cell line known to express the active target kinase.[17]

  • Plate cells in 6-well plates and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a range of concentrations of 4-chloro-N-(pyrimidin-2-yl)butanamide (e.g., 0.01 to 10 µM) for a fixed time (e.g., 2-4 hours). Include a DMSO vehicle control.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein lysate (e.g., 20 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA in TBST).

  • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated form of the kinase's substrate.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Crucial Control: Strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) substrate protein to ensure that changes in signal are due to inhibition, not protein degradation. Also probe for a loading control like GAPDH or β-actin.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-protein signal to the total protein signal for each lane.

  • Plot the normalized signal versus inhibitor concentration to determine the cellular IC50 for target inhibition.

Protocol 5: Cell Viability / Anti-Proliferation Assay

This assay determines the functional consequence of kinase inhibition, measuring the compound's effect on cell proliferation or survival.

Methodology:

• Cell Plating: Seed cells in a 96-well clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Compound Dosing: Add serially diluted 4-chloro-N-(pyrimidin-2-yl)butanamide to the wells. Include DMSO and a positive control (e.g., staurosporine) wells.

• Incubation: Incubate the plate for 72 hours under standard cell culture conditions (37°C, 5% CO₂).

• Viability Measurement:

  • Add a viability reagent such as CellTiter-Glo® (measures ATP as an indicator of metabolic activity) or resazurin.

  • Incubate according to the manufacturer's protocol.

  • Read the luminescence or fluorescence on a plate reader.

• Data Analysis:

  • Normalize the data to the DMSO control wells.

  • Plot the percent viability versus the log of the inhibitor concentration and fit the curve to determine the GI50 (concentration for 50% growth inhibition).

Table 2: Representative Cellular Data for a Hypothetical Cancer Cell Line

Parameter	Value	Method	Interpretation
Target Phosphorylation IC50	350 nM	Western Blot	Compound effectively engages and inhibits the target kinase in cells.
Anti-Proliferation GI50	520 nM	CellTiter-Glo®	The observed growth inhibition correlates well with on-target activity.

Conclusion and Future Directions

This guide outlines a systematic approach for the initial evaluation of 4-chloro-N-(pyrimidin-2-yl)butanamide as a targeted covalent kinase inhibitor. The workflow progresses logically from direct biochemical confirmation to functional cellular validation. Positive results from these assays—namely, a time-dependent IC50 shift, confirmation of covalent adduct formation via mass spectrometry, and correlation between on-target cellular inhibition and anti-proliferative effects—would establish this compound as a promising lead.

Subsequent essential steps would include comprehensive kinome selectivity profiling to assess off-target activities, evaluation in animal models for pharmacokinetics and in vivo efficacy, and medicinal chemistry efforts to optimize both the recognition scaffold and the warhead for improved potency and safety.[17][20]

References

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• Wang, Y., et al. (2023). Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. RSC Medicinal Chemistry. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• García-García, C., et al. (2024). A practical guide for the assay-dependent characterisation of irreversible inhibitors. RSC Medicinal Chemistry. [Link]

• Domainex. Reversible Covalent Inhibitor Binding Assay. [Link]

• Keeley, A., et al. (2015). Covalent Tethering of Fragments For Covalent Probe Discovery. MedChemComm. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. [Link]

• Sreeram, S., et al. (2025). Screening of Covalent Kinase Inhibitors Yields Hits for Cysteine Protease USP7 / HAUSP. Drug Research. [Link]

• Aarts, M., et al. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. Current Protocols. [Link]

• Creative Biolabs. Immuno-oncology Cell-based Kinase Assay Service. [Link]

• Frey, R. R., et al. (2008). 7-Aminopyrazolo[1,5-a]pyrimidines as Potent Multitargeted Receptor Tyrosine Kinase Inhibitors. Journal of Medicinal Chemistry. [Link]

• Royal Society of Chemistry. (2018). New Screening Approaches for Kinases. [Link]

• Bashetti, U., et al. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules. [Link]

• Morgan, G. J., et al. (2015). A new family of covalent inhibitors block nucleotide binding to the active site of pyruvate kinase. Biochemical Journal. [Link]

• ResearchGate. Cytotoxicity of Kinase Inhibitors. [Link]

• ResearchGate. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. [Link]

• Rudolf, A. F., et al. (2013). A Comparison of Protein Kinases Inhibitor Screening Methods Using Both Enzymatic Activity and Binding Affinity Determination. PLOS One. [Link]

• Royal Society of Chemistry. (2018). The Screening and Design of Allosteric Kinase Inhibitors. [Link]

• PubChem. 4-chloro-N,N-dimethylbutyramide. [Link]

• PubChem. 4-Chloro-N-methylpicolinamide. [Link]

• Al-Ostath, A. I., et al. (2022). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. Heliyon. [Link]

• Clent Reagents. 4-CHLORO-N-(2-PYRIMIDINYL)BUTANAMIDE. [Link]

• Zhang, T., et al. (2022). Advances in reversible covalent kinase inhibitors. Acta Pharmaceutica Sinica B. [Link]

• Hari, Y., et al. (2019). Selective and reversible modification of kinase cysteines with chlorofluoroacetamides. Nature Chemical Biology. [Link]

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• PubChem. N-(4-Chlorophenyl)-2-[(pyridin-4-ylmethyl)amino]benzamide. [Link]

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• Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Journal of Medicinal Chemistry. [Link]

• Hansen, M., et al. (2020). Controlling the Covalent Reactivity of a Kinase Inhibitor with Light. ACS Chemical Biology. [Link]

• Addie, M., et al. (2013). Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. Journal of Medicinal Chemistry. [Link]

• Bradshaw, J. M., et al. (2013). Reversible targeting of noncatalytic cysteines with chemically tuned electrophiles. Nature Chemical Biology. [Link]

• Google Patents. (2012).

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Application Note: Quantitative Analysis of Cysteine-Containing Peptides Using "4-chloro-N-(pyrimidin-2-yl)butanamide" Labeling and Mass Spectrometry

Abstract

This application note details a robust methodology for the selective labeling and quantitative analysis of cysteine-containing peptides using the novel covalent probe, "4-chloro-N-(pyrimidin-2-yl)butanamide." The protocol leverages the reactivity of the chloroacetamide moiety for specific alkylation of cysteine residues. Subsequent analysis by high-resolution mass spectrometry enables precise identification and quantification of labeled peptides. This guide provides a comprehensive workflow, from peptide labeling to mass spectrometry data acquisition and analysis, offering valuable insights for researchers in proteomics, drug discovery, and chemical biology.

Introduction

The study of proteins and their post-translational modifications (PTMs) is fundamental to understanding cellular processes in both healthy and diseased states. Mass spectrometry (MS) has become an indispensable tool for the characterization of proteins and their modifications.[1] Covalent labeling of specific amino acid residues with chemical probes offers a powerful strategy to enrich, identify, and quantify peptides of interest within complex biological samples.[2][3][4]

Cysteine, with its unique nucleophilic thiol group, is a frequent target for covalent modification due to its role in protein structure, catalysis, and regulation.[2][5] Activity-based protein profiling (ABPP) and chemical proteomics often employ cysteine-reactive probes to investigate protein function and identify potential drug targets.[2][6][7] Chloroacetamide-based reagents are well-established alkylating agents that selectively react with cysteine residues under controlled conditions, forming a stable thioether bond.[8][9][10]

This application note introduces "4-chloro-N-(pyrimidin-2-yl)butanamide" as a novel cysteine-reactive probe. The pyrimidine moiety, a core structure in nucleobases, offers unique chemical properties that can be advantageous in mass spectrometry analysis.[11][12][13][14] This guide provides a detailed protocol for the use of this reagent in labeling cysteine-containing peptides and their subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of the Method

The workflow is based on the selective covalent modification of cysteine residues in peptides by "4-chloro-N-(pyrimidin-2-yl)butanamide." The chloroacetamide group of the reagent undergoes a nucleophilic substitution reaction with the thiol group of cysteine, resulting in a stable carbamidomethyl-like modification with a unique mass shift.

The labeled peptides are then separated by reverse-phase liquid chromatography and analyzed by tandem mass spectrometry.[15] Fragmentation of the labeled peptides in the mass spectrometer allows for the identification of the peptide sequence and the precise localization of the modification site.[16][17][18][19] The intensity of the signal corresponding to the labeled peptide can be used for relative or absolute quantification.[20][21]

Materials and Reagents

• Peptide Sample: Purified peptide or complex peptide mixture (e.g., tryptic digest of a protein).

• Labeling Reagent: 4-chloro-N-(pyrimidin-2-yl)butanamide.

• Reducing Agent: Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).

• Alkylation Buffer: 100 mM Tris-HCl or 100 mM Ammonium Bicarbonate, pH 7.5-8.5.

• Quenching Reagent: L-cysteine or DTT.

• Solvents: Acetonitrile (ACN), Water (H₂O), Formic Acid (FA) - all LC-MS grade.

• Solid-Phase Extraction (SPE) Cartridges: C18 cartridges for peptide desalting.

• Mass Spectrometer: A high-resolution mass spectrometer capable of tandem MS (e.g., Orbitrap or Q-TOF).

• Liquid Chromatography System: A nano-flow or micro-flow HPLC/UPLC system.

Experimental Protocols

Protocol 1: Peptide Reduction and Labeling

This protocol describes the labeling of cysteine-containing peptides in a purified sample or a complex mixture.

Rationale: Reduction of disulfide bonds is crucial to ensure that all cysteine residues are available for labeling. The alkylation reaction with "4-chloro-N-(pyrimidin-2-yl)butanamide" is performed at a slightly basic pH to facilitate the deprotonation of the cysteine thiol group, enhancing its nucleophilicity.

• Peptide Solubilization: Dissolve the peptide sample in 100 µL of alkylation buffer to a final concentration of 1-5 mg/mL.

• Reduction: Add DTT to a final concentration of 10 mM. Incubate at 56°C for 30 minutes. Alternatively, use TCEP at a final concentration of 5 mM and incubate at 37°C for 60 minutes.

• Labeling Reagent Preparation: Prepare a 100 mM stock solution of "4-chloro-N-(pyrimidin-2-yl)butanamide" in a compatible organic solvent (e.g., DMSO or ACN).

• Alkylation: Add the "4-chloro-N-(pyrimidin-2-yl)butanamide" stock solution to the reduced peptide sample to a final concentration of 50 mM. Incubate at room temperature for 1 hour in the dark.

• Quenching: Add L-cysteine or DTT to a final concentration of 100 mM to quench any unreacted labeling reagent. Incubate for 15 minutes at room temperature.

Protocol 2: Sample Cleanup by Solid-Phase Extraction (SPE)

Rationale: Removal of excess reagents, salts, and buffers is essential for optimal performance in mass spectrometry. C18 SPE is a standard method for desalting and concentrating peptide samples.

• Cartridge Equilibration: Equilibrate a C18 SPE cartridge with 1 mL of 100% ACN, followed by 1 mL of 0.1% FA in H₂O.

• Sample Loading: Acidify the labeled peptide sample by adding formic acid to a final concentration of 0.1%. Load the sample onto the equilibrated C18 cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% FA in H₂O to remove salts and other impurities.

• Elution: Elute the labeled peptides with 500 µL of 50% ACN, 0.1% FA in H₂O.

• Drying: Dry the eluted sample in a vacuum centrifuge.

• Reconstitution: Reconstitute the dried peptides in a suitable volume (e.g., 20-50 µL) of 0.1% FA in H₂O for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

Rationale: Reverse-phase chromatography separates peptides based on their hydrophobicity. Tandem mass spectrometry is then used to fragment the eluted peptides and determine their amino acid sequence and modification site.

• LC Setup:

  • Column: C18 analytical column (e.g., 75 µm ID x 15 cm).

  • Mobile Phase A: 0.1% FA in H₂O.

  • Mobile Phase B: 0.1% FA in ACN.

  • Gradient: A linear gradient from 2% to 40% Mobile Phase B over 60 minutes.

  • Flow Rate: 300 nL/min.

• MS Setup:

  • Ionization Mode: Positive ion mode.

  • MS1 Scan Range: m/z 350-1500.

  • Data-Dependent Acquisition (DDA): Select the top 10-20 most intense precursor ions for fragmentation.

  • Fragmentation Method: Higher-energy C-trap Dissociation (HCD) or Collision-Induced Dissociation (CID).[16]

  • Dynamic Exclusion: Exclude previously fragmented ions for 30 seconds.

Data Analysis

• Database Searching: Use a suitable proteomics software package (e.g., MaxQuant, Proteome Discoverer, or similar) to search the raw MS/MS data against a relevant protein database.

• Modification Specification: Specify the mass of the "4-chloro-N-(pyrimidin-2-yl)butanamide" adduct on cysteine as a variable modification. The theoretical mass of the modification is the mass of the reagent minus the mass of HCl (reagent molecular weight - 36.46 Da).

• Data Filtering and Validation: Apply appropriate filters for peptide and protein identification (e.g., false discovery rate < 1%).

• Quantification: For relative quantification, use the precursor ion intensity of the labeled peptides across different samples. For absolute quantification, a standard curve with a known concentration of a labeled synthetic peptide is required.

Expected Results and Data Presentation

The successful labeling of a cysteine-containing peptide with "4-chloro-N-(pyrimidin-2-yl)butanamide" will result in a specific mass shift in the MS1 spectrum. The MS/MS spectrum will contain fragment ions (b- and y-ions) that confirm the peptide sequence and pinpoint the modification to a specific cysteine residue.

Table 1: Theoretical Mass Shift of Cysteine Residue

Reagent Name	Molecular Formula	Molecular Weight (Da)	Mass Shift on Cysteine (Da)
4-chloro-N-(pyrimidin-2-yl)butanamide	C₈H₁₀ClN₃O	200.64	164.18

Table 2: Example LC-MS/MS Data for a Labeled Peptide

Peptide Sequence	Precursor m/z (Observed)	Charge	Mass Error (ppm)	Modification Site
ACD EF GH IK	567.2345	2+	1.2	Cys-2

Visualizations

Workflow Diagram

Caption: Overall workflow for the analysis of labeled peptides.

Chemical Reaction Diagram

Caption: Alkylation of a cysteine residue by the reagent.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	Incomplete reduction of disulfide bonds.	Increase DTT/TCEP concentration or incubation time.
pH of the alkylation buffer is too low.	Ensure the pH is between 7.5 and 8.5.
Inactive labeling reagent.	Use a fresh stock solution of the labeling reagent.
Non-specific Labeling	Labeling reagent concentration is too high.	Optimize the concentration of the labeling reagent.
Prolonged incubation time.	Reduce the incubation time.
Poor MS Signal	Sample loss during SPE cleanup.	Ensure proper equilibration and elution from the SPE cartridge.
Low peptide concentration.	Concentrate the sample before LC-MS/MS analysis.
No Peptide Identification	Incorrect mass modification specified in the search.	Double-check the calculated mass shift of the adduct.
Poor fragmentation of the labeled peptide.	Optimize fragmentation energy (HCD collision energy or CID normalized collision energy).

Conclusion

The use of "4-chloro-N-(pyrimidin-2-yl)butanamide" provides a specific and efficient method for labeling cysteine-containing peptides for mass spectrometry analysis. The detailed protocols and guidelines presented in this application note offer a comprehensive resource for researchers aiming to implement this novel chemical probe in their proteomic workflows. This approach has the potential to facilitate the discovery and characterization of functionally important cysteine residues in a wide range of biological systems.

References

• Aebersold, R., & Mann, M. (2003). Mass spectrometry-based proteomics. Nature, 422(6928), 198-207. [Link]

• Chalkley, R. J., & Burlingame, A. L. (2018). Analysis of Posttranslational Modifications of Proteins by Tandem Mass Spectrometry. Cold Spring Harbor Protocols, 2018(6). [Link]

• Weerapana, E., Wang, C., Simon, G. M., Richter, F., Khare, S., Dillon, M. B., ... & Cravatt, B. F. (2010). Quantitative proteomics identifies numerous campaigns of cysteine reactivity in native human cells. Nature, 468(7325), 790-795. [Link]

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• Hořejší, M., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry, 27(9), 2175-2184. [Link]

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• Gygi, S. P., Rist, B., Gerber, S. A., Turecek, F., Gelb, M. H., & Aebersold, R. (1999). Quantitative analysis of complex protein mixtures using isotope-coded affinity tags. Nature biotechnology, 17(10), 994-999. [Link]

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• Lan, R., et al. (2023). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. Analytical chemistry. [Link]

• ResearchGate. (2017, March 27). Combinatorial Labeling Method for Improving Peptide Fragmentation in Mass Spectrometry. [Link]

• Kim, Y. H., et al. (2002). Quantitative Proteome Analysis Using d-Labeled N-Ethylmaleimide and 13C-Labeled Iodoacetanilide by Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 13(10), 1168-1177. [Link]

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The Pyrimidine Scaffold: A Versatile Tool for Functional Genomics and Drug Discovery

Introduction: Interrogating Biology with the Precision of Chemistry

In the post-genomic era, the grand challenge has shifted from identifying genes to understanding their function in complex biological systems. Functional genomics aims to bridge this gap, and among the most powerful tools in this endeavor are small molecules. Chemical genetics, a field that utilizes small molecules to perturb protein function, offers a dynamic and reversible approach to dissecting cellular pathways, complementing traditional genetic methods.[1][2][3] This application note explores the utility of the pyrimidine scaffold, a privileged heterocyclic motif, as a powerful starting point for developing chemical probes to investigate gene function and validate novel drug targets.

While the specific compound 4-chloro-N-(pyrimidin-2-yl)butanamide is not extensively characterized in the literature as a functional genomics tool, its pyrimidine core is a well-established pharmacophore present in numerous biologically active compounds.[4][5][6][7] Pyrimidine derivatives exhibit a remarkable diversity of biological activities, including anticancer, antiviral, anti-inflammatory, and antibacterial properties, making them an excellent source for screening libraries aimed at discovering novel biological modulators.[4][5] This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of how to leverage pyrimidine-based small molecules for functional genomics, from initial phenotypic screening to target identification and validation.

The Chemical Genetics Workflow: From Phenotype to Target

The journey of using a small molecule to elucidate gene function typically follows a "forward chemical genetics" approach. This strategy begins with a desired cellular phenotype and works backward to identify the small molecule that induces it and, ultimately, the molecular target of that compound.[2][8]

Figure 1: A generalized workflow for forward chemical genetics.

Part 1: Phenotypic Screening with a Pyrimidine-Based Library

Phenotypic screening is a powerful, unbiased approach to discovering small molecules that modulate cellular processes without a priori knowledge of the molecular target.[9][10][11] The success of a phenotypic screen hinges on the quality and diversity of the small molecule library.

Designing a Pyrimidine-Focused Screening Library

A robust screening library of pyrimidine derivatives should be designed to maximize chemical diversity while maintaining drug-like physicochemical properties.[11][] Key considerations include:

• Scaffold Diversity: Incorporate a variety of substituents at different positions of the pyrimidine ring to explore a wide range of chemical space.

• Physicochemical Properties: Compounds should generally adhere to guidelines such as Lipinski's Rule of Five to ensure good membrane permeability and solubility.

• Exclusion of Undesirable Moieties: Avoid known pan-assay interference compounds (PAINS) and reactive functional groups that can lead to non-specific activity.

Protocol 1: High-Throughput Phenotypic Screening for Cell Cycle Arrest

This protocol provides a generalized workflow for a high-content imaging-based screen to identify pyrimidine derivatives that induce cell cycle arrest.

1. Cell Culture and Seeding:

• Culture a relevant cell line (e.g., HeLa, U2OS) in appropriate growth medium.
• Seed cells into 96- or 384-well microplates at a density that allows for logarithmic growth during the experiment.

2. Compound Treatment:

• Prepare a stock solution of the pyrimidine library compounds in DMSO.
• Dilute the compounds to the desired final concentration in cell culture medium.
• Add the compound solutions to the cells and include appropriate controls (e.g., vehicle control, positive control for cell cycle arrest like nocodazole).
• Incubate the plates for a duration that allows for at least one to two cell cycles (e.g., 24-48 hours).

3. Cell Staining and Imaging:

• Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).
• Permeabilize the cells with a detergent-based buffer (e.g., 0.1% Triton X-100 in PBS).
• Stain the cells with fluorescent dyes to visualize key cellular components. For cell cycle analysis, a common combination is:
• DAPI or Hoechst: To stain the DNA and visualize nuclear morphology.
• Phalloidin conjugated to a fluorophore: To stain F-actin and visualize cell shape.
• An antibody against a cell cycle marker (e.g., Phospho-Histone H3 for mitosis): To identify cells in a specific phase of the cell cycle.
• Acquire images using a high-content imaging system.

4. Image Analysis and Hit Identification:

• Use automated image analysis software to quantify cellular features such as nuclear size, DNA content, and the intensity of the cell cycle marker staining.
• Identify "hits" as compounds that induce a statistically significant increase in the proportion of cells in a specific phase of the cell cycle compared to the vehicle control.

Part 2: Unmasking the Target: Identification and Validation

Once a bioactive pyrimidine derivative has been identified, the next critical step is to determine its molecular target(s). Several methods can be employed for this purpose, broadly categorized as affinity-based and label-free approaches.[13][14]

Affinity-Based Target Identification

These methods involve chemically modifying the "hit" compound to include a tag (e.g., biotin) or immobilizing it on a solid support to "pull down" its binding partners from a cell lysate.[13][14]

Protocol 2: Affinity-Based Pull-Down with a Biotinylated Pyrimidine Probe

1. Synthesis of the Affinity Probe:

• Synthesize a biotinylated version of the active pyrimidine derivative. It is crucial to attach the biotin linker at a position that does not interfere with the compound's biological activity.

2. Preparation of Cell Lysate:

• Grow a large culture of the target cells and harvest them.
• Lyse the cells in a non-denaturing lysis buffer to preserve protein-protein interactions.
• Clarify the lysate by centrifugation to remove cellular debris.

3. Affinity Purification:

• Incubate the cell lysate with the biotinylated pyrimidine probe.
• As a control, incubate a separate aliquot of the lysate with an inactive, biotinylated analog or with an excess of the non-biotinylated active compound to identify non-specific binders.
• Add streptavidin-coated beads to the lysate to capture the biotinylated probe and its interacting proteins.
• Wash the beads extensively to remove non-specifically bound proteins.

4. Elution and Protein Identification:

• Elute the bound proteins from the beads.
• Separate the eluted proteins by SDS-PAGE.
• Excise the protein bands of interest and identify them using mass spectrometry (e.g., LC-MS/MS).

Label-Free Target Identification

Label-free methods identify the target by observing changes in its properties upon binding to the small molecule, without the need for chemical modification of the compound.[13][14]

Drug Affinity Responsive Target Stability (DARTS): This technique is based on the principle that a protein becomes more resistant to proteolysis when it is bound to a small molecule.[13]

Protocol 3: Target Identification using DARTS

1. Preparation of Cell Lysate:

• Prepare a native cell lysate as described in the affinity-based protocol.

2. Compound Incubation:

• Incubate aliquots of the cell lysate with the active pyrimidine derivative at various concentrations.
• Include a vehicle control (e.g., DMSO).

3. Protease Digestion:

• Add a protease (e.g., thermolysin) to each lysate aliquot and incubate for a specific time.
• Stop the digestion by adding a protease inhibitor.

4. Analysis of Protein Stability:

• Separate the digested proteins by SDS-PAGE.
• Visualize the protein bands by Coomassie staining or silver staining.
• Look for protein bands that are present or more intense in the compound-treated samples compared to the vehicle control, indicating protection from proteolysis.
• Excise these bands and identify the proteins by mass spectrometry.

Part 3: From Target to Mechanism: Elucidating the Pathway

Identifying the molecular target is a major milestone, but understanding how the interaction between the small molecule and its target leads to the observed phenotype requires further investigation into the relevant signaling pathways.

Figure 2: A hypothetical signaling pathway modulated by a pyrimidine derivative.

Once a target is validated, a series of biochemical and cell-based assays are necessary to confirm the mechanism of action. For instance, if the target is a kinase, in vitro kinase assays would be performed to confirm direct inhibition and determine the IC50 value. In cells, downstream signaling events of the target kinase would be monitored by techniques such as western blotting to confirm that the compound engages its target and modulates its activity in a cellular context.

Data Presentation: The Diverse Bioactivities of the Pyrimidine Scaffold

The versatility of the pyrimidine scaffold is evident from the wide range of biological activities reported for its derivatives. This diversity makes it an attractive starting point for functional genomics and drug discovery campaigns.

Biological Activity	Example of Pyrimidine Derivative Class	Reference
Anticancer	EGFR/HER2 Inhibitors	[7]
Antiviral	Reverse Transcriptase Inhibitors	[4]
Anti-inflammatory	Cyclooxygenase (COX) Inhibitors	[6]
Antibacterial	Dihydrofolate Reductase Inhibitors	[5]
Antihypertensive	Calcium Channel Blockers	[7]

Table 1: A summary of the diverse biological activities of pyrimidine derivatives.

Conclusion and Future Perspectives

The pyrimidine scaffold represents a rich source of chemical diversity for the development of small molecule probes to explore biological systems. Through the systematic application of phenotypic screening, target identification, and mechanistic studies, pyrimidine derivatives can be powerful tools for functional genomics. While the specific compound "4-chloro-N-(pyrimidin-2-yl)butanamide" may not yet have a defined role, the principles and protocols outlined in this guide provide a roadmap for how it, and other novel pyrimidine-based molecules, can be investigated to uncover new biology and potential therapeutic targets. The continued exploration of the chemical space around privileged scaffolds like pyrimidine will undoubtedly accelerate our understanding of gene function and pave the way for the next generation of precision medicines.

References

• Mitchison, T. J. (2003). Phenotypic Screening of Small Molecule Libraries by High Throughput Cell Imaging. Combinatorial Chemistry & High Throughput Screening, 6(4), 279-286. [Link]

• Mitchison, T. J. (2003). Phenotypic Screening of Small Molecule Libraries by High Throughput Cell Imaging. Combinatorial Chemistry & High Throughput Screening, 6(4), 279-286. [Link]

• Tabana, Y. M., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Journal of Biomedical Science, 30(1), 73. [Link]

• University College London. (n.d.). Target Identification and Validation (Small Molecules). Retrieved from [Link]

• Tabana, Y. M., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. ResearchGate. [Link]

• Wagner, B. K., et al. (2016). Toward performance-diverse small-molecule libraries for cell-based phenotypic screening using multiplexed high-dimensional profiling. Proceedings of the National Academy of Sciences, 113(4), E400-E409. [Link]

• Chemspace. (2025). Target Identification and Validation in Drug Discovery. Retrieved from [Link]

• Grokipedia. (n.d.). Chemical genetics. Retrieved from [Link]

• Broad Institute. (n.d.). Small-molecule Target and Pathway Identification. Retrieved from [Link]

• Wikipedia. (n.d.). Chemical genetics. Retrieved from [Link]

• Kumar, A., et al. (2021). Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. Archiv der Pharmazie, 354(11), e2100203. [Link]

• Sharma, P., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Journal of Molecular Structure, 1300, 137242. [Link]

• Schreiber, S. L. (2015). Chemical genetics in drug discovery. Current Opinion in Chemical Biology, 24, 1-7. [Link]

• EBSCO. (2024). Chemical genetics. Retrieved from [Link]

• Mayer, T. U. (2007). Chemical genetics: reshaping biology through chemistry. FEBS Letters, 581(21), 3975-3980. [Link]

• Taylor & Francis Online. (2025). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Retrieved from [Link]

• MDPI. (2022). Recent Advances in Pyrimidine-Based Drugs. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing "4-chloro-N-(pyrimidin-2-yl)butanamide" Probe Concentration

Welcome to the technical support resource for the effective application of covalent chemical probes. This guide is specifically designed to address common challenges and questions surrounding the use and concentration optimization of electrophilic probes like "4-chloro-N-(pyrimidin-2-yl)butanamide." While this molecule serves as our primary example, the principles and protocols outlined here are broadly applicable to other covalent probes utilizing a chloroacetamide warhead.

Our goal is to move beyond simple step-by-step instructions and provide you with the causal, mechanistic understanding required to design, execute, and troubleshoot your experiments with confidence.

Frequently Asked Questions (FAQs)

Q1: What is the expected mechanism of action for 4-chloro-N-(pyrimidin-2-yl)butanamide and how does that influence its use?

Answer: 4-chloro-N-(pyrimidin-2-yl)butanamide is structured as a targeted covalent inhibitor. Its mechanism relies on a two-step process that is critical to understand for proper experimental design.

• Reversible Binding (Recognition): The pyrimidine portion of the molecule is designed to guide the probe to the binding pocket of a target protein, forming a temporary, non-covalent complex. The affinity of this initial interaction is defined by the inhibition constant, Ki .

• Irreversible Covalent Bonding: Once the probe is positioned correctly within the active site, the electrophilic chloroacetamide "warhead" is presented to a nearby nucleophilic amino acid residue, most commonly a cysteine. The nucleophile attacks the carbon atom bearing the chlorine, displacing it and forming a permanent, covalent bond. The rate of this irreversible step is defined by the inactivation rate constant, kinact .

This dual mechanism means that the probe's effectiveness is not just about binding affinity, but about the kinetic efficiency of the covalent modification, best described by the second-order rate constant kinact/Ki .[1][2] Unlike reversible inhibitors where potency is described by a static IC50 or Kd value, the inhibition by a covalent probe is time-dependent . This is the single most important factor to consider during optimization.

Caption: The two-step mechanism of a targeted covalent probe.

Q2: I'm starting a new experiment. What is a sensible initial concentration range for this probe?

Answer: Selecting an initial concentration range requires balancing the need for sufficient target engagement against the risk of off-target effects. Since covalent probes achieve potency through time-dependent accumulation on the target, you can often start at lower concentrations than you would for a reversible inhibitor with similar binding affinity.

For a novel, uncharacterized probe like 4-chloro-N-(pyrimidin-2-yl)butanamide, a wide concentration range is recommended for initial screening. A good starting point is a log-scale dilution series.

Assay Type	Recommended Starting Range	Rationale
Biochemical Assays (e.g., purified enzyme)	10 nM - 10 µM	In a simplified system, higher concentrations can be tolerated to quickly establish a potency window. The primary goal is to determine if the probe can engage the purified target directly.
Cell-Based Assays (e.g., target engagement, pathway signaling)	100 nM - 25 µM	Cellular environments introduce complexities like membrane permeability, protein turnover, and engagement with off-targets. A slightly higher starting range is used, but caution is needed at the upper end to avoid non-specific toxicity. High-quality covalent probes should ideally show cellular activity below 1 µM.[3][4]

Key Insight: Do not treat the IC50 from a single, fixed timepoint as the definitive measure of potency. For covalent probes, the IC50 will decrease as the incubation time increases. Comparing IC50 values at multiple time points (e.g., 15 min, 60 min, 180 min) is a practical method to confirm time-dependent, covalent inhibition.[4]

Q3: My initial screen showed no target inhibition. What are my next troubleshooting steps?

Answer: Observing a lack of activity is a common issue. Before assuming the probe is inactive, a systematic troubleshooting approach is necessary. The two most easily adjusted parameters are incubation time and probe concentration .

Caption: A troubleshooting workflow for addressing low or no probe activity.

Causality Explained:

• Time: The covalent bond formation is a chemical reaction with a specific rate (kinact). If the incubation time is too short, an insufficient fraction of the target protein will have reacted with the probe, leading to a weak or non-existent signal.

• Concentration: The initial reversible binding step (Ki) is concentration-dependent. If the probe concentration is too far below the Ki, the non-covalent complex will not form efficiently, preventing the subsequent covalent reaction from occurring at a meaningful rate.[5]

Q4: I'm seeing significant cell death or off-target effects. How can I improve the selectivity of my experiment?

Answer: This is a critical issue indicating that your probe concentration is likely too high, your incubation time is too long, or the probe possesses intrinsic reactivity that leads to non-specific labeling. The combination of high chemical reactivity with low reversible binding affinity is a hallmark of a poor-quality covalent probe.[4]

Optimization Strategies:

• Decrease Probe Concentration: This is the most effective first step. Titrate down the concentration to find a window where on-target activity is maintained but off-target effects are minimized.

• Reduce Incubation Time: Shorten the exposure time to limit the opportunity for the probe to react with unintended, lower-affinity targets.

• Use a Non-Reactive Control: This is essential for validating that the observed phenotype is due to the covalent modification of the intended target. A proper control would be an analog of the probe where the reactive warhead is modified to be non-reactive (e.g., replacing the chlorine atom with a hydrogen). If the control compound does not produce the same biological effect, it strengthens the evidence that the effect is due to covalent engagement.

Core Experimental Protocols

Protocol 1: Time-Dependent IC50 Shift Assay

This assay is a straightforward method to functionally confirm the covalent mechanism of your probe.

Objective: To determine if the probe's inhibitory potency (IC50) increases with pre-incubation time.

Methodology:

• Prepare Reagents:

  • Target protein solution (e.g., purified kinase).

  • Probe stock solution (e.g., 10 mM in DMSO).

  • Assay buffer.

  • Substrate solution (e.g., ATP and peptide for a kinase assay).

• Experimental Setup:

  • Set up multiple plates or experimental blocks, one for each pre-incubation time point (e.g., 15 min, 30 min, 60 min, 120 min).

  • On each plate, perform a serial dilution of the probe (e.g., 11 points, 1:3 dilution starting from 30 µM). Include a DMSO-only control.

• Pre-incubation:

  • Add the target protein to the wells containing the diluted probe or DMSO.

  • Incubate each plate for its designated pre-incubation time at a constant temperature (e.g., room temperature or 30°C).

• Initiate Reaction:

  • At the end of each pre-incubation period, add the substrate solution to all wells simultaneously to start the enzymatic reaction.

  • Allow the reaction to proceed for a fixed, non-saturating period (e.g., 20 minutes).

• Detection and Analysis:

  • Stop the reaction and measure the output signal (e.g., luminescence, fluorescence).

  • Normalize the data to your controls (0% and 100% inhibition).

  • Plot the normalized response against the log of the probe concentration for each time point and fit a dose-response curve to calculate the IC50 value.

Expected Outcome: For a covalent inhibitor, the IC50 value should decrease as the pre-incubation time increases. A reversible inhibitor's IC50 will remain constant regardless of the pre-incubation time.

Protocol 2: Intact Protein Mass Spectrometry for Covalent Adduct Confirmation

Objective: To directly and unambiguously verify that the probe forms a covalent bond with the target protein.

Methodology:

• Incubation:

  • Incubate the purified target protein with the probe at a stoichiometric excess (e.g., 5-fold molar excess of the probe) for a sufficient duration (e.g., 2-4 hours) at a controlled temperature.

  • Include a control sample of the protein incubated with DMSO only.

• Sample Cleanup:

  • Remove unbound probe from the mixture. This can be achieved using a desalting column or buffer exchange spin column suitable for proteins.

• Mass Spectrometry Analysis:

  • Analyze both the treated and control protein samples using Liquid Chromatography-Mass Spectrometry (LC-MS) capable of resolving intact protein masses. Electrospray ionization (ESI) is commonly used.

• Data Analysis:

  • Deconvolute the resulting mass spectra to determine the average mass of the protein in both the control and treated samples.

  • Calculate the Mass Shift: The mass of the protein treated with the probe should increase by an amount equal to the molecular weight of the probe minus the mass of the leaving group (in this case, a chlorine atom, but practically it's HCl that is lost, so the shift is the mass of the probe minus the mass of H). For 4-chloro-N-(pyrimidin-2-yl)butanamide (MW: 199.64 g/mol ), the expected mass adduct would be approximately +163.6 Da (199.64 - 36).

Expected Outcome: A clear shift in the mass of the treated protein that corresponds to the mass of the covalently attached probe provides definitive evidence of a covalent interaction.

References

• Drewes, G., et al. (2017). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. Journal of Medicinal Chemistry, 60(21), 8795-8807. [Link]

• Potjewyd, F., et al. (2020). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. ACS Medicinal Chemistry Letters, 11(4), 436-440. [Link]

• Bradshaw, J. M., et al. (2019). Kinetic Optimization of Lysine-Targeting Covalent Inhibitors of HSP72. ACS Medicinal Chemistry Letters, 10(12), 1715-1720. [Link]

• Ambroso, M. R., & Tautermann, C. S. (2023). Size-Dependent Target Engagement of Covalent Probes. Journal of Medicinal Chemistry, 66(15), 10227-10237. [Link]

• Strelow, J. M. (2020). Best Practices for Design and Characterization of Covalent Chemical Probes. In Chemical Probes in Biology (pp. 75-100). Royal Society of Chemistry. [Link]

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• 5. pubs.acs.org [pubs.acs.org]

"4-chloro-N-(pyrimidin-2-yl)butanamide" stability and storage conditions

Technical Support Center: 4-chloro-N-(pyrimidin-2-yl)butanamide

Welcome to the technical support center for 4-chloro-N-(pyrimidin-2-yl)butanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability and storage of this compound. The information herein is synthesized from established chemical principles and data on structurally related molecules to ensure scientific integrity and practical utility in your experimental work.

I. Compound Overview and Structural Considerations

4-chloro-N-(pyrimidin-2-yl)butanamide is a molecule possessing three key functional groups that dictate its chemical behavior and stability:

• N-pyrimidinyl Amide: The amide linkage to a pyrimidine ring is a critical feature. Generally, N-heteroaryl amides can exhibit greater resistance to hydrolysis compared to other amides, a characteristic that may contribute to the overall stability of the molecule.[1][2]

• Pyrimidine Ring: This nitrogen-containing heterocycle is a common scaffold in medicinal chemistry and is generally stable. However, it can be susceptible to certain chemical transformations.[3][4]

• Alkyl Chloride: The presence of a chloro-butane chain introduces a reactive site susceptible to nucleophilic substitution and elimination reactions.

Understanding the interplay of these functional groups is crucial for proper handling, storage, and troubleshooting.

II. Frequently Asked Questions (FAQs)

Here we address common questions regarding the stability and storage of 4-chloro-N-(pyrimidin-2-yl)butanamide.

Q1: What are the recommended long-term storage conditions for solid 4-chloro-N-(pyrimidin-2-yl)butanamide?

A1: For long-term stability, the solid compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[5] Based on general guidelines for similar chlorinated amide compounds, storage at 2-8°C is recommended to minimize potential degradation. For more sensitive applications, storage at -20°C can further extend the shelf life. It is also advisable to protect the compound from light.

Q2: How should I prepare solutions of this compound for my experiments?

A2: It is recommended to prepare solutions fresh for each experiment. If a stock solution is necessary, it should be stored at low temperatures (e.g., -20°C or -80°C) in an airtight container to minimize solvent evaporation and potential degradation.[6] The choice of solvent is critical; ensure the compound is fully soluble and the solvent is inert. For biological assays, sterile-filtered DMSO is a common choice, followed by dilution in aqueous media. Avoid prolonged storage in protic or aqueous solvents, especially at non-neutral pH, to mitigate the risk of hydrolysis.

Q3: What are the likely degradation pathways for this molecule?

A3: Based on its structure, the primary potential degradation pathways are:

• Hydrolysis of the amide bond: This is a common degradation route for amides, which can be catalyzed by acidic or basic conditions, leading to the formation of 4-chlorobutanoic acid and 2-aminopyrimidine.[7]

• Nucleophilic substitution of the alkyl chloride: The chlorine atom can be displaced by nucleophiles present in the solution (e.g., water, buffers), forming a hydroxy- or other substituted derivative.

• Intramolecular cyclization: Under certain conditions, the pyrimidinyl-amino group could potentially act as an intramolecular nucleophile, leading to cyclization and displacement of the chloride.

Q4: Is 4-chloro-N-(pyrimidin-2-yl)butanamide sensitive to light or air?

III. Troubleshooting Guide

This section provides a structured approach to resolving common issues you may encounter during your experiments.

Problem 1: Inconsistent or lower-than-expected activity in biological assays.

Potential Cause	Troubleshooting Steps
Degradation of stock solution	1. Prepare a fresh stock solution from solid material. 2. Compare the activity of the fresh solution with the old one. 3. If storing stock solutions, aliquot into smaller volumes to avoid repeated freeze-thaw cycles.
Hydrolysis in aqueous assay buffer	1. Minimize the time the compound is in aqueous buffer before the assay. 2. Evaluate the pH of your assay buffer; extremes in pH can accelerate hydrolysis.[7] 3. Consider preparing a more concentrated stock in an organic solvent (e.g., DMSO) and diluting it into the aqueous buffer immediately before use.
Reaction with assay components	1. Review the composition of your assay buffer for strong nucleophiles that could react with the alkyl chloride. 2. Run a control experiment where the compound is incubated in the assay buffer for the duration of the experiment, and then analyze for degradation.

Problem 2: Appearance of unknown peaks in HPLC or LC-MS analysis.

Potential Cause	Troubleshooting Steps
On-column degradation	1. Ensure the mobile phase pH is compatible with the compound's stability. 2. Check for reactive components in the mobile phase.
Degradation during sample preparation or storage	1. Analyze a freshly prepared sample. 2. If samples are stored in an autosampler, ensure the temperature is controlled. 3. Investigate the diluent used for sample preparation for any reactivity.
Identification of degradation products	1. The primary degradation products are likely to be the hydrolysis products (4-chlorobutanoic acid and 2-aminopyrimidine) or a substitution product at the alkyl chloride. 2. Use mass spectrometry to determine the molecular weight of the unknown peaks to help identify their structures.

Decision-Making Workflow for Stability Issues

Caption: Troubleshooting workflow for stability issues.

IV. Experimental Protocols

Protocol for Preparing a Stock Solution

• Equilibrate the solid 4-chloro-N-(pyrimidin-2-yl)butanamide to room temperature before opening the container to prevent condensation of moisture.

• Weigh the desired amount of the compound in a clean, dry vial.

• Add the appropriate volume of a suitable solvent (e.g., DMSO) to achieve the desired concentration.

• Vortex or sonicate gently until the solid is completely dissolved.

• If not for immediate use, store the stock solution at -20°C or -80°C, protected from light. For long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen.

V. References

• Yuan, Z., et al. (2019). Chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines. RSC Advances, 9(61), 35767-35771. Available at: [Link]

• Nguyen, T. T., et al. (2022). Synthesis of N‐(Pyridin‐2‐yl)benzamide. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2023). Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. RSC Medicinal Chemistry, 14(10), 1957-1971. Available at: [Link]

• Ermolat'ev, D. S. (2005). Solid-phase synthesis of N-(pyrimidin-2-yl)amino acids amides. ResearchGate. Available at: [Link]

• Movassaghi, M., & Hill, M. D. (2006). Synthesis of pyrimidines by direct condensation of amides and nitriles. Nature Protocols, 1(6), 3019-3024. Available at: [Link]

• National Center for Biotechnology Information (n.d.). N-(1-Amino-1-oxobutan-2-yl)-4-chlorobutanamide, (S)-. PubChem Compound Database. Retrieved from [Link]

• Nawaz, H., et al. (2022). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. Arabian Journal of Chemistry, 15(10), 104149. Available at: [Link]

• Kumar, A., et al. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Molecules, 29(5), 1095. Available at: [Link]

• Singh, S., et al. (2024). Design, synthesis, biological evaluation and in silico study of N-(Pyrimidin-2-yl)alkyl/arylamide derivatives as quorum sensing inhibitors against Pseudomonas aeruginosa. Medicinal Chemistry Research, 33(1), 1-16. Available at: [Link]

• Pathak, D. P., et al. (2022). Recent Advances in Pyrimidine-Based Drugs. Molecules, 27(19), 6296. Available at: [Link]

• Pharmaffiliates. (n.d.). 4-Chlorobutanamide. Retrieved from [Link]

• Clamar Reagent. (n.d.). 4-CHLORO-N-(2-PYRIMIDINYL)BUTANAMIDE. Retrieved from [Link]

• National Center for Biotechnology Information (n.d.). 4-Chloro-N-methylpicolinamide. PubChem Compound Database. Retrieved from [Link]

• Delgado, D. R., & Martínez, F. (2014). 4-Chloro-2-nitroaniline Solubility in Several Pure Solvents: Determination, Modeling, and Solvent Effect Analysis. Journal of Chemical & Engineering Data, 59(1), 89-97. Available at: [Link]

Sources

• 1. Chemodivergent synthesis of N -(pyridin-2-yl)amides and 3-bromoimidazo[1,2- a ]pyridines from α-bromoketones and 2-aminopyridines - RSC Advances (RSC Publishing) DOI:10.1039/C9RA06724H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects [mdpi.com]
• 4. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. jk-sci.com [jk-sci.com]

Technical Support Center: Chloroacetamide Probes in Proteomics

Welcome to the technical support center for chloroacetamide (CAA) probes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities and challenges associated with using chloroacetamide as a cysteine alkylating agent in mass spectrometry-based proteomics. Here, we move beyond standard protocols to explain the causality behind experimental choices, offering troubleshooting solutions and in-depth answers to frequently asked questions.

Troubleshooting Guide: Common Experimental Hurdles

Users of chloroacetamide probes often face a trade-off between its favorable specificity compared to iodoacetamide (IAA) and its potential for incomplete reactions or specific side-reactions.[1][2] This section addresses the most common problems encountered during sample preparation.

Problem 1: Incomplete Cysteine Alkylation & Low Peptide Identification

Q: My MS analysis shows a high percentage of unmodified cysteine residues and overall lower peptide identification rates. What's going wrong?

A: This is a frequent challenge and typically points to suboptimal reaction conditions stemming from chloroacetamide's inherent reactivity.

• The "Why": Chloroacetamide is a haloacetamide that alkylates cysteine residues via an SN2 nucleophilic substitution reaction.[1] Its reactivity is governed by the halogen leaving group. Chlorine is a less effective leaving group than the bromine or iodine found in bromoacetamide or iodoacetamide, respectively.[1][3] This makes CAA less reactive and slower to react, which can lead to incomplete alkylation if conditions are not optimized.[2][3] Incomplete alkylation prevents the formation of a stable thioether bond, allowing disulfide bonds to re-form, which can hinder enzymatic digestion and lead to the underrepresentation of cysteine-containing peptides in your final analysis.[3]

• The "How-To-Fix": A systematic optimization of your alkylation protocol is necessary.

  • Ensure Complete Reduction: Alkylation can only occur on reduced cysteine residues. Ensure your reduction step is complete. Tris(2-carboxyethyl)phosphine (TCEP) is often preferred as it doesn't contain a free thiol that can react with CAA, but dithiothreitol (DTT) is also commonly used.[4]

    • Protocol: Use 5-10 mM TCEP and incubate at 37-56°C for 30-60 minutes.[4] If using DTT, a concentration of 10 mM is standard.

  • Optimize CAA Concentration: The concentration of CAA needs to be sufficient to drive the reaction to completion.

    • Protocol: Start with a final concentration of 20-40 mM CAA.[4][5] A common approach is a 4-fold excess of alkylating agent over the reducing agent (e.g., 40 mM CAA for 10 mM DTT).

  • Adjust Incubation Time and Temperature: Given CAA's slower kinetics, extending the incubation time is often effective.

    • Protocol: Incubate for 30-60 minutes at room temperature.[4] Some protocols use elevated temperatures (e.g., 70°C for 5 minutes) to accelerate the reaction, particularly in combined reduction/alkylation steps.[5] Always perform incubations in the dark, as CAA is mildly light-sensitive.[4]

  • Verify pH: The alkylation reaction is pH-dependent. The cysteine thiol group must be deprotonated to act as a nucleophile.

    • Protocol: Ensure your buffer pH is between 8.0 and 8.5.[4] Buffers like ammonium bicarbonate or triethylammonium bicarbonate are suitable.[4]

Caption: Troubleshooting decision tree for common chloroacetamide labeling issues.

Problem 2: Significant Off-Target Modifications & Data Complexity

Q: I'm seeing a high number of unexpected modifications in my data, particularly on methionine. Is this normal for chloroacetamide?

A: While CAA is chosen for its higher specificity compared to IAA, it is not entirely free from off-target reactions.[2][6] What you are observing, especially methionine modification, is a known, significant side effect of using CAA.

• The "Why": Off-target modifications occur when the electrophilic CAA reacts with other nucleophilic amino acid side chains besides cysteine.[3] Common sites include the N-terminus and the side chains of lysine, histidine, aspartate, and glutamate.[4][7] However, the most problematic off-target reaction for CAA is the oxidation of methionine.[7][8][9] Studies have shown that using CAA can increase methionine oxidation to as high as 40% of all methionine-containing peptides, compared to just 2-5% with IAA.[7][8][9] This artifact can complicate data analysis and lead to the misinterpretation of biologically relevant oxidation.

• The "How-To-Fix": Minimizing these side reactions requires careful control over the experimental conditions.

  • Avoid Excessive Reagent: Use the lowest concentration of CAA that still achieves complete cysteine alkylation. Over-saturating the sample with the reagent increases the likelihood of off-target labeling.[4]

  • Control pH: While a slightly basic pH is needed for cysteine reactivity, very high pH values can deprotonate other residues (like lysine), increasing their nucleophilicity and susceptibility to modification. Stick to the pH 8.0-8.5 range.

  • Quench the Reaction: After the alkylation incubation is complete, quench any remaining CAA to prevent further reactions during downstream processing. This can be done by adding a thiol-containing reagent like DTT to a final concentration of 10-20 mM and incubating for 15 minutes.[3]

  • Data Analysis Strategy: It is crucial to account for these potential modifications in your mass spectrometry search parameters.

    • Action: Include carbamidomethylation (+57.02146 Da) of Cysteine as a fixed modification.

    • Action: Include oxidation (+15.99491 Da) of Methionine as a variable modification. Some studies also suggest including carbamidomethylation of methionine as a variable modification.[10]

    • Action: Consider adding carbamidomethylation of peptide N-termini, K, H, D, and E as other potential variable modifications if you suspect high levels of off-target labeling.[6]

Feature	Chloroacetamide (CAA)	Iodoacetamide (IAA)	Rationale & Implication
Primary Target	Cysteine Thiol	Cysteine Thiol	Both effectively alkylate cysteines to prevent disulfide bond reformation.[2]
Reactivity	Slower	Faster	IAA's higher reactivity can lead to more off-target issues if not controlled.[1][2]
Methionine Alkylation	Reduced compared to IAA	Significant	IAA can alkylate up to 80% of methionine-containing peptides.[2]
Methionine Oxidation	Significant Increase (up to 40%)	Low (2-5%)	This is a major drawback of CAA and must be accounted for in data analysis.[7][8][9]
Other Off-Targets	Lower (N-term, K, H, D, E)	Higher (N-term, K, H, D, E, S, T, Y)	CAA is generally considered "cleaner" for non-methionine side reactions.[6][7]
Peptide IDs	Generally higher	Can be lower due to side reactions	Fewer side reactions with CAA can lead to better overall peptide identification.[2]

Frequently Asked Questions (FAQs)

Q1: What is the exact chemical mechanism of chloroacetamide alkylation?

A1: Chloroacetamide alkylates the thiol group (-SH) of a cysteine residue through a bimolecular nucleophilic substitution (SN2) reaction. The deprotonated thiolate anion (S⁻), a potent nucleophile, attacks the electrophilic carbon atom bonded to the chlorine. This forms a stable thioether bond and displaces the chlorine atom as a chloride ion (Cl⁻). The resulting modification is a carbamidomethyl group, which adds a mass of +57.02146 Da to the cysteine residue.[1]

Caption: SN2 reaction mechanism of cysteine alkylation by chloroacetamide.

Q2: How should I prepare and store my chloroacetamide stock solution?

A2: Chloroacetamide is a powder that should be stored at 4°C, protected from light.[4] It is also sensitive to moisture and pH.[11] For experimental use, always prepare a fresh stock solution immediately before the alkylation step.[4] Dissolve the powder in your reaction buffer (e.g., 100 mM ammonium bicarbonate, pH 8.0) to the desired stock concentration (e.g., 200-400 mM).[4][5] Do not store the aqueous solution for long periods, as it can undergo hydrolysis, especially under non-neutral pH conditions.[11]

Q3: Can I perform reduction and alkylation simultaneously in one step?

A3: Yes, a "one-pot" or simultaneous reduction and alkylation is possible and can streamline workflows. However, it's not recommended to use DTT for this purpose because DTT's free thiols will compete with cysteine residues for the chloroacetamide.[4] TCEP is the preferred reducing agent for a one-pot reaction. A common protocol involves adding both TCEP (final conc. ~10 mM) and CAA (final conc. ~40 mM) to the sample and incubating at an elevated temperature, for instance, 70°C for 5 minutes, to drive both reactions.[5]

Experimental Protocols

Protocol 1: Standard In-Solution Reduction and Alkylation

This protocol is a standard two-step procedure for protein samples in solution.

• Protein Solubilization & Reduction:

  • Dissolve the protein sample (e.g., 100 µg) in 100 µL of a denaturing buffer (e.g., 8 M urea in 100 mM ammonium bicarbonate, pH 8.0).

  • Add TCEP to a final concentration of 10 mM.

  • Incubate at 37°C for 60 minutes.

• Alkylation:

  • Cool the sample to room temperature.

  • Prepare a fresh 400 mM stock solution of chloroacetamide in 100 mM ammonium bicarbonate.

  • Add the CAA stock solution to the protein sample to a final concentration of 40 mM.

  • Incubate in the dark at room temperature for 30-45 minutes.

• Quenching (Optional but Recommended):

  • Add DTT to a final concentration of 20 mM to quench excess CAA.

  • Incubate for 15 minutes at room temperature.

• Sample Cleanup:

  • Proceed with buffer exchange (e.g., using a spin column) or protein precipitation (e.g., with cold acetone) to remove urea, reducing agents, and alkylating agents prior to enzymatic digestion.

Protocol 2: In-Gel Reduction and Alkylation

This protocol is for proteins that have been separated by SDS-PAGE.

• Excise and Destain:

  • Excise the protein band(s) of interest from the gel.

  • Destain the gel pieces with a solution of 50% acetonitrile (ACN) in 50 mM ammonium bicarbonate until clear.[5]

  • Dehydrate the gel pieces with 100% ACN and dry completely in a vacuum centrifuge.[5]

• Reduction:

  • Rehydrate the gel pieces in a solution of 10 mM DTT in 100 mM ammonium bicarbonate.

  • Incubate at 56°C for 45-60 minutes.

  • Remove the DTT solution and cool to room temperature.

• Alkylation:

  • Add a freshly prepared solution of 40 mM chloroacetamide in 100 mM ammonium bicarbonate, ensuring the gel pieces are fully submerged.

  • Incubate in the dark at room temperature for 30 minutes.

• Washing:

  • Remove the CAA solution.

  • Wash the gel pieces with 100 mM ammonium bicarbonate, followed by dehydration with 100% ACN.

  • Dry the gel pieces completely before proceeding to in-gel digestion with trypsin or another protease.[5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. cloud.wikis.utexas.edu [cloud.wikis.utexas.edu]
• 6. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Investigating Off-Target Effects of 4-chloro-N-(pyrimidin-2-yl)butanamide

For Research Use Only. Not for use in diagnostic procedures.

Welcome to the technical support guide for researchers utilizing 4-chloro-N-(pyrimidin-2-yl)butanamide. This document provides in-depth troubleshooting advice and experimental workflows to help you identify, validate, and understand potential off-target effects of this compound in cellular models.

Based on its chemical structure—featuring a pyrimidine ring common in kinase inhibitors and a reactive 4-chlorobutanamide group—this compound is predicted to function as a covalent inhibitor. The reactive chlor- group can form a permanent covalent bond with nucleophilic residues (like cysteine) on target proteins. While this can lead to high potency and prolonged duration of action, it also carries the risk of unintended reactions with other proteins, leading to off-target effects.[1] This guide is designed to help you navigate these challenges.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of action for 4-chloro-N-(pyrimidin-2-yl)butanamide and why are off-target effects a concern?

A1: The structure suggests it is a targeted covalent inhibitor. The pyrimidin-2-yl)amine moiety likely acts as the "guidance system," directing the molecule to the ATP-binding pocket of certain kinases, while the 4-chlorobutanamide group is the "warhead" that forms an irreversible covalent bond.[1] Off-target effects are a significant concern for all covalent inhibitors because the reactive warhead can potentially bind to any accessible and reactive nucleophilic residue (e.g., cysteine) on other proteins, not just the intended target.[2][3] This can lead to unexpected cellular phenotypes, toxicity, or paradoxical pathway activation.[4][5]

Q2: What are the first experiments I should run to assess potential off-target toxicity?

A2: A dose-response cytotoxicity assay is the essential first step. This experiment will help you determine the concentration range at which the compound affects cell viability. By comparing the cytotoxic concentration (e.g., CC50) with the concentration required for on-target activity (e.g., IC50 or EC50), you can get an initial therapeutic index. A narrow window between efficacy and toxicity often suggests significant off-target effects.

Q3: My cells show a phenotype that doesn't match the known function of the intended target. What could be happening?

A3: This is a classic sign of a potential off-target effect. It could arise from several scenarios:

• Inhibition of an unexpected kinase: The inhibitor might be binding to another kinase with a similar ATP-binding pocket, leading to the observed phenotype.[6]

• Inhibition of a non-kinase protein: Covalent inhibitors can react with non-kinase proteins that have a reactive cysteine in a suitable position.[7]

• Pathway retroactivity: Inhibition of a downstream kinase can sometimes cause unexpected activation of an upstream or parallel pathway, a phenomenon known as retroactivity.[8]

• General chemical reactivity: At high concentrations, the compound may react non-specifically, leading to cellular stress and toxicity.

Q4: How can I get a broad, unbiased view of all potential off-targets in my cells?

A4: Proteome-wide profiling techniques are the gold standard for this. Methods like activity-based protein profiling (ABPP) or mass spectrometry-based Cellular Thermal Shift Assay (CETSA-MS) can identify which proteins are directly engaged by the compound across the entire proteome.[9][10] For kinase inhibitors specifically, broad kinome profiling services can screen your compound against hundreds of kinases to create a selectivity profile.[11][12]

Section 2: Troubleshooting Guide: Unexpected Results

This section addresses specific problems you might encounter during your experiments.

Problem 1: My cells are dying at concentrations much lower than expected for on-target inhibition.

• Plausible Cause: This strongly suggests off-target toxicity. The compound may be inhibiting one or more essential proteins required for cell survival, or its reactive nature is causing general cellular stress.

• Troubleshooting Workflow:

  • Validate Compound Integrity: Ensure your compound stock is not degraded and is fully solubilized. Poor solubility can lead to inaccurate concentration calculations and misleading results.[13][14]

  • Perform a Precise Cytotoxicity Assay: Run a detailed dose-response curve (e.g., 10-point curve) in your cell line of interest to accurately determine the CC50 (concentration causing 50% cytotoxicity).

  • Compare with On-Target Engagement: In parallel, measure on-target engagement at the same concentrations. A simple way is to use Western Blot to check the phosphorylation status of a known direct downstream substrate of your target kinase. If cell death occurs at concentrations where the target's substrate is not yet dephosphorylated, the toxicity is likely off-target.

  • Consider a Broad-Spectrum Kinase Screen: Submit the compound to a commercial kinase profiling service. This will reveal if it potently inhibits other kinases, some of which may be essential for survival in your cell line.[12][15]

Problem 2: I've identified several potential off-targets from a kinome screen. How do I know which ones are relevant in my cells?

• Plausible Cause: A kinome screen is a biochemical assay using purified proteins. Not all hits will be relevant in a cellular context due to differences in protein expression, localization, and compound accessibility.

• Troubleshooting Workflow:

  • Prioritize Hits: Focus on off-targets that are (a) inhibited with high potency (comparable to or greater than the on-target) and (b) known to be expressed in your cell line of interest (check databases like the Human Protein Atlas).

  • Validate Target Engagement in Cells: The Cellular Thermal Shift Assay (CETSA) is the gold-standard method to confirm that a compound binds to its target inside intact cells.[16][17] Ligand binding stabilizes a protein, increasing its melting temperature. A shift in the melting curve of a potential off-target upon compound treatment provides strong evidence of engagement.[9][18]

  • Assess Downstream Signaling: For each validated off-target kinase, investigate a known downstream signaling event via Western Blot. For example, if you find an unexpected hit on EGFR, check for changes in EGFR or ERK phosphorylation.

  • Create a Decision Logic Diagram: Use a systematic approach to narrow down candidates.

  Caption: Decision tree for validating kinome screen hits.

Problem 3: How can I prove that an observed phenotype is caused by a specific off-target and not my primary target?

• Plausible Cause: Distinguishing on- versus off-target driven phenotypes is a critical challenge in pharmacology.

• Troubleshooting Workflow:

  • Use a Structurally Unrelated Inhibitor: Find a known, selective inhibitor for your primary target that is structurally different from your compound. If this second inhibitor reproduces the intended on-target effect but not the unexpected phenotype, it strongly suggests the phenotype is due to an off-target of your original compound.

  • Genetic Knockdown/Knockout: Use siRNA or CRISPR/Cas9 to deplete the validated off-target protein. If depleting the off-target protein phenocopies the effect of your compound, you have strong evidence it is the relevant off-target. Conversely, if depleting the off-target prevents the compound from causing the phenotype, this also confirms the link.

  • Rescue Experiment: If your compound causes a phenotype (e.g., cell cycle arrest) by inhibiting an off-target, overexpressing a drug-resistant mutant of that off-target should "rescue" the cells from the compound's effect. For covalent inhibitors, this is often done by mutating the reactive cysteine to a serine or alanine.[19]

  Caption: Workflow to link a phenotype to an off-target.

Section 3: Key Experimental Protocols

Protocol: Cellular Thermal Shift Assay (CETSA) for Off-Target Validation

CETSA measures the thermal stability of proteins in their native cellular environment. Ligand binding typically stabilizes a protein, increasing the temperature at which it denatures and aggregates.[10]

Objective: To confirm if 4-chloro-N-(pyrimidin-2-yl)butanamide directly binds to a suspected off-target protein in intact cells.

Materials:

• Cells of interest

• 4-chloro-N-(pyrimidin-2-yl)butanamide and DMSO (vehicle control)

• PBS and lysis buffer with protease/phosphatase inhibitors

• Antibody specific to the suspected off-target protein

• Standard Western Blotting equipment

Procedure:

• Cell Treatment: Plate cells and grow to ~80% confluency. Treat one set of plates with the compound at a relevant concentration (e.g., 10x EC50) and another with vehicle (DMSO) for 1-2 hours.

• Harvest and Aliquot: Harvest cells, wash with PBS, and resuspend in a small volume of PBS. Aliquot the cell suspension into multiple PCR tubes for each condition (e.g., 8 tubes for vehicle, 8 for compound).

• Heat Challenge: Place the PCR tubes in a thermal cycler. Apply a temperature gradient for 3 minutes (e.g., 40°C, 44°C, 48°C, 52°C, 56°C, 60°C, 64°C, 68°C). One tube for each condition should be kept at room temperature as a non-heated control.

• Cell Lysis: Immediately after heating, lyse the cells by freeze-thawing (e.g., 3 cycles of liquid nitrogen and a 37°C water bath) followed by vortexing.

• Separate Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated, denatured proteins.

• Analysis: Carefully collect the supernatant (soluble protein fraction). Normalize protein concentration using a BCA assay. Analyze the levels of the soluble target protein at each temperature point using Western Blot.

• Data Interpretation: Plot the band intensity for your target protein against the temperature for both vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates thermal stabilization and confirms target engagement.

Data Summary Table: Example CETSA Results

Temperature (°C)	Vehicle-Treated (Relative Soluble Protein)	Compound-Treated (Relative Soluble Protein)
40	100%	100%
44	98%	100%
48	91%	99%
52	55% (Tagg)	95%
56	21%	84%
60	5%	51% (Tagg)
64	<1%	18%
68	<1%	4%

In this example, the apparent aggregation temperature (Tagg) shifted from ~52°C to ~60°C, confirming compound binding.

References

• Stites, E. C., & Wylie, C. S. (2015). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology. Available at: [Link]

• Dai, L., et al. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available at: [Link]

• Zhang, T., et al. (2022). Minimizing the off-target reactivity of covalent kinase inhibitors by modification of the Michael acceptor reactive group. ResearchGate. Available at: [Link]

• Klaeger, S., et al. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. Available at: [Link]

• Sydow, D., et al. (2022). KiSSim: Predicting Off-Targets from Structural Similarities in the Kinome. Journal of Chemical Information and Modeling. Available at: [Link]

• Karaman, M. F., et al. (2014). Unexpected off-targets and paradoxical pathway activation by kinase inhibitors. ACS Publications. Available at: [Link]

• Jafari, R., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. Available at: [Link]

• Do, T. N., et al. (2022). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. PMC. Available at: [Link]

• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Available at: [Link]

• Masuda, T., et al. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central. Available at: [Link]

• Ward, R. A., et al. (2019). Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation. PubMed Central. Available at: [Link]

• El-Hachem, N., et al. (2022). Integrated Single-Dose Kinome Profiling Data is Predictive of Cancer Cell Line Sensitivity to Kinase Inhibitors. bioRxiv. Available at: [Link]

• Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Available at: [Link]

• CETSA. (n.d.). CETSA. Available at: [Link]

• Hafner, M., et al. (2017). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. ResearchGate. Available at: [Link]

• Molecular Biology International. (n.d.). Assay Troubleshooting. Available at: [Link]

• Baillie, T. A. (2020). Approaches to Mitigate the Risk of Serious Adverse Reactions in Covalent Drug Design. PubMed. Available at: [Link]

• Georgiou, I., et al. (2025). Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data. RSC Publishing. Available at: [Link]

• CAS. (2023). The rise of covalent inhibitors in strategic therapeutic design. Available at: [Link]

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• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. shop.carnabio.com [shop.carnabio.com]
• 16. bio-protocol.org [bio-protocol.org]
• 17. news-medical.net [news-medical.net]
• 18. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation - PMC [pmc.ncbi.nlm.nih.gov]

optimizing incubation time for covalent labeling with "4-chloro-N-(pyrimidin-2-yl)butanamide"

<Technical Support Center

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for optimizing covalent labeling experiments using the chloroacetamide-based probe, 4-chloro-N-(pyrimidin-2-yl)butanamide . This document is designed to provide you with the foundational knowledge and practical troubleshooting advice needed to achieve robust and specific labeling of your target protein. As your dedicated application scientist, my goal is to explain not just the "how," but the critical "why" behind each experimental step, empowering you to make informed decisions and overcome common challenges.

Section 1: Foundational Principles

Before troubleshooting, it's essential to understand the mechanism of action. This probe contains a chloroacetamide electrophile, a "warhead" that forms an irreversible covalent bond primarily with the thiol group of cysteine residues.

Q1: How does 4-chloro-N-(pyrimidin-2-yl)butanamide form a covalent bond?

The reaction is a classic nucleophilic substitution (SN2) reaction. The sulfur atom of a cysteine residue, particularly in its more reactive deprotonated thiolate form (S⁻), acts as a nucleophile.[1][2] It attacks the carbon atom attached to the chlorine on the butanamide chain, displacing the chloride ion and forming a stable thioether bond.

Figure 1. Covalent labeling reaction of a cysteine thiol with a chloroacetamide electrophile.

Q2: Why is incubation time a critical parameter to optimize?

Incubation time is a key variable that directly influences both the efficiency and specificity of your labeling experiment.[3][4]

• Efficiency: Covalent bond formation is a time-dependent process.[3] Insufficient incubation will result in low or incomplete labeling of your target.

• Specificity: Chloroacetamides are reactive electrophiles.[5][6] While they show a strong preference for cysteine, prolonged incubation times or high concentrations can lead to off-target labeling of other nucleophilic residues like histidine or lysine, or reactions with other proteins in a complex mixture.[5][7]

• Probe Stability: Over extended periods, the chloroacetamide warhead can undergo hydrolysis, especially at non-neutral pH, reducing the effective concentration of the active probe in your reaction.[6][8][9]

Optimizing incubation time is therefore a balancing act: achieving maximal on-target labeling while minimizing off-target effects and accounting for probe stability.[10]

Section 2: Troubleshooting Guide for Optimizing Incubation Time

This section addresses common issues encountered during labeling experiments in a direct question-and-answer format.

Problem: Low or No Labeling Efficiency

Q: I've performed my initial labeling experiment, but mass spectrometry (MS) analysis shows very low or no modification of my target protein. What are my first troubleshooting steps?

A: Low labeling efficiency is a common starting problem. The issue typically stems from suboptimal reaction kinetics. The goal is to systematically adjust parameters to favor bond formation without compromising protein integrity.

Initial Troubleshooting Workflow:

Figure 2. Decision workflow for troubleshooting low covalent labeling efficiency.

Detailed Steps & Rationale:

• Verify Buffer pH: The reactivity of the target cysteine is highly pH-dependent. The nucleophilic thiolate form (S⁻) is much more reactive than the protonated thiol (SH).[1][2][11] The pKa of a typical cysteine is around 8.3-8.5.[2][12] Using a buffer in the pH 7.5-8.5 range increases the population of the reactive thiolate species, accelerating the reaction.[5][7]

• Perform a Time-Course Experiment: This is the most critical experiment for optimization. Instead of a single time point, test several. This will reveal the kinetics of the reaction for your specific protein.[3] See Protocol 1 for a detailed methodology.

• Increase Probe Concentration: If extending the incubation time doesn't yield sufficient labeling, the initial concentration of your probe may be too low. Increase the molar excess of the probe relative to the protein (e.g., from 10x to 50x) and repeat the time-course experiment.

Parameter	Recommended Starting Point	Rationale
Protein Concentration	1-10 µM	Sufficient for detection by mass spectrometry.
Probe Molar Excess	10x - 50x over protein	Ensures the reaction is not limited by probe availability.
Incubation Time	30 min, 1 hr, 4 hr, overnight (24 hr)	Covers a broad range to determine reaction kinetics.[13]
Temperature	4°C to Room Temp (22°C)	Lower temperatures can reduce non-specific binding and protein degradation, while room temperature can speed up the reaction.[13]
Buffer pH	7.5 - 8.5	Maximizes the concentration of the reactive cysteine thiolate.[7][11]

Table 1. Recommended starting parameters for a time-course labeling experiment.

Problem: High Off-Target Labeling or Protein Precipitation

Q: My labeling is efficient, but I'm seeing modifications on multiple cysteines (or other residues), or my protein is precipitating during long incubations. How can I improve specificity?

A: This indicates that the labeling conditions are too harsh. The key is to find the "sweet spot" where the on-target reaction proceeds efficiently while minimizing these side effects.

Strategies to Enhance Specificity:

• Reduce Incubation Time: Your time-course experiment is your best guide. Choose the earliest time point that provides acceptable on-target labeling (e.g., >80% modification). Covalent inhibition increases with incubation time, but so does the risk of non-specificity.[3]

• Decrease Probe Concentration: High concentrations of the electrophile can drive less favorable off-target reactions. Reduce the molar excess of the probe.

• Lower the Temperature: Performing the incubation at 4°C instead of room temperature will slow down all reactions, but it often slows the less specific, reactivity-driven off-target labeling more significantly than the affinity-driven on-target reaction.[13]

Section 3: Frequently Asked Questions (FAQs)

Q: What is the effect of reducing agents like DTT or TCEP in my buffer?

A: This is a critical point. Reducing agents contain free thiols (DTT) or are thiol-reactive (TCEP). They will compete with your target cysteine for the probe, effectively quenching the reaction. Your protein must be in a buffer free of reducing agents during the labeling incubation. If your protein requires a reducing agent for stability, you must perform a buffer exchange (e.g., using a desalting column) immediately before adding the covalent probe.

Q: How can I be certain the modification I'm observing is covalent?

A: Mass spectrometry is the definitive tool. A covalent modification will result in a persistent mass shift on the protein or peptide that is not disrupted by denaturation or reversed by dilution.[3] You can confirm this by:

• Intact Protein MS: Observing a mass addition corresponding to the mass of the probe on the intact protein.[3]

• Peptide Mapping (LC-MS/MS): After proteolytically digesting the labeled protein, you can pinpoint the exact residue that has been modified.[14][15][16]

Q: My probe has been dissolved in DMSO for a week. Is it still good?

A: Chloroacetamide probes can be susceptible to hydrolysis over time, especially when diluted in aqueous buffers.[6] It is always best practice to prepare solutions of the probe fresh from a DMSO stock immediately before use.[5] While DMSO stocks are generally more stable, long-term stability should be empirically tested if required.

Section 4: Experimental Protocols

Protocol 1: Time-Course Experiment to Determine Optimal Incubation Time

This protocol uses intact protein mass spectrometry to quickly assess the extent of labeling over time.

• Protein Preparation:

  • Prepare your target protein at a concentration of 5 µM in a suitable, reducing agent-free buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 8.0).

• Probe Preparation:

  • Prepare a 10 mM stock solution of 4-chloro-N-(pyrimidin-2-yl)butanamide in 100% DMSO.

  • Immediately before use, create a 500 µM working solution by diluting the stock in the same buffer as the protein. This minimizes the final DMSO concentration.

• Reaction Setup:

  • Set up four separate reaction tubes (e.g., 1.5 mL microcentrifuge tubes). Label them: 30 min, 1 hr, 4 hr, 24 hr.

  • To each tube, add 20 µL of the 5 µM protein solution.

  • Initiate the reaction by adding 2 µL of the 500 µM probe working solution to each tube (final concentration: ~45 µM probe, ~4.5 µM protein; a ~10x molar excess). Mix gently.

• Incubation:

  • Incubate the tubes at a constant temperature (e.g., room temperature, ~22°C).

• Quenching the Reaction:

  • At each time point (30 min, 1 hr, 4 hr, 24 hr), quench the corresponding reaction by adding a high concentration of a thiol-containing reagent. For example, add 2 µL of 1 M DTT to the tube to a final concentration of ~100 mM. This will consume any remaining unreacted probe.

• Sample Preparation for MS:

  • Immediately desalt the quenched samples to remove excess probe and quenching reagent using a method suitable for your protein (e.g., C4 ZipTip).

• Analysis:

  • Analyze the desalted samples by LC-MS on an instrument capable of resolving the unlabeled and labeled protein masses. Deconvolute the resulting spectra to determine the percentage of labeled protein at each time point. The optimal incubation time is the point where the labeling percentage plateaus at a satisfactory level.

References

• Popp, B. V., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry. [Link]

• Gabizon, R., et al. (2023). Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry. ACS Central Science. [Link]

• Kaur, P., & Jones, L. M. (2018). Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions. Molecules. [Link]

• Zhao, Z., et al. (2020). Best Practices for Design and Characterization of Covalent Chemical Probes. RSC Chemical Biology. [Link]

• García-García, C., et al. (2023). Structure-Based Optimization of Covalent, Small-Molecule Stabilizers of the 14-3-3σ/ERα Protein–Protein Interaction from Nonselective Fragments. Journal of Medicinal Chemistry. [Link]

• Vinogradova, E. V., et al. (2020). An activity-guided map of electrophile-cysteine interactions in primary human T cells. Cell Chemical Biology. [Link]

• Hwang, J., & Hladik, M. L. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology. [Link]

• Bissonnette, S. M., et al. (2006). Acid- and base-catalyzed hydrolysis of chloroacetamide herbicides. Journal of Agricultural and Food Chemistry. [Link]

• Gucinski, A. C. (2018). Structural Analysis of Proteins by Covalent Labeling and Mass Spectrometric Detection. University of Massachusetts Amherst. [Link]

• Shapiro, A. B. (2015). Do Cysteine thiol groups respond to the pH changes?. ResearchGate. [Link]

• Schmidt, K., et al. (2018). Reactivity of cysteines. ResearchGate. [Link]

• Lindley, H. (1962). The reaction of thiol compounds and chloroacetamide. 2. The reaction between chloroacetamide and cysteine peptides. Biochemical Journal. [Link]

• Resnick, E., et al. (2019). Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Journal of the American Chemical Society. [Link]

• Am Ende, C. W., et al. (2019). Selective Covalent Protein Modification by 4-Halopyridines Through Catalysis. ACS Chemical Biology. [Link]

• Zeh, H. M., et al. (2019). Biophysical and Proteomic Characterization Strategies for Cysteine Modifications in Ras GTPases. Methods in Molecular Biology. [Link]

• Zhang, T., et al. (2022). Advanced approaches of developing targeted covalent drugs. European Journal of Medicinal Chemistry. [Link]

• Ambrus, V., et al. (2023). Size-Dependent Target Engagement of Covalent Probes. Journal of Medicinal Chemistry. [Link]

• Gucinski, A. C., & Jones, L. M. (2021). Covalent Labeling with Diethylpyrocarbonate for Studying Protein Higher-Order Structure by Mass Spectrometry. Journal of Visualized Experiments. [Link]

• Kaur, P., & Jones, L. M. (2018). Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions. ResearchGate. [Link]

• Forman, H. J., et al. (2009). Transduction of Redox Signaling by Electrophile-Protein Reactions. Chemical Research in Toxicology. [Link]

• Zang, T., et al. (2023). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. [Link]

• Lee, C. C., et al. (2011). The kinetics of reaction between L-cysteine hydrochloride and some maleimides. ResearchGate. [Link]

• Shearer, B. G., et al. (2010). Identification and characterization of 4-chloro-N-(2-{[5-trifluoromethyl)-2-pyridyl]sulfonyl}ethyl)benzamide (GSK3787), a selective and irreversible peroxisome proliferator-activated receptor delta (PPARdelta) antagonist. Journal of Medicinal Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Chloro-N-methylpicolinamide. PubChem. [Link]

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• 4. Advanced approaches of developing targeted covalent drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acid- and base-catalyzed hydrolysis of chloroacetamide herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]

dealing with poor solubility of "4-chloro-N-(pyrimidin-2-yl)butanamide"

Welcome to the dedicated technical support center for 4-chloro-N-(pyrimidin-2-yl)butanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the poor solubility of this compound. Here, we provide field-proven insights and systematic troubleshooting protocols to ensure the successful integration of 4-chloro-N-(pyrimidin-2-yl)butanamide into your experimental workflows.

Frequently Asked Questions (FAQs)

Here are some of the most common questions our team encounters regarding the solubility of 4-chloro-N-(pyrimidin-2-yl)butanamide:

Q1: What are the predicted solubility characteristics of 4-chloro-N-(pyrimidin-2-yl)butanamide?

A: While specific experimental data is limited, an analysis of the molecule's structure—comprising a pyrimidine ring, a secondary amide, and a chloroalkane chain—suggests it is a poorly water-soluble compound. The pyrimidine and amide groups can engage in hydrogen bonding, offering some solubility in polar solvents. However, the hydrophobic chloroalkane chain will likely limit its aqueous solubility. The basic nitrogen atoms in the pyrimidine ring suggest that the compound's solubility will be pH-dependent.

Q2: What is the best initial approach for dissolving this compound?

A: We recommend starting with a small-scale solvent screening test. Begin with polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF), as these are often effective for compounds with similar structures. If the compound is intended for use in aqueous biological systems, a stock solution in DMSO can be prepared and then diluted into your aqueous medium. Be mindful of the final DMSO concentration to avoid experimental artifacts.

Q3: My compound dissolves in an organic solvent but precipitates when added to my aqueous buffer. What should I do?

A: This is a common issue known as "crashing out." It occurs when the compound is transferred from a high-solubility organic solvent to a low-solubility aqueous environment. To address this, you can try several strategies:

• Lower the final concentration: The simplest solution is often to work with a more dilute solution.

• Use a co-solvent system: Introduce a water-miscible organic solvent (a co-solvent) into your aqueous buffer to increase the compound's solubility.

• Adjust the pH: If your experimental conditions allow, acidifying the aqueous buffer may increase solubility.

• Employ solubilizing excipients: Surfactants or cyclodextrins can be used to encapsulate the compound and improve its aqueous solubility.

Q4: Can I heat the solution to improve solubility?

A: Yes, gently heating the solution can often increase the rate of dissolution and the amount of compound that can be dissolved. However, it is crucial to first assess the thermal stability of 4-chloro-N-(pyrimidin-2-yl)butanamide to avoid degradation. Also, be aware that the compound may precipitate out of solution as it cools to room temperature.

In-Depth Troubleshooting Guides

Guide 1: Systematic Solvent Screening

A systematic approach to solvent selection is the foundation for overcoming solubility challenges. This protocol will guide you through an efficient screening process.

Experimental Protocol: Small-Scale Solvent Screening

• Preparation: Dispense a small, pre-weighed amount (e.g., 1-5 mg) of 4-chloro-N-(pyrimidin-2-yl)butanamide into several small vials.

• Solvent Addition: Add a measured volume of a test solvent to the first vial. A good starting point is to aim for a concentration that is 10-fold higher than your final desired concentration.

• Observation at Room Temperature: Vigorously vortex the vial for 1-2 minutes and visually inspect for dissolution.

• Heating: If the compound is not fully dissolved, gently heat the vial while continuing to mix.

• Cooling: If the compound dissolves upon heating, allow the solution to cool to room temperature and then place it in a cold bath to check for precipitation.

• Repeat: Repeat steps 2-5 for each of the selected solvents.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile	Good for dissolving a wide range of organic molecules.
Polar Protic	Ethanol, Methanol, Isopropanol	Can participate in hydrogen bonding.
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	Moderate polarity, can be effective for some compounds.
Aqueous Buffers	Phosphate-Buffered Saline (PBS) at various pH values	To assess solubility in biologically relevant media.

Guide 2: Leveraging pH for Enhanced Solubility

The presence of basic nitrogen atoms in the pyrimidine ring of 4-chloro-N-(pyrimidin-2-yl)butanamide makes its solubility susceptible to changes in pH. By lowering the pH, these nitrogens can be protonated, leading to a significant increase in aqueous solubility.

Experimental Protocol: pH-Dependent Solubility Assessment

• Prepare Buffers: Prepare a series of buffers with a range of pH values (e.g., pH 2, 4, 6, 7.4, and 9).

• Add Compound: Add an excess of 4-chloro-N-(pyrimidin-2-yl)butanamide to each buffer.

• Equilibrate: Shake the samples at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Separate Solid: Centrifuge or filter the samples to remove any undissolved solid.

• Quantify: Measure the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV).

• Plot Data: Plot the measured solubility against the pH to determine the optimal pH range for dissolution.

Guide 3: Advanced Solubilization Techniques

If standard solvent and pH adjustments are insufficient, more advanced formulation strategies may be necessary.

• Co-solvents: These are water-miscible organic solvents that, when added to water, reduce the polarity of the solvent system, thereby increasing the solubility of non-polar compounds.[1] Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[]

• Surfactants: These molecules form micelles in aqueous solutions that can encapsulate hydrophobic compounds, increasing their apparent solubility.[3] Non-ionic surfactants like Tween® and Triton™ are commonly used.

• Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic parts of the molecule from the aqueous environment.[4][5]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical decision-making process for addressing the poor solubility of 4-chloro-N-(pyrimidin-2-yl)butanamide.

Caption: Decision tree for troubleshooting solubility issues.

References

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2011). American Pharmaceutical Review. [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024). Journal of Formulation Science & Bioavailability. [Link]

• Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. (n.d.). Purdue e-Pubs. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (n.d.). World Pharma Today. [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (2013). ISRN Pharmaceutics. [Link]

• 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharmaceuticals. [Link]

• Drug Solubility: Importance and Enhancement Techniques. (2012). ISRN Pharmaceutics. [Link]

• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. (2021). Journal of Reports in Pharmaceutical Sciences. [Link]

• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research. [Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (2022). Pharmaceutics. [Link]

• Simple Method (CHEM-SP) to Predict Solubility from 2-D Chemical Structures. (2020). Journal of Medicinal Chemistry. [Link]

• Solubility of pyrimidine derivatives in different organic solvents at different temperatures. (2016). World Scientific News. [Link]

• Physical Properties of Amides. (2024). Chemistry LibreTexts. [Link]

• Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. (2022). Molecular Pharmaceutics. [Link]

• Methods of Preparing Amorphous API and Amorphous Solid Dispersions. (2015). ResearchGate. [Link]

• Cyclodextrins as pharmaceutical solubilizers. (2007). ResearchGate. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2023). Pharmaceuticals. [Link]

• Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization. (1996). Journal of Pharmaceutical Sciences. [Link]

• Physical Properties of Haloalkanes and Haloarenes. (n.d.). CK-12 Foundation. [Link]

• Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. (2023). Molecules. [Link]

• Co-solvent - The 'Medicinal Magician' in The Laboratory. (n.d.). Shandong IRO Chelating Chemical Co., Ltd. [Link]

• Co-solvency and anti-solvent method for the solubility enhancement. (2024). LinkedIn. [Link]

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• 3. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Hydrolysis of Chloroacetamide Probes

Welcome to the technical support center for chloroacetamide probes. This guide is designed for researchers, scientists, and drug development professionals who utilize these powerful covalent tools. We understand that off-target reactions, such as hydrolysis, can compromise experimental results. This resource provides in-depth troubleshooting advice, scientifically-grounded explanations, and validated protocols to ensure the stability and specificity of your chloroacetamide probes.

Understanding the Problem: The Instability of the Chloroacetamide Warhead

Chloroacetamide probes are highly effective for targeting nucleophilic amino acid residues, particularly cysteine, due to the electrophilic nature of the carbon atom bonded to the chlorine.[1] This reactivity, however, also makes them susceptible to hydrolysis, a reaction where water or hydroxide ions act as nucleophiles, leading to the irreversible conversion of the chloroacetamide group into a non-reactive hydroxyacetamide derivative. This process effectively inactivates the probe, reducing its potency and potentially increasing background signal.

The primary mechanism of this degradation, especially under neutral to basic conditions, is a base-catalyzed bimolecular nucleophilic substitution (SN2) reaction.[2][3] In this reaction, a hydroxide ion (OH⁻) attacks the electrophilic carbon, displacing the chloride ion.[3] The rate of this hydrolysis is highly dependent on the pH of the solution; as the pH increases, the concentration of hydroxide ions rises, accelerating the degradation of the probe.[3][4][5] For instance, the half-life of chloroacetamide can decrease from approximately 1.5 years at pH 7 to just 53 days at pH 8.[4]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during experiments with chloroacetamide probes, providing explanations and actionable solutions.

High Background Signal in Labeling Experiments

Question: I'm observing high, non-specific background in my Western blots or fluorescence imaging after using my chloroacetamide probe. What could be the cause, and how can I fix it?

Answer: High background is often a symptom of either probe hydrolysis or off-target reactions.

• Primary Suspect: Probe Hydrolysis. If your probe has significantly hydrolyzed, you may be tempted to use a higher concentration to compensate, which can lead to non-specific binding of the parent molecule or its degradation products.

• Secondary Suspect: Off-Target Alkylation. While chloroacetamides are primarily reactive towards thiols, incorrect buffer pH can lead to the alkylation of other nucleophilic residues like amines (lysine, N-termini), imidazoles (histidine), and carboxylates (aspartate, glutamate).[6]

Solutions & Protocol Adjustments:

• Strict pH Control: This is the most critical factor. For most applications involving cysteine targeting, maintaining a pH between 6.5 and 7.5 is optimal. This range provides a favorable balance, as the desired reaction with the cysteine thiol is also pH-dependent and proceeds through the more nucleophilic thiolate anion (RS⁻).[7] Avoid basic buffers (pH > 8.0) for labeling experiments.

• Fresh Probe Solutions: Always prepare your chloroacetamide probe stock solution fresh immediately before use.[6] Do not store aqueous solutions of the probe, even at 4°C, for extended periods. If you must prepare a stock, use an anhydrous solvent like DMSO or DMF and store it at -80°C in small, single-use aliquots to prevent freeze-thaw cycles.[8]

• Optimize Probe Concentration: Titrate your probe to determine the lowest effective concentration that yields a specific signal. This minimizes the potential for both off-target binding and issues arising from minor hydrolysis.

• Buffer Selection: Use non-nucleophilic buffers. Buffers like HEPES, MES, and phosphate buffers are generally safe choices. Avoid buffers containing primary or secondary amines, such as Tris, as they can compete with your target for reaction with the probe.

• Include a Quenching Step: After your labeling reaction is complete, add a thiol-containing reagent like DTT or beta-mercaptoethanol to a final concentration of 10-20 mM to quench any unreacted probe. This prevents further labeling during sample processing and downstream analysis.

Loss of Probe Activity Over Time

Question: My chloroacetamide probe seems to lose its effectiveness, even when stored as a stock solution in DMSO. Why is this happening?

Answer: While much more stable than in aqueous solutions, chloroacetamide probes can still degrade over time, even in anhydrous solvents, if not stored correctly.

Solutions & Protocol Adjustments:

• Proper Storage is Paramount:

  • Solid Form: Store the lyophilized, solid probe at -20°C or -80°C in a desiccated container to protect it from moisture and light.[9]

  • Stock Solutions: For stock solutions in anhydrous DMSO or DMF, aliquot into single-use tubes to avoid repeated freeze-thaw cycles and the introduction of atmospheric moisture.[8] Store these aliquots at -80°C for long-term stability (up to 6 months).[8] For short-term storage, -20°C is acceptable for up to one month.[8]

• Quality of Solvent: Ensure your DMSO or DMF is anhydrous (less than 0.05% water). Water contamination in your "anhydrous" solvent is a common, and often overlooked, cause of gradual probe hydrolysis during storage.

• Light Sensitivity: Chloroacetamide is mildly light-sensitive.[6] Store both solid and stock solutions protected from light. Use amber vials or wrap tubes in aluminum foil.

Storage Condition	Recommended Temperature	Maximum Duration	Key Considerations
Solid (Lyophilized)	-20°C to -80°C	> 1 year	Keep desiccated and protected from light.[9]
Stock in Anhydrous DMSO	-80°C	6 months	Use single-use aliquots to prevent moisture contamination and freeze-thaw cycles.[8]
Stock in Anhydrous DMSO	-20°C	1 month	Suitable for short-term storage only.[8]
Aqueous Working Solution	4°C to Room Temperature	< 1 hour	Prepare immediately before use. Do not store.[6]

Visualizing the Hydrolysis Pathway

To better understand the degradation process, the following diagram illustrates the SN2 hydrolysis mechanism of a chloroacetamide probe.

Caption: SN2 hydrolysis of a chloroacetamide probe by a hydroxide ion.

Validated Experimental Protocol: Minimizing Hydrolysis During Protein Labeling

This protocol provides a step-by-step methodology for labeling a purified protein with a chloroacetamide probe while minimizing hydrolysis.

Objective: To achieve specific covalent labeling of cysteine residues with maximal probe efficiency.

Materials:

• Purified protein with accessible cysteine residue(s).

• Chloroacetamide probe (solid).

• Anhydrous DMSO.

• Reaction Buffer: 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.2.

• Quenching Solution: 1 M Dithiothreitol (DTT) in water.

• (Optional) Reducing Agent: 100 mM TCEP solution.

Workflow Diagram:

Caption: Experimental workflow for protein labeling with a chloroacetamide probe.

Procedure:

• Protein Preparation: a. Dissolve or dilute the purified protein in the Reaction Buffer to a final concentration of 1-10 µM. b. (Optional) If the target cysteine(s) are in a disulfide bond, add TCEP to a final concentration of 1-5 mM and incubate at room temperature for 30 minutes. Note: Do not use DTT for reduction prior to labeling as its free thiols will react with the probe.

• Probe Preparation (Perform Immediately Before Use): a. Allow the vial of solid chloroacetamide probe to equilibrate to room temperature before opening to prevent moisture condensation. b. Prepare a 10 mM stock solution by dissolving the required amount of probe in anhydrous DMSO. For example, dissolve 0.935 mg of a 93.5 g/mol probe in 1 mL of DMSO. Vortex briefly to ensure complete dissolution.

• Labeling Reaction: a. Add the freshly prepared probe stock solution to the protein sample to achieve the desired final concentration (typically a 10-fold molar excess over the protein). For example, add 10 µL of 10 mM probe stock to 990 µL of a 10 µM protein solution for a final probe concentration of 100 µM. b. Mix gently by pipetting or brief vortexing. c. Incubate the reaction at room temperature for 1-2 hours. Protect the reaction from light by wrapping the tube in aluminum foil. The optimal time may need to be determined empirically.

• Quenching: a. Add the Quenching Solution (DTT) to the reaction mixture to a final concentration of 10-20 mM. b. Incubate for 15 minutes at room temperature to ensure all unreacted probe is consumed.

• Analysis: a. The labeled protein is now ready for downstream applications such as SDS-PAGE, mass spectrometry, or activity assays.

This structured approach, centered on strict pH control and the use of freshly prepared reagents, provides a self-validating system to ensure that observed labeling is a result of specific probe-target interaction, not an artifact of degradation.

References

• PubChem. (n.d.). Chloroacetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Le, T. T., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology, 56(1), 353-363. Retrieved from [Link]

• Popsavin, M., et al. (2006). Acid- and base-catalyzed hydrolysis of chloroacetamide herbicides. Journal of Agricultural and Food Chemistry, 54(12), 4347-4354. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 2-chloroacetamide. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Chloroacetamide, 98%. Retrieved from [Link]

• Sorensen, A. T., et al. (2006). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. ResearchGate. Retrieved from [Link]

• Lindley, H. (1960). A study of the kinetics of the reaction between thiol compounds and chloroacetamide. Biochemical Journal, 74(3), 577-584. Retrieved from [Link]

• Gauthier, D. R., et al. (2020). A kinetic study of thiol addition to N-phenylchloroacetamide. Organic & Biomolecular Chemistry, 18(39), 7747-7753. Retrieved from [Link]

• Lindley, H. (1960). A study of the kinetics of the reaction between thiol compounds and choloracetamide. Biochemical Journal, 74(3), 577-584. Retrieved from [Link]

• National Center for Biotechnology Information. (1960). A study of the kinetics of the reaction between thiol compounds and chloroacetamide. PubMed Central. Retrieved from [Link]

• Counihan, J. L., et al. (2023). Cellular Exposure to Chloroacetanilide Herbicides Induces Distinct Protein Destabilization Profiles. ACS Chemical Biology, 18(8), 1735-1745. Retrieved from [Link]

• Špaček, P., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry, 27(9), 2038-2046. Retrieved from [Link]

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Reference Data & Comparative Studies

A Strategic Guide to Target Identification and Validation for 4-chloro-N-(pyrimidin-2-yl)butanamide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and validate the molecular targets of novel compounds, using "4-chloro-N-(pyrimidin-2-yl)butanamide" as a primary example. Given that this molecule is not extensively characterized in public literature, this document outlines a systematic, multi-pronged strategy, starting from initial hypothesis generation based on chemical structure and culminating in rigorous, multi-modal target validation in a physiologically relevant context.

The core structure of the compound, featuring a pyrimidin-2-yl amine moiety, offers a critical starting point. This scaffold is a well-established pharmacophore present in numerous approved drugs and clinical candidates, particularly within the class of protein kinase inhibitors like Imatinib and Nilotinib.[1] This chemical precedent provides a strong, rational basis to hypothesize that the primary targets of 4-chloro-N-(pyrimidin-2-yl)butanamide may belong to the human kinome. This guide will therefore proceed with this hypothesis, detailing the necessary experiments to confirm, or refute, this initial line of inquiry and to build a robust data package for any identified target.

Part 1: The Target Validation Funnel: A Strategic Workflow

Confident target validation is not the result of a single experiment but a process of accumulating orthogonal evidence.[2][3] The goal is to build an irrefutable case connecting the direct, physical binding of a compound to a specific protein target with a subsequent, target-dependent biological outcome. The workflow should follow a logical funnel, starting with broad, hypothesis-generating screens and progressively narrowing the focus with more definitive, resource-intensive assays.

Caption: The Target Validation Funnel workflow.

Part 2: Confirming Direct Target Engagement in a Cellular Milieu

The critical step in target validation is to demonstrate that the compound physically interacts with its putative target within an unperturbed, live-cell environment.[4] This moves beyond in-vitro experiments with purified protein, which can often produce misleading results, and confirms that the compound is cell-permeable and engages its target amidst the complexity of the cellular proteome. Two powerful and widely adopted techniques for this purpose are the Cellular Thermal Shift Assay (CETSA) and NanoBRET™ Target Engagement Assays.[5][6][7][8]

Method 1: Cellular Thermal Shift Assay (CETSA)

Principle: CETSA operates on the biophysical principle of ligand-induced thermal stabilization.[9] When a protein binds to a ligand (such as our compound), its conformational stability increases, resulting in a higher melting temperature (Tm). By heating cells to various temperatures, unbound proteins will denature and aggregate, while ligand-bound proteins remain soluble. The amount of soluble target protein remaining at each temperature can then be quantified, typically by Western blot or mass spectrometry.[8][10]

Experimental Protocol: Isothermal Dose-Response Fingerprint (ITDRFCETSA)

This variation of CETSA is particularly useful for quantifying the potency of target engagement in cells.[11] A single, optimal heating temperature is used while the compound concentration is varied.

• Cell Culture: Plate the relevant cell line (e.g., a cancer cell line showing sensitivity to the compound) and grow to ~80% confluency.

• Compound Incubation: Treat cells with a range of concentrations of 4-chloro-N-(pyrimidin-2-yl)butanamide (e.g., 0.1 nM to 30 µM) and a vehicle control (e.g., 0.1% DMSO) for 1-2 hours at 37°C.

• Heating Step: Harvest cells, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot cell suspensions into PCR tubes. Heat the samples to a pre-determined optimal temperature (e.g., 52°C, determined from a prior melt-curve experiment) for 3 minutes in a thermal cycler, leaving one vehicle sample at room temperature as a non-heated control.

• Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Separation of Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Quantification: Carefully collect the supernatant (containing the soluble protein fraction). Analyze the amount of the specific target protein in each sample using Western blotting. A non-target protein (e.g., GAPDH) should be used as a loading control and to demonstrate specificity.

• Data Analysis: Quantify the band intensities. Plot the normalized soluble protein fraction against the compound concentration and fit to a dose-response curve to determine the cellular IC50 for target engagement.

Method 2: NanoBRET™ Target Engagement Assay

Principle: This assay quantifies compound binding in live cells using Bioluminescence Resonance Energy Transfer (BRET).[7] The target protein is expressed as a fusion with a bright NanoLuc® luciferase. A fluorescent tracer that reversibly binds the target is added to the cells. When the tracer is bound, its close proximity to NanoLuc® results in energy transfer and a BRET signal. A test compound that binds the target will compete with the tracer, leading to a dose-dependent decrease in the BRET signal.[5][12][13] This method is exceptionally powerful for quantifying intracellular affinity.[14]

Experimental Protocol: Live-Cell Kinase Target Engagement

• Cell Preparation: Transfect HEK293T cells with a plasmid encoding the target kinase fused to NanoLuc® (N- or C-terminal fusion). After 18-24 hours, harvest and resuspend the cells in Opti-MEM.[13]

• Compound Plating: In a white 384-well assay plate, perform a serial dilution of 4-chloro-N-(pyrimidin-2-yl)butanamide to achieve the desired final concentration range.

• Tracer and Cell Addition: Add the specific NanoBRET® tracer (at a pre-determined EC80 concentration) to the cell suspension. Dispense the cell/tracer mix into the assay plate containing the compound.

• Equilibration: Incubate the plate for 2 hours at 37°C in a CO2 incubator to allow the compound to enter the cells and reach binding equilibrium with the target.[13]

• Substrate Addition & Reading: Add the NanoLuc® substrate solution (containing an extracellular NanoLuc® inhibitor to reduce background). Immediately read the plate on a luminometer capable of simultaneously measuring donor (450 nm) and acceptor (610 nm) emission.[13]

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the compound concentration and fit to a dose-response curve to determine the intracellular IC50.

Comparison of Target Engagement Methodologies

Feature	Cellular Thermal Shift Assay (CETSA)	NanoBRET™ Target Engagement Assay
Principle	Ligand-induced thermal stabilization of the target protein.[6]	Competitive displacement of a fluorescent tracer measured by BRET.[7]
Target Requirement	Endogenous or overexpressed protein. Requires a specific antibody for detection.	Requires genetic fusion of the target to NanoLuc® luciferase.[13]
Assay Format	Lytic endpoint assay (Western Blot, MS).[10]	Live-cell, real-time kinetic or endpoint assay.[14]
Throughput	Lower to medium, can be adapted to 96-well format.[6]	High, easily amenable to 384- and 1536-well formats.
Key Advantage	Label-free; can be used for endogenous proteins without genetic modification.[9]	Highly quantitative for affinity (IC50) and residence time determination in live cells.[7][14]
Key Limitation	Less sensitive for low-affinity compounds; can be challenging to optimize.[11]	Requires creation of a fusion protein, which may not be suitable for all targets.

Part 3: Orthogonal Validation: Linking Target Engagement to Cellular Function

Confirming that a compound binds a target is necessary, but not sufficient. True validation requires demonstrating that this binding event is the cause of the compound's observed biological effect (e.g., inhibition of cell proliferation).[2][15] The most rigorous way to establish this causal link is through genetic inactivation of the target.

The Logic of Genetic Validation: If 4-chloro-N-(pyrimidin-2-yl)butanamide exerts its phenotypic effect by inhibiting Target X, then cells lacking Target X should be resistant to the compound.

Caption: Logic of a CRISPR-based target validation experiment.

Workflow Outline: CRISPR/Cas9 Knockout Validation

• Design & Clone: Design two or more unique sgRNAs targeting early exons of the gene for the putative target. Clone into a suitable Cas9 expression vector.

• Transfection & Selection: Transfect the sensitive cell line with the sgRNA/Cas9 plasmids. Select for transfected cells (e.g., using puromycin).

• Clonal Isolation: Isolate single-cell clones by limiting dilution.

• Verification: Expand clones and verify target knockout by Western blot (to confirm protein loss) and Sanger sequencing of the genomic locus (to confirm frameshift mutations).

• Comparative Assay: Perform a cell viability assay (e.g., CellTiter-Glo®) comparing the dose-response of 4-chloro-N-(pyrimidin-2-yl)butanamide in the validated knockout clones versus the parental wild-type cells. A significant rightward shift in the EC50 curve for the knockout cells provides powerful evidence of on-target activity.

Part 4: Comparative Analysis with an Alternative Modulator

The final piece of the validation puzzle is to compare the biological effects of your compound with a known, well-characterized modulator of the validated target. This helps ensure that the observed phenotype is genuinely due to modulation of that specific target and not an unexpected off-target effect of your compound's chemical scaffold.

Data Comparison Table:

Here, we present a hypothetical data summary comparing our compound to "Inhibitor-Y," a known potent and selective inhibitor of our validated target, "Kinase X."

Parameter	4-chloro-N-(pyrimidin-2-yl)butanamide	Inhibitor-Y (Reference Compound)	Interpretation
Kinase X Enzymatic IC50	75 nM	10 nM	Both compounds inhibit the purified enzyme. Inhibitor-Y is more potent in vitro.
Kinase X Cellular Target Engagement IC50 (CETSA)	250 nM	45 nM	Both compounds enter cells and bind the target. The potency difference is maintained.
Cell Viability EC50 (Wild-Type Cells)	500 nM	90 nM	Both compounds inhibit cell proliferation with a potency that correlates with target engagement.
Cell Viability EC50 (Kinase X KO Cells)	> 30,000 nM	> 30,000 nM	The >60-fold shift to inactivity in KO cells for our compound confirms the phenotype is on-target.

This multi-faceted approach, combining biophysical, cellular, and genetic techniques, provides the rigorous, cross-validated evidence required by the drug discovery community to confidently name the target of a novel compound.

References

• Promega Corporation. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual. [URL: https://www.promega.
• University College London. Target Identification and Validation (Small Molecules). [URL: https://www.ucl.ac.
• Promega Corporation. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol. [URL: https://www.promega.com/resources/protocols/technical-manuals/101/nanobret-te-intracellular-bet-brd-assay-protocol/]
• Al-Sanea, M. M., et al. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 12(12), e4441. [URL: https://bio-protocol.org/e4441]
• AntBio. Post-Identification Target Validation: Critical Steps in Small-Molecule. [URL: https://www.antpedia.com/news/64/2043815.html]
• EUbOPEN. NanoBRET assays to assess cellular target engagement of compounds. [URL: https://www.eubopen.org/sites/default/files/2020-11/EUbOPEN_SOP_NanoBRET_v1.0.pdf]
• Promega Corporation. NanoBRET® Target Engagement BET BRD Assays. [URL: https://www.promega.com/products/drug-discovery/target-engagement-assays/nanobret-target-engagement-bet-brd-assays/]
• ResearchGate. Identification and validation of protein targets of bioactive small molecules. [URL: https://www.researchgate.net/publication/221919917_Identification_and_validation_of_protein_targets_of_bioactive_small_molecules]
• Al-Ghorbani, M., et al. (2017). Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. BMC Chemistry, 11(1), 58. [URL: https://bmcchem.biomedcentral.com/articles/10.1186/s13065-017-0286-9]
• Jafari, R., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1473, 239-257. [URL: https://www.ncbi.nlm.nih.gov/books/NBK385321/]
• Chemspace. Target Identification and Validation in Drug Discovery. [URL: https://chem-space.
• Orman, M., et al. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 16(11), 2267-2277. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8596644/]
• Promega Corporation. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay. [URL: https://www.promega.com/products/drug-discovery/target-engagement-assays/]
• Danaher Life Sciences. Importance of Target Identification & Validation in Drug Development. [URL: https://www.danaher.
• ResearchGate. An overview of the 2- Aminopyrimidine derivatives as antimicrobial agents. [URL: https://www.researchgate.
• News-Medical.Net. Cellular Thermal Shift Assay (CETSA). [URL: https://www.news-medical.net/life-sciences/Cellular-Thermal-Shift-Assay-(CETSA).aspx]
• CETSA®. The Cellular Thermal Shift Assay. [URL: https://www.cetsa.com/]
• World Journal of Advanced Research and Reviews. An overview on synthesis and biological activity of pyrimidines. [URL: https://wjarr.com/sites/default/files/WJARR-2022-0994.pdf]
• ResearchGate. (PDF) An overview on synthesis and biological activity of pyrimidines. [URL: https://www.researchgate.net/publication/363294370_An_overview_on_synthesis_and_biological_activity_of_pyrimidines]
• Journal of Chemical and Pharmaceutical Research. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. [URL: https://www.jocpr.

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"4-chloro-N-(pyrimidin-2-yl)butanamide" vs iodoacetamide probes for cysteine labeling

An In-Depth Comparative Guide to Cysteine Labeling Probes: Iodoacetamide vs. 4-chloro-N-(pyrimidin-2-yl)butanamide

In the landscape of chemical biology and drug discovery, the selective labeling of cysteine residues in proteins is a cornerstone technique. It enables the study of protein structure, function, and dynamics, and is pivotal in the development of targeted covalent inhibitors. Among the arsenal of reagents used for this purpose, haloacetamides, particularly iodoacetamide (IAM), have long been considered a benchmark due to their high reactivity. However, the quest for probes with improved specificity and tailored reactivity profiles is ongoing. This guide provides a detailed comparison between the well-established iodoacetamide and a more complex chloroacetamide derivative, 4-chloro-N-(pyrimidin-2-yl)butanamide, offering insights for researchers, scientists, and drug development professionals.

The Chemistry of Covalent Labeling at Cysteine

Cysteine, with its nucleophilic thiol side chain (-SH), is a prime target for electrophilic reagents. The reactivity of the thiol is highly dependent on its protonation state, with the deprotonated thiolate form (-S⁻) being significantly more nucleophilic. The pKa of the cysteine thiol is typically around 8.3, but the local protein microenvironment can drastically alter this, leading to a population of highly reactive thiolates at physiological pH.

Haloacetamide probes exploit this nucleophilicity through an Sₙ2 reaction, where the thiolate attacks the α-carbon of the haloacetamide, displacing the halide and forming a stable thioether bond. The efficiency of this reaction is governed by two key factors: the reactivity of the electrophile and the nucleophilicity of the target cysteine.

Iodoacetamide (IAM): The Workhorse of Cysteine Alkylation

Iodoacetamide is a simple yet powerful reagent for cysteine modification. Its utility stems from the excellent leaving group ability of iodine, which makes the α-carbon highly susceptible to nucleophilic attack by the cysteine thiolate.

Mechanism of Action:

The reaction between iodoacetamide and a cysteine residue proceeds via a straightforward Sₙ2 mechanism. The thiolate anion attacks the carbon atom bearing the iodine, leading to the formation of a stable thioether linkage and the displacement of the iodide ion.

Reaction of Iodoacetamide with Cysteine.

Advantages of Iodoacetamide:

• High Reactivity: The carbon-iodine bond is relatively weak, making iodine an excellent leaving group and rendering IAM highly reactive towards nucleophiles like cysteine thiolates.

• Broad Applicability: Its small size and high reactivity allow it to label a wide range of accessible cysteine residues, making it a useful tool for general protein alkylation, such as in sample preparation for proteomics to prevent disulfide bond formation.

Disadvantages of Iodoacetamide:

• Lack of Specificity: The high reactivity of IAM can be a double-edged sword. It can lead to off-target modifications of other nucleophilic residues, such as histidine, lysine, and methionine, particularly at higher pH or with prolonged incubation times.

• Light Sensitivity: Iodoacetamide solutions can be sensitive to light, which can lead to the formation of reactive iodine species that can cause unwanted side reactions.

4-chloro-N-(pyrimidin-2-yl)butanamide: A Chloroacetamide with Potential for Tuned Reactivity

While specific data on 4-chloro-N-(pyrimidin-2-yl)butanamide is not as widespread as for iodoacetamide, we can infer its properties based on the general characteristics of chloroacetamides and the influence of its additional chemical moieties.

Mechanism of Action:

Similar to iodoacetamide, 4-chloro-N-(pyrimidin-2-yl)butanamide reacts with cysteine via an Sₙ2 mechanism. However, the reactivity is modulated by the poorer leaving group ability of chloride compared to iodide.

Reaction of a Generic Chloroacetamide with Cysteine.

Potential Advantages of 4-chloro-N-(pyrimidin-2-yl)butanamide:

• Increased Specificity: The lower intrinsic reactivity of the chloroacetamide moiety compared to iodoacetamide can translate to higher specificity for more reactive cysteine residues. This allows for the preferential labeling of cysteines with lower pKa values, which are often found in enzyme active sites or other functionally important regions.

• Tunable Reactivity: The pyrimidinyl group can potentially influence the reactivity of the probe through electronic effects or by participating in non-covalent interactions with the target protein, potentially guiding the probe to specific binding pockets.

• Greater Stability: Chloroacetamide derivatives are generally more stable in solution and less light-sensitive than their iodo- counterparts.

Potential Disadvantages of 4-chloro-N-(pyrimidin-2-yl)butanamide:

• Slower Reaction Kinetics: The reduced reactivity means that labeling may require longer incubation times or higher concentrations of the probe compared to iodoacetamide.

• Steric Hindrance: The bulkier pyrimidinylbutanamide side chain may restrict access to sterically hindered cysteine residues that would be accessible to the smaller iodoacetamide.

Head-to-Head Comparison: Iodoacetamide vs. Chloroacetamides

Feature	Iodoacetamide	4-chloro-N-(pyrimidin-2-yl)butanamide (and Chloroacetamides in general)
Reactivity	Very High	Moderate to High
Specificity	Lower	Potentially Higher
Reaction Speed	Fast	Slower
Off-target Reactions	More prone to modify other nucleophilic residues	Less prone to off-target modifications
Stability	Less stable, light-sensitive	More stable
Steric Accessibility	High (small size)	Lower (bulkier structure)
Ideal Application	General, non-specific cysteine blocking	Targeted labeling of hyper-reactive cysteines, covalent fragment screening

Experimental Protocols

The following are generalized protocols for cysteine labeling. Optimal conditions (concentration, incubation time, temperature, and pH) should be empirically determined for each specific protein and probe.

Protocol 1: General Cysteine Alkylation with Iodoacetamide

This protocol is suitable for irreversibly blocking all accessible cysteine residues, for example, prior to protein digestion in proteomics workflows.

Workflow for general cysteine alkylation using Iodoacetamide.

Protocol 2: Targeted Cysteine Labeling with a Chloroacetamide Probe

This protocol is designed for situations where selective labeling of a reactive cysteine is desired.

Workflow for targeted cysteine labeling with a chloroacetamide.

Conclusion and Future Perspectives

The choice between iodoacetamide and a chloroacetamide derivative like 4-chloro-N-(pyrimidin-2-yl)butanamide is dictated by the specific experimental goal. Iodoacetamide remains an excellent choice for comprehensive, non-selective alkylation of cysteine residues due to its high reactivity. However, for applications requiring greater specificity, such as the identification of functionally important hyper-reactive cysteines or the development of targeted covalent inhibitors, chloroacetamides offer a distinct advantage. Their attenuated reactivity allows for a finer distinction between cysteine residues based on their local microenvironment.

The pyrimidinyl moiety in 4-chloro-N-(pyrimidin-2-yl)butanamide suggests its potential utility in fragment-based drug discovery, where the pyrimidine could form key interactions within a protein's binding pocket, guiding the covalent reaction. Future studies directly comparing the labeling profiles of this specific probe against iodoacetamide on a proteome-wide scale would be invaluable in fully elucidating its selectivity and potential as a research tool. As the field of chemical proteomics advances, the development and characterization of such tailored covalent probes will undoubtedly continue to be a major driver of discovery.

References

• General Principles of Covalent Labeling: Chemical Probes for Protein-Specific Covalent Labeling. Angewandte Chemie International Edition. [Link]

• Reactivity of Cysteine: Cysteine-Targeted Covalent Inhibition: A Primer for Drug Discovery. RSC Medicinal Chemistry. [Link]

• Chloroacetamide Reactivity and Use in Covalent Inhibition: Covalent Modification of Non-catalytic Cysteines in Enzymes. Biochemistry. [Link]

• Fragment-Based Covalent Ligand Discovery: Fragment-Based Discovery of Covalent Kinase Inhibitors. Topics in Medicinal Chemistry. [Link]

A Senior Application Scientist's Guide to Covalent Kinase Inhibitors: A Comparative Analysis Featuring the 4-chloro-N-(pyrimidin-2-yl)butanamide Scaffold

In the landscape of targeted therapeutics, covalent kinase inhibitors have re-emerged as a dominant class of drugs, prized for their potential to achieve profound and durable target inhibition.[1][2] Unlike their reversible counterparts, which rely on a continuous equilibrium of binding and dissociation, covalent inhibitors form a stable, lasting bond with their protein target. This guide provides an in-depth comparison of the chemical principles and experimental evaluation of covalent kinase inhibitors, using the "4-chloro-N-(pyrimidin-2-yl)butanamide" structure as a representative chemical starting point and comparing it to clinically successful agents.

Part 1: The Covalent Mechanism - A Paradigm of Potency and Duration

The fundamental principle of a targeted covalent inhibitor (TCI) is a two-step mechanism of action. Initially, the inhibitor non-covalently and reversibly binds to the target protein's active site, driven by shape complementarity and intermolecular forces. This initial binding event positions a reactive electrophilic group, or "warhead," in close proximity to a nucleophilic amino acid residue (most commonly cysteine) on the target protein.[2] In the second step, this proximity facilitates the formation of a stable covalent bond, effectively and irreversibly inactivating the enzyme.[3]

This mechanism offers several key advantages:

• Enhanced Potency: The irreversible nature of the bond can lead to a level of inhibition that is not solely dependent on the drug's concentration in circulation.

• Prolonged Pharmacodynamics: The duration of the drug's effect is tied to the turnover rate of the target protein rather than the pharmacokinetic half-life of the drug itself.[4]

• Overcoming Resistance: Covalent inhibitors can be designed to overcome certain forms of acquired resistance, such as mutations that decrease the binding affinity of reversible inhibitors.

Caption: Fig 1. Two-step mechanism of covalent inhibition.

Part 2: Deconstructing the Scaffold: 4-chloro-N-(pyrimidin-2-yl)butanamide

While not an established kinase inhibitor itself, "4-chloro-N-(pyrimidin-2-yl)butanamide" contains the two essential components of a targeted covalent inhibitor: a recognition scaffold (the pyrimidine ring) and an electrophilic warhead (the chloroacetamide group).

• The Recognition Scaffold (N-(pyrimidin-2-yl)): The pyrimidine ring is a privileged structure in kinase inhibitor design. It frequently acts as a "hinge-binder," forming critical hydrogen bonds with the backbone of the kinase's ATP-binding pocket, mimicking the interactions of adenine in ATP.

• The Electrophilic Warhead (4-chlorobutanamide): The α-chloroacetamide moiety is a well-characterized electrophile used to target cysteine residues.[5] It reacts with the thiol side chain of cysteine via a nucleophilic substitution reaction, forming a stable thioether bond.[6] Chloroacetamides are considered "tunable" warheads; their reactivity can be modulated by nearby chemical groups, which is a key consideration in balancing on-target potency with off-target reactivity that could lead to toxicity.[5][7]

Part 3: A Comparative Look at Clinically Approved Covalent Inhibitors

The true potential of a scaffold like 4-chloro-N-(pyrimidin-2-yl)butanamide can be understood by comparing its core components to those of FDA-approved covalent kinase inhibitors. The acrylamide moiety has been a particularly successful warhead in numerous approved drugs.[6][8]

Inhibitor	Primary Target(s)	Warhead	Disease Indication
Ibrutinib	Bruton's Tyrosine Kinase (BTK)	Acrylamide	Chronic Lymphocytic Leukemia[9]
Osimertinib	EGFR (T790M mutant)	Acrylamide	Non-Small Cell Lung Cancer[2][3]
Afatinib	EGFR, HER2	Acrylamide	Non-Small Cell Lung Cancer[3]
Neratinib	HER2, EGFR	Acrylamide	Breast Cancer[3]

This comparison highlights that while the acrylamide warhead is prevalent, the underlying scaffolds are highly optimized to confer selectivity for their respective kinase targets. The chloroacetamide warhead in our model compound offers an alternative with a different reactivity profile that could be exploited to achieve unique selectivity or overcome resistance to acrylamide-based inhibitors.[8]

Part 4: Essential Experimental Workflows for Covalent Inhibitor Characterization

Evaluating a novel covalent inhibitor requires a rigorous, multi-step experimental cascade to confirm its mechanism, potency, and selectivity.

Caption: Fig 2. A tiered workflow for covalent inhibitor evaluation.

Protocol 1: Confirmation of Covalent Binding via Intact Protein Mass Spectrometry

Expertise & Causality: This is the foundational experiment. Before investing resources in complex cellular assays, you must obtain direct, unambiguous evidence that the compound forms a covalent bond with the target protein. A mass shift equal to the molecular weight of the inhibitor confirms the covalent mechanism.[10][11]

Methodology:

• Incubation: Incubate the purified target kinase (e.g., 2-5 µM) with a 5- to 10-fold molar excess of the covalent inhibitor. A vehicle control (e.g., DMSO) must be run in parallel. Allow the reaction to proceed for 1-2 hours at room temperature.

• Sample Cleanup: Desalt the protein sample to remove unreacted inhibitor and buffer salts, which can interfere with mass spectrometry. A C4 reverse-phase ZipTip is suitable for this purpose.

• Mass Spectrometry Analysis: Analyze the sample via Liquid Chromatography-Mass Spectrometry (LC-MS). The protein is ionized (typically by electrospray ionization) and its mass-to-charge (m/z) ratio is measured.

• Data Deconvolution: Use deconvolution software to transform the raw m/z spectrum into an intact protein mass.

• Validation: Compare the mass of the inhibitor-treated protein to the vehicle control. A successful covalent reaction will result in a mass increase corresponding to the molecular weight of the inhibitor.[12]

Protocol 2: Measuring Downstream Target Inhibition in a Cellular Context

Expertise & Causality: Once covalent binding is confirmed biochemically, it is critical to demonstrate that the inhibitor engages its target in the complex environment of a living cell and produces a functional consequence.[13] A Western blot analyzing the phosphorylation state of a direct downstream substrate is a robust method to measure target engagement and functional pathway inhibition.

Methodology:

• Cell Treatment: Plate cells known to have an active signaling pathway dependent on the target kinase. Treat the cells with a dose-response curve of the inhibitor for a specified time (e.g., 2-6 hours). Include a vehicle control.

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation states of proteins.

• Protein Quantification: Determine the total protein concentration of each lysate using a standard method (e.g., BCA assay) to ensure equal loading for the Western blot.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by molecular weight using SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the phosphorylated form of the kinase's direct substrate (e.g., anti-phospho-ERK if targeting MEK).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection and Analysis: Add a chemiluminescent substrate and image the blot. A decrease in the phospho-protein signal with increasing inhibitor concentration indicates successful target inhibition in the cell. The blot should be stripped and re-probed for the total protein of the substrate and a loading control (e.g., GAPDH) to ensure the observed effects are due to inhibition of phosphorylation, not protein degradation.

Caption: Fig 3. Inhibition of the EGFR pathway by a covalent inhibitor.

Part 5: The Critical Challenge of Selectivity

A key challenge in developing covalent inhibitors is ensuring selectivity.[14] The reactive warhead, if not properly attenuated or directed by a highly specific scaffold, can react with unintended proteins, particularly those with accessible cysteines, leading to off-target toxicity. Therefore, kinome-wide selectivity profiling and assessment of reactivity towards ubiquitous nucleophiles like glutathione are mandatory steps in the derisking process.[2][14]

Conclusion

The "4-chloro-N-(pyrimidin-2-yl)butanamide" structure, while a simple chemical entity, provides a valuable framework for discussing the core principles of modern covalent kinase inhibitor design. Its pyrimidine core represents a proven strategy for achieving kinase recognition, while the chloroacetamide warhead offers a viable, reactive group for covalent bond formation. By applying a rigorous experimental cascade—from initial mass spectrometry confirmation of covalent binding to detailed cellular pathway analysis and comprehensive selectivity profiling—researchers can effectively evaluate and optimize such scaffolds. The continued success of covalent inhibitors in the clinic underscores the power of this therapeutic modality, and a deep understanding of their comparative chemistry and biological evaluation is essential for any scientist in the field of drug discovery.

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A-Comparative-Guide-to-the-Proteome-Wide-Selectivity-Profiling-of-4-chloro-N-pyrimidin-2-yl-butanamide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Selectivity in Covalent Probe Development

The advent of covalent chemical probes and drugs has revolutionized the study of protein function and the therapeutic landscape. Their ability to form a stable, long-lasting bond with their target protein offers distinct advantages in terms of potency and duration of action. However, this irreversibility also presents a significant challenge: off-target interactions can lead to unintended biological consequences and potential toxicity. Therefore, a rigorous and comprehensive understanding of a covalent ligand's proteome-wide selectivity is not just a matter of due diligence but a critical step in the validation of a chemical tool and the development of a safe and effective therapeutic.

This guide focuses on 4-chloro-N-(pyrimidin-2-yl)butanamide , a compound featuring a reactive chloroacetamide "warhead" and a pyrimidine recognition element. The chloroacetamide moiety is known to covalently modify nucleophilic residues, primarily cysteines, making this compound a potential tool for interrogating specific protein functions. Here, we provide a comparative analysis of state-of-the-art chemoproteomic methodologies for defining the selectivity of this and similar covalent compounds across the entire proteome. We will delve into the "why" behind experimental choices, offering field-proven insights to guide your research.

Deconstructing the Probe: 4-chloro-N-(pyrimidin-2-yl)butanamide

A thorough analysis of the compound's structure provides a foundation for understanding its potential interactions:

• The Warhead: Chloroacetamide: This electrophilic group is designed to react with nucleophilic amino acid side chains. Cysteine, with its highly reactive thiol group, is the most common target. The efficiency and specificity of this reaction are key determinants of the compound's overall selectivity.

• The Recognition Element: Pyrimidin-2-yl: This nitrogen-containing heterocycle is likely responsible for guiding the molecule to specific protein binding pockets through non-covalent interactions such as hydrogen bonding and π-stacking. The affinity and specificity of these initial interactions are crucial for positioning the warhead for a successful covalent reaction with a nearby nucleophilic residue.

• The Linker: Butanamide: The four-carbon linker provides flexibility, allowing the warhead and recognition element to adopt an optimal orientation for binding and reaction.

Comparative Analysis of Selectivity Profiling Methodologies

Several powerful techniques can be employed to map the interaction landscape of a covalent probe. Here, we compare two of the most prominent and informative approaches: Activity-Based Protein Profiling (ABPP) and the Cellular Thermal Shift Assay (CETSA).

Feature	Activity-Based Protein Profiling (ABPP)	Cellular Thermal Shift Assay (CETSA)
Principle	Competitive displacement of a broad-reactivity probe by the compound of interest at reactive amino acid sites.	Ligand-induced thermal stabilization of target proteins.[1][2][3][4][5]
Primary Output	Identification and quantification of proteins covalently modified by the compound.[6][7]	Assessment of target engagement by observing shifts in protein melting temperatures.[1][2][3][4][5]
Strengths	Directly identifies covalent binding sites. High sensitivity and proteome-wide coverage.[8]	Does not require modification of the compound. Reflects target engagement in a native cellular context.[1][3]
Limitations	Typically requires synthesis of a tagged version of the probe for enrichment, which may alter its properties.	Does not directly identify the binding site. May not detect interactions that do not induce thermal stabilization.
Best For...	Unbiased, proteome-wide discovery of covalent targets and off-targets.[8][9][10]	Confirming target engagement of the unmodified compound in intact cells.[1][2][3][4][5]

Experimental Protocols: A Step-by-Step Guide

Protocol 1: Competitive Activity-Based Protein Profiling (ABPP) for Target Identification

This protocol outlines a standard workflow for identifying the direct targets of 4-chloro-N-(pyrimidin-2-yl)butanamide in a competitive ABPP experiment.

Workflow Diagram:

Caption: Competitive ABPP workflow.

Methodology:

• Cell Culture and Treatment: Culture cells to a suitable density and treat with either vehicle (DMSO) or varying concentrations of 4-chloro-N-(pyrimidin-2-yl)butanamide for a defined period.

• Cell Lysis: Harvest and lyse the cells under non-denaturing conditions to preserve protein structure and function.

• Probe Labeling: Treat the lysates with a broad-spectrum, cysteine-reactive "clickable" probe (e.g., iodoacetamide-alkyne). This probe will label cysteines that are not already blocked by the test compound.

• Click Chemistry: Perform a copper-catalyzed or strain-promoted alkyne-azide cycloaddition to attach a reporter tag (e.g., biotin-azide) to the probe-labeled proteins.[11]

• Enrichment: Use streptavidin-coated beads to enrich for the biotinylated proteins, effectively isolating the proteins that were labeled by the clickable probe.

• Proteomic Analysis: Digest the enriched proteins into peptides and analyze them by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for identification and quantification.

• Data Analysis: Compare the abundance of each identified protein between the vehicle- and compound-treated samples. Proteins that show a significant, dose-dependent decrease in abundance in the compound-treated samples are considered direct targets.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol describes how to use CETSA to validate the engagement of 4-chloro-N-(pyrimidin-2-yl)butanamide with its targets in intact cells.[1][2][3][4][5]

Workflow Diagram:

Caption: CETSA workflow.

Methodology:

• Cell Treatment: Treat intact cells with either vehicle or 4-chloro-N-(pyrimidin-2-yl)butanamide.

• Heating: Aliquot the treated cells and heat them to a range of temperatures (e.g., from 40°C to 70°C).

• Cell Lysis and Separation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction (containing denatured, aggregated proteins) by centrifugation.

• Protein Quantification: Quantify the amount of a specific target protein remaining in the soluble fraction at each temperature using methods such as Western blotting or, for a proteome-wide scale, mass spectrometry.

• Data Analysis: Plot the percentage of soluble protein as a function of temperature to generate "melting curves." A shift in the melting curve to a higher temperature in the presence of the compound indicates that it has bound to and stabilized the target protein.

Interpreting the Results: A Unified View of Selectivity

The true power of this dual-methodological approach lies in the synthesis of the data.

• High-Confidence Targets: Proteins identified as significant hits in both the ABPP and CETSA experiments are considered high-confidence targets. The ABPP data confirms a direct covalent interaction, while the CETSA data validates that this interaction occurs and leads to target stabilization in a cellular context.

• Potential Off-Targets: The ABPP experiment may reveal a broader list of potential off-targets. The CETSA results can then be used to prioritize these for further investigation. Off-targets that are also stabilized in the CETSA experiment are of higher concern.

• Discrepant Results: In some cases, a protein may be identified in one assay but not the other. For example, a protein may be identified by ABPP but not show a thermal shift in CETSA. This could indicate a low-occupancy interaction or a binding event that does not significantly alter the protein's thermal stability. Conversely, a CETSA hit not seen in ABPP may suggest a non-covalent interaction or an indirect effect on a protein complex.

Conclusion: Towards a Comprehensive Selectivity Profile

The rigorous selectivity profiling of a covalent compound like 4-chloro-N-(pyrimidin-2-yl)butanamide is a multifaceted endeavor. By combining the direct target identification power of Activity-Based Protein Profiling with the in-cell target engagement validation of the Cellular Thermal Shift Assay, researchers can build a comprehensive and reliable map of their compound's interactions. This integrated approach provides the necessary depth of understanding to confidently advance a chemical probe for basic research or a lead compound in a drug discovery pipeline.

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A Senior Application Scientist's Guide to Competitive Binding Assays: Characterizing "4-chloro-N-(pyrimidin-2-yl)butanamide"

For researchers, scientists, and drug development professionals, the precise characterization of a novel compound's binding affinity to its biological target is a cornerstone of early-phase drug discovery. This guide provides an in-depth, technical comparison of competitive binding assays, using the hypothetical compound "4-chloro-N-(pyrimidin-2-yl)butanamide" as a case study. While public domain data on this specific molecule is scarce, its pyrimidine core suggests a potential interaction with ATP-binding sites, particularly within the kinase family of enzymes.[1][2][3][4][5]

This guide will therefore focus on a plausible and well-documented target: the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase frequently targeted by pyrimidine-based inhibitors.[2][3] We will explore the principles of competitive binding, compare different assay formats, and provide detailed, field-proven protocols to empower you in your research.

The Principle of Competitive Binding: Unveiling Affinity Through Displacement

A competitive binding assay is a powerful technique to determine the binding affinity of a test compound (the "competitor") by measuring its ability to displace a known, labeled ligand (the "tracer" or "probe") from its target protein.[6][7][8] The fundamental principle is that the test compound and the labeled ligand will compete for the same binding site on the target.[6][9] The higher the affinity of the test compound, the lower the concentration required to displace the labeled ligand, resulting in a measurable change in signal.[7] This relationship allows for the determination of the half-maximal inhibitory concentration (IC50), which can then be used to calculate the inhibitory constant (Ki), a direct measure of binding affinity.[6][10][11]

Caption: Principle of a competitive binding assay.

Comparative Analysis of Competitive Binding Assay Formats

The choice of assay format is critical and depends on factors such as the nature of the target, available reagents, and desired throughput. Here, we compare two widely used methods for kinase binding assays: Radioligand Binding Assays and Fluorescence Polarization Assays.

Feature	Radioligand Binding Assay (RBA)	Fluorescence Polarization (FP) Assay
Principle	Measures the displacement of a radiolabeled ligand from the target.[10][11][12]	Measures the change in polarization of emitted light from a fluorescently labeled ligand upon binding to the target.[13][14][15][16]
Advantages	"Gold standard" for affinity determination, high sensitivity, and direct measurement of binding.[10][17]	Homogeneous (no-wash) format, non-radioactive, amenable to high-throughput screening.[16]
Disadvantages	Requires handling and disposal of radioactive materials, filtration and wash steps can be cumbersome.[12]	Can be susceptible to interference from fluorescent compounds or light scattering, requires a significant change in molecular weight upon binding.[14][18]
Best Suited For	Detailed characterization of lead compounds, validation of primary screening hits.	High-throughput screening of large compound libraries, initial hit identification.

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be self-validating, incorporating necessary controls for robust and reproducible data.

Protocol 1: Radioligand Filtration Binding Assay for EGFR

This protocol is adapted for determining the binding affinity of "4-chloro-N-(pyrimidin-2-yl)butanamide" to human EGFR expressed in cell membranes.

Materials:

• Human EGFR-expressing cell membranes

• [³H]-Erlotinib (Radioligand)

• Unlabeled Erlotinib (Reference Competitor)

• "4-chloro-N-(pyrimidin-2-yl)butanamide" (Test Compound)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 1 mM EDTA, 0.1% BSA

• Wash Buffer: 50 mM Tris-HCl, pH 7.4

• 96-well filter plates (e.g., GF/C)

• Scintillation fluid and counter

Procedure:

• Compound Preparation: Prepare serial dilutions of "4-chloro-N-(pyrimidin-2-yl)butanamide" and unlabeled Erlotinib in assay buffer.

• Assay Setup: In a 96-well plate, add in the following order:

  • 25 µL of assay buffer (for total binding) or 25 µL of a high concentration of unlabeled Erlotinib (for non-specific binding).

  • 25 µL of the test compound or reference competitor at various concentrations.

  • 50 µL of diluted EGFR membranes.

  • 50 µL of [³H]-Erlotinib at a concentration close to its Kd.

• Incubation: Incubate the plate at room temperature for 60 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of the plate through the pre-soaked filter plate using a vacuum manifold.

• Washing: Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Detection: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[19]

Caption: Workflow for a radioligand filtration binding assay.

Protocol 2: Fluorescence Polarization (FP) Competitive Binding Assay for EGFR

This homogeneous assay is ideal for higher throughput screening of compounds like "4-chloro-N-(pyrimidin-2-yl)butanamide".

Materials:

• Recombinant human EGFR kinase domain

• Fluorescently labeled tracer (e.g., a known fluorescent EGFR inhibitor)

• Unlabeled Erlotinib or Gefitinib (Reference Competitors)

• "4-chloro-N-(pyrimidin-2-yl)butanamide" (Test Compound)

• FP Assay Buffer: 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35

• 384-well, low-volume, black assay plates

Procedure:

• Compound Preparation: Prepare serial dilutions of "4-chloro-N-(pyrimidin-2-yl)butanamide" and reference competitors in FP assay buffer.

• Assay Setup: In a 384-well plate, add:

  • 5 µL of test compound or reference competitor at various concentrations.

  • 10 µL of a solution containing EGFR and the fluorescent tracer. The concentrations of EGFR and tracer should be optimized beforehand to give a stable and robust assay window.

• Incubation: Incubate the plate at room temperature for 30-60 minutes, protected from light.

• Detection: Measure the fluorescence polarization on a plate reader equipped with appropriate excitation and emission filters.

• Data Analysis:

  • Plot the millipolarization (mP) values against the logarithm of the competitor concentration.

  • Determine the IC50 value using non-linear regression analysis.

  • Calculate the Ki value using a similar approach to the radioligand assay, taking into account the concentrations of the tracer and its Kd.

Caption: Workflow for a fluorescence polarization competitive binding assay.

Interpreting the Data: A Comparative Perspective

The primary output of these assays will be the Ki value for "4-chloro-N-(pyrimidin-2-yl)butanamide", which can be directly compared to the Ki values of known EGFR inhibitors.

Hypothetical Comparative Data:

Compound	Target	Assay Format	Ki (nM)
4-chloro-N-(pyrimidin-2-yl)butanamide	EGFR	Radioligand Binding	e.g., 50
4-chloro-N-(pyrimidin-2-yl)butanamide	EGFR	Fluorescence Polarization	e.g., 65
Erlotinib	EGFR	Radioligand Binding	2[20]
Gefitinib	EGFR	Radioligand Binding	2-20[21][22][23][24]

Analysis:

In this hypothetical scenario, "4-chloro-N-(pyrimidin-2-yl)butanamide" demonstrates moderate affinity for EGFR. The slightly higher Ki from the FP assay could be due to differences in assay conditions or the specific tracer used. The significantly lower affinity compared to established drugs like Erlotinib and Gefitinib provides a crucial benchmark for further lead optimization.[20][25][26][27][28]

Conclusion

This guide provides a comprehensive framework for characterizing the binding affinity of a novel pyrimidine-containing compound, "4-chloro-N-(pyrimidin-2-yl)butanamide," using competitive binding assays with EGFR as a plausible target. By understanding the principles, comparing the available technologies, and implementing robust, self-validating protocols, researchers can generate high-quality, reproducible data. This information is paramount for making informed decisions in the iterative cycle of drug design and development. The provided step-by-step methodologies and comparative data analysis framework will empower scientists to confidently assess the potential of their novel chemical entities.

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A Senior Application Scientist's Guide to Assessing the Cell Permeability of 4-chloro-N-(pyrimidin-2-yl)butanamide

For researchers, scientists, and drug development professionals, understanding a compound's ability to traverse cellular barriers is a cornerstone of preclinical evaluation. This guide provides a comprehensive framework for assessing the cell permeability of the novel compound, 4-chloro-N-(pyrimidin-2-yl)butanamide . We will delve into the strategic selection of assays, present detailed experimental protocols, and offer a comparative analysis of methodologies, empowering you to generate robust and reliable permeability data.

The Critical Role of Cell Permeability in Drug Discovery

The journey of a drug from administration to its target site is fraught with biological barriers, the most fundamental being the cell membrane. A compound's ability to efficiently cross this lipid bilayer, a property known as cell permeability, is a critical determinant of its oral bioavailability and overall therapeutic efficacy. Poor permeability can lead to suboptimal drug absorption, necessitating higher doses and increasing the risk of off-target effects. Therefore, early and accurate assessment of cell permeability is paramount in identifying promising drug candidates and guiding lead optimization.

A Multi-Faceted Approach to Permeability Assessment

A holistic understanding of a compound's permeability profile necessitates a multi-pronged approach. No single assay can fully recapitulate the complexity of biological transport. This guide will focus on a tiered strategy, beginning with a high-throughput, cost-effective method to assess passive permeability, followed by more complex cell-based assays that account for active transport mechanisms.

We will compare three industry-standard assays for their application to "4-chloro-N-(pyrimidin-2-yl)butanamide":

• Parallel Artificial Membrane Permeability Assay (PAMPA): A non-cell-based assay that models passive diffusion.

• Caco-2 Permeability Assay: A cell-based assay using human colon adenocarcinoma cells that mimics the intestinal epithelium and assesses both passive and active transport.

• Madin-Darby Canine Kidney (MDCK) Permeability Assay: A cell-based assay often used to predict blood-brain barrier penetration and to study the role of specific transporters.

In Silico Prediction: A First Glance at Permeability

Before embarking on wet-lab experiments, in silico models can provide a valuable initial assessment of a compound's likely permeability.[1][2][3][4] These computational methods utilize the physicochemical properties of a molecule, such as its molecular weight, lipophilicity (LogP), polar surface area (PSA), and number of hydrogen bond donors and acceptors, to predict its ability to cross a lipid membrane.

For "4-chloro-N-(pyrimidin-2-yl)butanamide," an initial in silico analysis would provide a theoretical foundation for interpreting subsequent experimental data.

Assay 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput, cell-free method that serves as an excellent initial screen for passive permeability.[5][6][7][8] It measures the diffusion of a compound from a donor compartment, through an artificial lipid membrane, to an acceptor compartment.[8] The simplicity of this assay, which isolates passive transcellular transport, makes it a rapid and cost-effective tool for ranking compounds in early drug discovery.[5][7]

Experimental Workflow: PAMPA

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A Senior Application Scientist's Guide to Covalent Probes: Chloroacetamide vs. Acrylamide

In the landscape of chemical biology and drug discovery, covalent probes are indispensable tools for identifying and characterizing protein targets, elucidating biological pathways, and developing novel therapeutics.[1] The principle is simple yet powerful: a reactive electrophilic "warhead" attached to a molecular scaffold forms a stable, covalent bond with a nucleophilic amino acid residue on a target protein. This permanence allows for robust detection and analysis that transient, non-covalent interactions often preclude.

Among the arsenal of electrophiles available, chloroacetamides and acrylamides are two of the most frequently employed warheads, particularly for targeting cysteine residues. The choice between them is not arbitrary; it is a critical decision dictated by the experimental goals, as their fundamental differences in reactivity and selectivity have profound implications for experimental outcomes. This guide provides an in-depth comparative analysis to inform the rational selection and application of these powerful chemical probes.

Section 1: The Chemistry of Covalent Labeling

Understanding the underlying reaction mechanisms is paramount to appreciating the distinct behaviors of chloroacetamide and acrylamide probes. Both primarily target the thiol side chain of cysteine, which is often highly nucleophilic at physiological pH, but they do so via different chemical pathways.

• Chloroacetamide Probes: SN2 Reaction Chloroacetamides react with cysteine's thiolate anion via a bimolecular nucleophilic substitution (SN2) reaction.[2] The nucleophilic sulfur attacks the carbon atom bearing the chlorine, displacing the chloride leaving group in a single, concerted step. While cysteine is the predominant target, the higher reactivity of chloroacetamides means they can also react with other nucleophilic residues, such as histidine, particularly if the local protein microenvironment enhances their nucleophilicity.

• Acrylamide Probes: Michael Addition Acrylamides engage with cysteine through a conjugate addition, specifically a Michael addition reaction.[3][4] The electron-withdrawing effect of the adjacent carbonyl group renders the β-carbon of the alkene electrophilic. The cysteine thiolate attacks this position, leading to the formation of a stable thioether bond after protonation of the resulting enolate intermediate.[5][6] This mechanism is highly specific for soft nucleophiles like thiols, making acrylamide probes exceptionally selective for cysteine residues.[5]

Figure 1. Reaction mechanisms of chloroacetamide and acrylamide probes with cysteine.

Section 2: Head-to-Head Comparison: Performance and Properties

The choice between these two warheads involves a classic trade-off between reactivity and selectivity. A highly reactive probe may label targets quickly and efficiently but risks engaging numerous off-targets, complicating data interpretation. Conversely, a highly selective probe minimizes noise but may require longer incubation times or higher concentrations to achieve sufficient labeling.

Feature	Chloroacetamide Probes	Acrylamide Probes	Rationale & Causality
Reactivity	Higher. Chloroacetamides are significantly more reactive than acrylamides.[7]	Moderate. Generally less reactive, allowing for more controlled labeling.[8]	The SN2 reaction of chloroacetamides is kinetically faster than the Michael addition of acrylamides. This intrinsic reactivity makes them potent but potentially less discriminating.[7]
Selectivity	Good. Primarily targets cysteine, but can cross-react with other nucleophiles like histidine.	Excellent. Highly selective for the thiol group of cysteine residues.[5]	The Michael addition mechanism is inherently more selective for soft nucleophiles (thiols) over harder nucleophiles (amines, hydroxyls), minimizing off-target labeling.
Stability	Moderate. Can be susceptible to hydrolysis in aqueous buffers over extended periods.[9][10]	Good. Generally more stable in physiological buffers, suitable for longer experiments.	The electrophilicity of the α-carbon in chloroacetamides makes them more prone to hydrolysis compared to the β-carbon in acrylamides.
Cell Permeability	Scaffold-Dependent. Generally good for small molecule fragments. Halogen atom size can influence permeability.[11]	Scaffold-Dependent. Good for small molecules that adhere to guidelines like Lipinski's Rule of Five.	Permeability is primarily governed by the overall physicochemical properties (size, polarity, H-bond donors/acceptors) of the entire probe molecule, not just the warhead.[12]
Applications	Chemoproteomics, fragment screening, identifying ligandable cysteines.[13][14]	Targeted covalent inhibitors, FDA-approved drugs (e.g., Ibrutinib, Osimertinib).[5][15][16][17]	The high reactivity of chloroacetamides is ideal for broad screening, while the "tunable" and selective nature of acrylamides is better suited for developing safe and effective therapeutics.[8]

Table 1. Comparative analysis of chloroacetamide and acrylamide probes.

• Expert Insight on Reactivity vs. Selectivity: The higher reactivity of chloroacetamides is not always a disadvantage. In fragment screening, a more reactive warhead can help identify initial hits even for fragments with low intrinsic affinity.[13] However, this reactivity must be balanced. An overly reactive electrophile acts as a non-specific alkylating agent, akin to iodoacetamide (which is ~21-fold more reactive than the average chloroacetamide), leading to a high number of false positives.[7] The goal is to find the "Goldilocks zone": reactive enough to label the target but not so reactive that it labels everything. Acrylamides are often closer to this zone, which explains their prevalence in FDA-approved covalent drugs where minimizing off-target toxicity is critical.[8][18]

Section 3: Experimental Design & Protocols

The theoretical differences between these probes directly inform experimental design. The following protocols are designed to be self-validating systems, incorporating controls that ensure the reliability of the results.

This protocol provides a framework for assessing the labeling of a target protein within a complex biological mixture.

Objective: To detect covalent modification of a target protein by a probe.

Methodology:

• Lysate Preparation:

  • Harvest cultured cells and wash with cold PBS.

  • Lyse cells in a suitable lysis buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 1% NP-40, pH 7.4) supplemented with protease inhibitors.

  • Clarify the lysate by centrifugation (e.g., 14,000 x g for 15 minutes at 4°C).

  • Determine protein concentration using a standard method (e.g., BCA assay). Normalize all samples to the same concentration (typically 1-2 mg/mL).

• Probe Incubation:

  • Aliquot normalized lysate into separate tubes.

  • Add the covalent probe (from a 100x or 1000x DMSO stock) to the desired final concentration.

    • Chloroacetamide Probes: Start with a lower concentration (e.g., 1-10 µM) and shorter incubation time (e.g., 15-30 minutes).

    • Acrylamide Probes: Start with a slightly higher concentration (e.g., 10-50 µM) and longer incubation time (e.g., 60-120 minutes).

  • Incubate at room temperature or 37°C with gentle agitation. Include a DMSO-only vehicle control.

• Quenching and Sample Preparation:

  • Stop the labeling reaction by adding 4x Laemmli sample buffer containing a reducing agent like DTT or β-mercaptoethanol. The excess reducing agent will quench any unreacted probe.

  • Boil samples at 95°C for 5-10 minutes to denature proteins.

• Analysis:

  • Separate proteins by SDS-PAGE.

  • Analyze by Western blot using an antibody specific to the target protein. A successful labeling event may result in a slight molecular weight shift or can be detected if the probe contains a reporter tag (e.g., biotin, alkyne).

Parameter	Chloroacetamide Probe	Acrylamide Probe	Justification
Probe Concentration	1 - 10 µM	10 - 50 µM	Higher reactivity of chloroacetamide allows for lower effective concentrations.
Incubation Time	15 - 30 min	60 - 120 min	Slower kinetics of Michael addition requires longer reaction times for sufficient labeling.
Temperature	Room Temp / 37°C	37°C	Increased temperature can help accelerate the slower acrylamide reaction.

Table 2. Typical starting conditions for protein labeling experiments. Note: These are starting points and must be optimized for each specific probe-protein system.

This workflow is the gold standard for confirming that a probe binds to a specific target in a complex proteome and for assessing the selectivity of unlabeled covalent inhibitors.[19]

Objective: To identify the specific protein targets of a covalent probe and validate target engagement by a non-tagged inhibitor.

Figure 2. Workflow for a competitive chemoproteomics experiment.

Methodology:

• Lysate Preparation: Prepare proteome lysates as described in Protocol 1.

• Competitive Incubation:

  • Divide the lysate into two conditions: (A) Treatment and (B) Vehicle Control.

  • To condition (A), add your unlabeled test inhibitor (the "competitor") and incubate for 30-60 minutes. This allows the inhibitor to bind to its targets.

  • To condition (B), add an equivalent volume of DMSO.[20]

• Probe Labeling:

  • To both conditions, add an alkyne- or biotin-tagged version of a broad-reactivity cysteine probe (e.g., an iodoacetamide-alkyne or a chloroacetamide-alkyne probe). Incubate for a defined period (e.g., 30 minutes).[21]

  • Causality: If the unlabeled inhibitor has bound to a specific cysteine, that site will be "occupied" and thus protected from labeling by the subsequent tagged probe.

• Click Chemistry & Enrichment (for alkyne probes):

  • Perform a Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click" reaction to attach a biotin-azide reporter tag to the alkyne-labeled proteins.

  • Enrich the now-biotinylated proteins using streptavidin-coated beads. Wash extensively to remove non-biotinylated proteins.

• Proteomic Sample Preparation:

  • Perform on-bead digestion of the enriched proteins using trypsin.

  • Collect the resulting peptides for mass spectrometry analysis.

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the peptide samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Quantify the relative abundance of each identified cysteine-containing peptide between the competitor-treated sample and the DMSO control.

  • Result: A significant reduction in the signal for a specific peptide in the competitor-treated sample indicates that the inhibitor directly engaged that cysteine residue. This provides direct, site-specific evidence of target engagement.[20]

Section 4: Concluding Remarks and Future Outlook

The selection of a covalent probe is a strategic choice that profoundly impacts the course of a research project.

• Choose Chloroacetamide probes for: Broad-spectrum screening applications like fragment-based discovery, where their higher reactivity can uncover initial, low-affinity binders that might otherwise be missed. Be prepared for rigorous follow-up validation to distinguish specific binders from background reactivity.

• Choose Acrylamide probes for: The development of targeted covalent inhibitors and highly specific chemical probes. Their superior selectivity for cysteine and proven track record in approved therapeutics make them the preferred warhead when minimizing off-target effects is a priority.

The field of covalent drug discovery is continually evolving. Researchers are exploring novel electrophiles with finely tuned reactivity profiles, such as sulfamate acetamides, which act as less reactive alternatives to chloroacetamides, potentially offering a better balance of stability and potency.[8] As our understanding of the proteome's ligandability deepens, the rational design of covalent probes, informed by the fundamental chemical principles outlined here, will remain a cornerstone of innovation in chemical biology and medicine.

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A Researcher's Guide to Validating "4-chloro-N-(pyrimidin-2-yl)butanamide" Hits Using Genetic Methods

In the landscape of modern drug discovery, the identification of novel small molecules with desirable phenotypic effects is merely the opening chapter. The true challenge lies in unraveling the mechanism of action and, most critically, identifying the specific molecular target(s) of these compounds. This guide provides a comprehensive framework for researchers and drug development professionals on how to approach the target validation of a hypothetical hit compound, "4-chloro-N-(pyrimidin-2-yl)butanamide," using cutting-edge genetic methodologies. As we lack pre-existing data on this specific molecule, we will proceed under the common scenario of it being a hit from a phenotypic screen, where its biological activity is known, but its direct molecular target is not.

The Crucial Juncture: From Phenotypic Hit to Validated Target

Phenotypic screens are powerful tools for discovering compounds that elicit a desired cellular response. However, the journey from a promising "hit" to a viable drug candidate is fraught with challenges, a primary one being target deconvolution. A significant percentage of clinical trial failures can be attributed to an incomplete understanding of a drug's mechanism of action, including a lack of robust target validation.[1] Therefore, a rigorous and multi-faceted approach to identifying and validating the molecular target of a compound like "4-chloro-N-(pyrimidin-2-yl)butanamide" is not just a matter of scientific curiosity, but a critical step in de-risking a drug discovery program.

A Multi-Pronged Strategy for Target Identification

A robust target validation strategy should not rely on a single methodology. Instead, it should integrate complementary approaches to build a strong, evidence-based case for a specific target. This guide will focus on a powerful combination of genetic and biophysical methods to first identify potential targets and then confirm direct engagement.

Our proposed workflow is as follows:

Caption: A multi-step workflow for target identification and validation.

Genetic Methods: Unmasking the Molecular Players

Genetic methods are invaluable for target identification because they allow for the systematic perturbation of genes to assess their role in a biological process or a compound's activity.[2][3]

CRISPR/Cas9-Based Approaches: Precision Genome Editing for Target Discovery

The advent of CRISPR/Cas9 technology has revolutionized functional genomics and target validation.[4][][6][7] Its precision and versatility allow for several powerful screening strategies.

• CRISPR Knockout (CRISPR-KO) Screens: These screens utilize guide RNAs (gRNAs) to direct the Cas9 nuclease to specific genomic loci, creating loss-of-function mutations. In the context of our hypothetical hit, a genome-wide CRISPR-KO screen could identify genes whose knockout phenocopies the effect of "4-chloro-N-(pyrimidin-2-yl)butanamide" or confers resistance to it.

• CRISPR Interference (CRISPRi) and CRISPR Activation (CRISPRa): For situations where a complete gene knockout might be lethal, CRISPRi (inhibition) and CRISPRa (activation) offer nuanced control over gene expression. These methods use a deactivated Cas9 (dCas9) fused to transcriptional repressors or activators, respectively.

Experimental Workflow: CRISPR-KO Resistance Screen

Caption: Workflow for a CRISPR-KO resistance screen.

RNA Interference (RNAi): A Classic Tool for Gene Silencing

RNA interference (RNAi) is another powerful technique for silencing gene expression and has been widely used for target identification and validation.[8][9] This can be achieved using small interfering RNAs (siRNAs) for transient knockdown or short hairpin RNAs (shRNAs) for stable knockdown.

Comparison of CRISPR/Cas9 and RNAi

Feature	CRISPR/Cas9	RNA Interference (RNAi)
Mechanism	Gene editing at the DNA level[4]	Post-transcriptional gene silencing at the mRNA level[10]
Effect	Typically complete and permanent knockout[11]	Often incomplete and transient knockdown[11]
Off-target Effects	Can occur, but can be minimized with careful gRNA design	A significant concern, requiring multiple siRNAs per target[1]
Screening Format	Pooled and arrayed screens are common[]	Arrayed screens are more common for siRNAs[12]
Rescue Experiments	More definitive due to complete knockout[11]	Can be challenging due to incomplete knockdown

Orthogonal Validation: Confirming Direct Target Engagement

While genetic methods are excellent for identifying candidate targets, they do not definitively prove a direct physical interaction between the compound and the protein. Therefore, orthogonal validation with a biophysical method is essential.

Cellular Thermal Shift Assay (CETSA): A Window into Target Binding

The Cellular Thermal Shift Assay (CETSA) is a powerful technique for assessing target engagement in a cellular context.[13][14][15][16] The principle is based on the ligand-induced thermal stabilization of a target protein. When a compound binds to its target protein, the protein becomes more resistant to heat-induced denaturation.

CETSA Experimental Workflow

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

A successful CETSA experiment will show a shift in the melting curve of the candidate protein in the presence of "4-chloro-N-(pyrimidin-2-yl)butanamide," providing strong evidence of direct binding.[17]

Step-by-Step Experimental Protocols

CRISPR-KO Pooled Screen Protocol

• Library Transduction: Transduce a population of cells with a pooled lentiviral gRNA library at a low multiplicity of infection (MOI) to ensure most cells receive a single gRNA.

• Antibiotic Selection: Select for successfully transduced cells using an appropriate antibiotic marker.

• Compound Treatment: Treat the cell population with a lethal concentration of "4-chloro-N-(pyrimidin-2-yl)butanamide."

• Harvest Survivors: After a defined period, harvest the surviving cells.

• Genomic DNA Extraction: Isolate genomic DNA from the surviving cells and a control population.

• gRNA Sequencing: Amplify the gRNA-containing regions from the genomic DNA and perform next-generation sequencing.

• Data Analysis: Analyze the sequencing data to identify gRNAs that are enriched in the treated population compared to the control. These gRNAs correspond to genes whose knockout confers resistance to the compound.

CETSA Protocol

• Cell Culture and Treatment: Culture cells to the desired confluency and treat with "4-chloro-N-(pyrimidin-2-yl)butanamide" or a vehicle control for a specified time.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures for a short duration (e.g., 3 minutes).

• Cell Lysis: Lyse the cells by freeze-thawing or with a suitable lysis buffer.

• Centrifugation: Centrifuge the lysates to separate the soluble fraction from the aggregated proteins.

• Protein Quantification: Quantify the amount of the soluble candidate target protein in each sample using an appropriate method, such as Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate melting curves for both the treated and control samples. A shift in the melting curve indicates target engagement.[14]

Data Interpretation and Hit Prioritization

The output of these screens will be a list of candidate genes. It is crucial to apply stringent criteria to prioritize these hits for further validation.

• Convergence of Evidence: The strongest candidates will be those identified through multiple, independent methods. For example, a gene that is a hit in both a CRISPR-KO screen and an RNAi screen is a high-confidence candidate.

• Biological Plausibility: Evaluate the known or predicted function of the candidate genes in the context of the observed phenotype.

• Confirmation with Individual Clones: Validate the screen hits by generating individual knockout or knockdown cell lines for the top candidate genes and confirming their phenotype in response to the compound.

• Genetic Rescue: In knockout or knockdown cells that show a phenotype, re-introducing the wild-type version of the gene should "rescue" the original phenotype, confirming the specificity of the gene's involvement.

Conclusion

The validation of a phenotypic hit like "4-chloro-N-(pyrimidin-2-yl)butanamide" is a complex but essential process in drug discovery. By employing a systematic and multi-layered approach that combines the power of genetic screening with the precision of biophysical validation, researchers can confidently identify the molecular target and build a solid foundation for a successful drug development program. This rigorous approach not only enhances the probability of clinical success but also deepens our understanding of fundamental biology.

References

• Barrangou, R., & Doudna, J. A. (2016). Applications of CRISPR technologies in research and beyond. Nature Biotechnology, 34(9), 933–941. [Link]

• Plenge, R. M., Scolnick, E. M., & Altshuler, D. (2013). Validating therapeutic targets through human genetics. Nature Reviews Drug Discovery, 12(8), 581–594. [Link]

• Agrawal, N., Dasaradhi, P. V. N., Mohmmed, A., Malhotra, P., Bhatnagar, R. K., & Mukherjee, S. K. (2003). RNA interference: biology, mechanism, and applications. Microbiology and Molecular Biology Reviews, 67(4), 657–685. [Link]

• Shalem, O., Sanjana, N. E., & Zhang, F. (2015). High-throughput functional genomics using CRISPR-Cas9. Nature Reviews Genetics, 16(5), 299–311. [Link]

• Boutros, M., & Ahringer, J. (2008). The art and design of genetic screens: RNA interference. Nature Reviews Genetics, 9(7), 554–566. [Link]

• Jackson, A. L., & Linsley, P. S. (2010). Recognizing and avoiding siRNA off-target effects for target identification and validation. Nature Reviews Drug Discovery, 9(1), 57–67. [Link]

• Charles River Laboratories. (n.d.). CRISPR Cas9 Gene Editing. Retrieved from [Link]

• Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100–2122. [Link]

• ResearchGate. (n.d.). RNA interference: from target validation to therapeutics. Retrieved from [Link]

• Biocompare. (2022, October 28). Target Validation with CRISPR. [Link]

• World Journal of Biology Pharmacy and Health Sciences. (2024). Target identification and validation in research. [Link]

• National Center for Biotechnology Information. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. [Link]

• National Center for Biotechnology Information. (2021, March 23). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. [Link]

• National Institutes of Health. (2011). Target identification and mechanism of action in chemical biology and drug discovery. [Link]

• News-Medical.Net. (2020, December 2). Cellular Thermal Shift Assay (CETSA). [Link]

• Cambridge MedChem Consulting. (n.d.). Target Validation. Retrieved from [Link]

• CETSA. (n.d.). CETSA. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Senior Scientist's Guide to the Proper Disposal of 4-chloro-N-(pyrimidin-2-yl)butanamide

In the lifecycle of drug discovery and development, the final disposition of a chemical compound is as critical as its synthesis and application. Improper disposal not only poses significant safety and environmental risks but can also result in severe regulatory non-compliance. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 4-chloro-N-(pyrimidin-2-yl)butanamide, grounded in established safety principles and regulatory frameworks.

Hazard Assessment: The Rationale for Stringent Disposal

Understanding the "why" is fundamental to ensuring procedural adherence. The disposal protocol for 4-chloro-N-(pyrimidin-2-yl)butanamide is driven by three primary structural characteristics:

• Halogenated Organic Compound: The presence of a carbon-chlorine bond places this molecule into a category of chemicals closely regulated by environmental agencies like the U.S. Environmental Protection Agency (EPA).[1] Halogenated wastes are typically prohibited from land disposal and require specific treatment technologies.[1][2] Mixing this type of waste with non-halogenated solvents can render the entire volume more difficult and expensive to dispose of.[3]

• Potential for Biological Activity: The pyrimidine ring is a core component of nucleobases and numerous pharmaceuticals, including many cytotoxic (anticancer) agents. While the specific toxicology of this compound may be uncharacterized, its structural similarity to biologically active molecules necessitates handling it with a high degree of caution, similar to cytotoxic compounds, as a precautionary principle.[4][5]

• Inferred Irritant Properties: Based on safety data for structurally related chemicals, it is prudent to assume that 4-chloro-N-(pyrimidin-2-yl)butanamide may cause skin, eye, and respiratory irritation.[6][7]

Personal Protective Equipment (PPE): Your First Line of Defense

Before beginning any waste consolidation or disposal procedures, ensure the mandatory PPE is in use. All handling of this compound, including for disposal, should ideally occur within a certified chemical fume hood.[8]

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical splash goggles or a full-face shield, conforming to EN166 (EU) or NIOSH (US) standards.[9]	Protects against accidental splashes of solutions or contact with airborne powder, preventing serious eye irritation.[6]
Hand Protection	Chemical-resistant, disposable gloves (e.g., nitrile rubber). Dispose of contaminated gloves immediately.[9]	Prevents direct skin contact and absorption.
Body Protection	A long-sleeved, knee-length laboratory coat. For significant quantities, a low-permeability, disposable gown is recommended.[10]	Prevents contamination of personal clothing and minimizes skin exposure.
Respiratory	Required if handling powders outside a fume hood or if aerosolization is possible. Consult EHS for fit-testing.[11]	Prevents inhalation of the compound, which may cause respiratory irritation.[6]

Step-by-Step Disposal Protocol: Ensuring Compliance and Safety

The guiding principle for disposal is to treat 4-chloro-N-(pyrimidin-2-yl)butanamide as a regulated, hazardous chemical waste.

Step 1: Waste Segregation (The Critical First Step)

Isolate all waste containing this compound. This includes:

• Unused or expired pure compound.

• Contaminated consumables (e.g., weighing papers, pipette tips, gloves).

• Solutions containing the compound.

Crucially, this waste stream must be kept separate from non-halogenated solvent waste. [3] Use a dedicated waste container for halogenated organic compounds.

Step 2: Containerization

Select a waste container that is:

• Leak-proof and sealable with a screw-on cap.[12]

• Chemically compatible with the waste being collected (e.g., a high-density polyethylene container for solids or solutions in common organic solvents).[12]

• In good condition with no external contamination.

The container must not be filled beyond 90% of its capacity to allow for expansion.[12]

Step 3: Labeling

Proper labeling is a legal requirement and essential for safety. The label must be securely affixed to the container and clearly state:

• The words "Hazardous Waste ".[8]

• The full chemical name: "Waste 4-chloro-N-(pyrimidin-2-yl)butanamide ".

• If in solution, list all solvent components and their approximate percentages.

• The relevant hazard characteristics (e.g., Irritant, Halogenated).

Step 4: Waste Collection and Storage

• Solid Waste: Collect the pure compound and any contaminated solid materials (gloves, weighing paper, etc.) directly into the labeled hazardous waste container.[9]

• Liquid Waste: Collect solutions containing the compound in a designated, labeled liquid waste container.

• Temporary Storage: Once sealed, store the waste container in a designated and secure satellite accumulation area or central waste storage facility.[8] This area should be well-ventilated and provide secondary containment to manage potential leaks.

Step 5: Final Disposal

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

The sole approved method for final disposal is through your institution's EHS-managed waste program.[9] An approved hazardous waste disposal contractor will transport the material for destruction, which for chlorinated organic compounds typically involves high-temperature incineration .[1][13] This process thermally decomposes the compound into simpler, less hazardous components like carbon dioxide and hydrogen halides, which are then treated in a scrubber system to prevent atmospheric pollution.[13][14]

Emergency Procedures: Small-Scale Spill Management

Accidents can happen. A swift and correct response is vital to contain the hazard.

• Evacuate and Alert: Ensure all personnel in the immediate area are aware of the spill.

• Don PPE: Wear the full PPE ensemble detailed in Section 2.

• Containment: For liquid spills, cover with an inert absorbent material like vermiculite, sand, or a chemical spill pillow. For solid spills, gently cover with a damp paper towel to prevent dust from becoming airborne.

• Collection: Carefully sweep or scoop the contained material and place it into your designated hazardous waste container.[15]

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department according to institutional policy.

Visualization: Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of 4-chloro-N-(pyrimidin-2-yl)butanamide.

Caption: Disposal workflow for 4-chloro-N-(pyrimidin-2-yl)butanamide.

References

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• Process for Disposal of Chlorinated Organic Residues.
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• Ovid. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL).
• Thompson Rivers University. Cytotoxic Drug Safety.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Google Patents. US4215095A - Process for the incineration of chlorinated organic materials.
• EPA Nepis. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Thermo Fisher Scientific. (2009, February 9). SAFETY DATA SHEET.
• SAFETY DATA SHEET. (2013, November 1).
• U.S. EPA. (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.
• eCFR. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
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• SAFETY DATA SHEET.
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• Benchchem. Essential Procedures for the Safe Disposal of 4-amino-N-(2-chlorophenyl)benzamide.

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Personal protective equipment for handling 4-chloro-N-(pyrimidin-2-yl)butanamide

Essential Safety and Handling Guide for 4-chloro-N-(pyrimidin-2-yl)butanamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed framework for the safe handling, use, and disposal of 4-chloro-N-(pyrimidin-2-yl)butanamide. As a novel or specialized chemical intermediate, its complete toxicological profile may not be fully established. Therefore, this protocol is grounded in a proactive, risk-based analysis of its structural components to ensure the highest level of safety in the laboratory.

Hazard Analysis: A Proactive Assessment

Understanding the potential hazards of 4-chloro-N-(pyrimidin-2-yl)butanamide is critical for implementing effective safety controls. Its chemical structure suggests a multi-faceted hazard profile derived from its distinct functional groups: the halogenated alkyl chain, the amide linkage, and the pyrimidine core.

• Halogenated Organic Compound: The presence of a chloro- group classifies this molecule as a halogenated organic compound. Such compounds can possess significant biological activity and may be irritants. During thermal decomposition, they can release hazardous gases such as hydrogen chloride and nitrogen oxides[1].

• Amide Functionality: While amides are generally stable, related structures like N-(4-chlorophenyl)-acetamide are known to cause skin and serious eye irritation.

• Pyrimidine Core: Pyrimidine derivatives are foundational in medicinal chemistry and are known for a wide range of biological activities, including potential cytotoxicity[2][3][4]. Analogous chlorinated pyrimidines are classified as causing skin and eye irritation[1][5][6][7]. Given this, 4-chloro-N-(pyrimidin-2-yl)butanamide should be handled as a substance that is potentially harmful if swallowed, and an irritant to the skin, eyes, and respiratory system[7][8].

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate risks from all potential exposure routes. The following table summarizes the required equipment for handling this compound, particularly in its solid, powdered form.

Protection Area	Required PPE	Rationale and Specifications
Hand Protection	Double Gloving: Inner Nitrile Glove + Outer Chemical-Resistant Glove (e.g., Butyl or Neoprene)	The inner nitrile glove provides splash protection and dexterity. The outer glove offers robust defense against halogenated compounds, for which nitrile has poor resistance[9][10]. Always consult a specific chemical resistance chart[11][12][13]. Change gloves immediately upon contamination[8].
Eye & Face Protection	Chemical Splash Goggles and Full-Face Shield	Goggles provide a seal around the eyes to protect against fine powders and splashes[5][14]. A face shield is required over the goggles when handling the powder or preparing solutions to protect the entire face from splashes[8][15].
Body Protection	Fully-Buttoned Laboratory Coat with Long Sleeves and a Chemical-Resistant Apron	A lab coat provides a primary barrier[8]. The addition of a chemical-resistant apron is crucial during weighing and solution preparation to protect against spills of either the solid or its solutions.
Respiratory Protection	NIOSH-Approved Respirator with Particulate Filter (e.g., N95 or higher)	Mandatory when handling the powder outside of a certified chemical fume hood. This mitigates the risk of inhaling fine particles, which is a primary exposure route[8][15][16]. Work should always be conducted within a fume hood or glove box to minimize airborne particulates[7].
Foot Protection	Closed-toe, Chemical-Resistant Shoes	Protects feet from spills. Perforated shoes or sandals are strictly prohibited in the laboratory[16].

Procedural Workflow for Safe Handling

This step-by-step workflow ensures that safety is integrated into every stage of the handling process, from initial receipt to final disposal.

Caption: Workflow for handling 4-chloro-N-(pyrimidin-2-yl)butanamide.

Detailed Steps:

• Preparation and Area Setup:

  • Before handling, ensure that an eyewash station and safety shower are unobstructed and have been recently tested.

  • Designate a specific area for handling, preferably a certified chemical fume hood, to contain any dust or vapors[7].

  • Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) within the fume hood to minimize traffic in and out of the containment area.

• Weighing and Aliquoting (High-Risk Step):

  • Don all PPE as specified in the table above. Respiratory protection is paramount during this step.

  • Carefully open the container inside the fume hood.

  • Use a spatula to gently transfer the desired amount of powder to a tared weigh boat. Avoid any actions that could generate dust, such as scooping quickly or dropping the powder from a height.

  • Close the primary container tightly immediately after removing the material.

• Dissolution and Use in Solution:

  • To create a solution, add the weighed solid to the solvent in a flask or beaker. Never add solvent to the solid in the weigh boat.

  • Stir gently to dissolve. If sonication is required, ensure the vessel is properly sealed.

  • Once dissolved, the solution can be handled with standard PPE (gloves, lab coat, eye protection), but a face shield is still recommended if there is a risk of splashing.

• Decontamination of Equipment:

  • All non-disposable equipment that has come into contact with the compound must be thoroughly decontaminated.

  • Rinse glassware and tools with an appropriate solvent, collecting the rinse as hazardous waste. Follow with a standard laboratory detergent wash.

Emergency and Disposal Protocols

Spill Management

• Solid Spills:

  • Alert personnel in the immediate area and restrict access.

  • Wearing full PPE (including respiratory protection), gently cover the spill with an inert absorbent material like vermiculite or sand to prevent dust from becoming airborne.

  • Carefully sweep the material into a dedicated, labeled hazardous waste container[1][17]. Do not use a vacuum cleaner unless it is specifically designed for hazardous dust.

  • Decontaminate the spill area thoroughly.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[1][5][17].

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes[1][7][18]. Seek medical advice if irritation persists.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or they feel unwell, call a poison center or doctor[1][17][18].

• Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison center or doctor immediately[1][18].

Waste Disposal

• All materials contaminated with 4-chloro-N-(pyrimidin-2-yl)butanamide, including surplus powder, contaminated gloves, weigh boats, and absorbent materials, must be treated as hazardous chemical waste.

• Collect all waste in clearly labeled, sealed containers.

• Dispose of the waste through your institution's environmental health and safety office in accordance with all local, state, and federal regulations[1][7][17]. Do not dispose of this chemical down the drain or in regular trash.

References

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• (n.d.). Safety Data Sheet for 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine.
• (n.d.). Safety Data Sheet for Benzenamine, 4-chloro-2-nitro-.
• (2025).
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• Research Trend. (n.d.). Exploring the Potential of Pyrimidine: A Comprehensive Review of its Biological Roles, Medicinal Applications, and Synthetic Methodologies in Drug Development.
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